Citenamide

• CAS: 10423-37-7

Core Science & Biosynthesis

An In-depth Technical Guide on the Chemical Properties of Cyanamide

For Researchers, Scientists, and Drug Development Professionals

Cyanamide (CH₂N₂) is a highly versatile and reactive organic compound with the formula CN₂H₂.[1] This white, crystalline solid serves as a fundamental building block in a wide array of applications, from agriculture to the synthesis of complex pharmaceuticals.[1][2] Its unique chemical structure, featuring both a nucleophilic amino group and an electrophilic nitrile group, imparts a dual reactivity that makes it an invaluable reagent in organic synthesis.[1][2][3] This guide provides a comprehensive overview of the core chemical properties of cyanamide, its reactivity, and key experimental protocols relevant to its use in research and development.

Core Physical and Chemical Properties

Cyanamide is a colorless, hygroscopic, and deliquescent crystalline solid.[4][5][6] It is highly soluble in water and polar organic solvents but less soluble in nonpolar hydrocarbons.[4][5][7] Its fundamental properties are summarized in the table below.

Property	Value
Molecular Formula	CH₂N₂
Molar Mass	42.040 g/mol [1]
Appearance	Colorless crystalline solid[1][4]
Melting Point	44-46 °C (111-115 °F; 317-319 K)[1][8][9]
Boiling Point	260 °C (500 °F; 533 K) (decomposes)[1][4]
83 °C at 6.7 Pa[1]
Density	1.28 g/cm³[1][4]
Water Solubility	85 g/100 mL at 25 °C[1]
775 g/L[8][9]
pKa	10.3[1]
1.1 (at 29 °C)[8][9][10][11]
log P	-0.82[1]

Tautomerism and Self-Condensation

Cyanamide exists in equilibrium with its tautomer, carbodiimide (HN=C=NH).[1] The cyanamide form (N≡C–NH₂) is the dominant tautomer.[1] Possessing both nucleophilic and electrophilic sites within the same molecule, cyanamide is prone to self-condensation reactions.[1] It can dimerize to form 2-cyanoguanidine (dicyandiamide) and trimerize to form melamine.[1][5][12] This process is catalyzed by bases and hindered by acids or low temperatures.[1][6]

Fig 1. Tautomerism and self-condensation of cyanamide.

Chemical Reactivity and Mechanisms

The reactivity of cyanamide is defined by its bifunctional nature, allowing it to act as either an electrophile or a nucleophile.[1][2]

The primary reaction of cyanamide involves the addition of compounds with an acidic proton across the carbon-nitrogen triple bond.[1] This reactivity is fundamental to its role as a synthetic building block.

• Hydrolysis: With water, cyanamide hydrolyzes to form urea.[1][12][13]

• Reaction with H₂S and H₂Se: It reacts with hydrogen sulfide and hydrogen selenide to yield thiourea and selenourea, respectively.[1][12]

• Reaction with Alcohols, Thiols, and Amines: Analogous reactions with alcohols, thiols, and amines produce alkylisoureas, isothioureas, and guanidines.[1][14] This pathway is crucial for the synthesis of various pharmaceuticals, including the anti-ulcer drug cimetidine.[1]

Fig 2. General scheme for addition reactions to cyanamide.

By consuming molecules with acidic protons, such as water, cyanamide can act as an effective dehydration agent, promoting condensation reactions.[1]

The bifunctionality of cyanamide is exploited in the synthesis of various heterocyclic compounds.[1] For example, it reacts with 1,2-diaminobenzene to form 2-aminobenzimidazole.[1] This reactivity is the foundation for the synthesis of numerous pharmaceuticals and agrochemicals, such as the hair-loss treatment minoxidil and the anthelmintic albendazole.[1]

Substituted cyanamides are versatile ligands in coordination chemistry, offering multiple coordination sites: the nitrile nitrogen, the nitrile π-bond, and the amino nitrogen.[3] This allows them to form a variety of organometallic complexes with applications in materials science.[3]

Cyanamide is a key intermediate in the production of many active pharmaceutical ingredients (APIs).[1][13] Its derivatives are found in drugs like the kinase inhibitor imatinib and the antiviral etravirine.[1] In covalent drug discovery, the cyanamide moiety has emerged as a promising electrophilic warhead, offering a balance of reactivity and selectivity for targeting specific protein residues.[15] It is also used as an alcohol-deterrent drug because it inhibits the enzyme aldehyde dehydrogenase (ALDH2).[13][16]

Experimental Protocols

A common laboratory and industrial method for preparing cyanamide involves the acidification of calcium cyanamide (CaCN₂).[5]

Methodology:

• Slurry Preparation: A reaction vessel is charged with water and cooled using a brine solution.

• Addition of Reactant: Calcium cyanamide is added to the chilled water to form a slurry, maintaining a temperature between 0-15 °C.[5]

• Acidification: A dilute solution of sulfuric acid (e.g., 5%) is slowly added to the slurry to adjust the pH to approximately 6. The reaction mixture is stirred for about 20 minutes. The reaction is: CaCN₂ + H₂O + H₂SO₄ → NH₂CN + CaSO₄.[5]

• Filtration: The mixture is filtered to remove the precipitated calcium sulfate. The filter cake is washed with water, and the washings are combined with the filtrate.[5]

• Repetition: The filtration and washing process is typically repeated to maximize the yield of cyanamide in the aqueous solution.[5]

• Concentration: The resulting filtrate is concentrated, for example, by thin-film evaporation, to achieve the desired concentration (e.g., a 50% cyanamide solution).[5]

Fig 3. Workflow for cyanamide synthesis.

Aqueous solutions of cyanamide are prone to self-condensation, especially in alkaline conditions.[1] To prevent dimerization and decomposition, commercial solutions are typically stabilized.

Methodology:

• Buffering: The addition of a phosphate buffer, such as 0.5 wt% monosodium phosphate, is used to maintain a slightly acidic pH, which inhibits the base-catalyzed dimerization reaction.[1]

• Moisture Scavenging (for solid): Solid cyanamide can be stabilized by adding a hydrolyzable ester, which absorbs moisture to suppress urea formation and neutralizes any alkalinity from ammonia.[1]

Safety and Handling

Cyanamide is a reactive and toxic compound that must be handled with appropriate safety precautions.[2][5]

• Reactivity Hazards: It can polymerize explosively at temperatures above 122 °C or upon evaporation of aqueous solutions.[4][17] It reacts violently with strong oxidizing agents, strong reducing agents, acids, and bases.[6][17]

• Health Hazards: Exposure can cause irritation to the skin, eyes, and respiratory system.[1][6] When consumed with alcohol, it produces severe "Antabuse-like" effects due to the inhibition of aldehyde dehydrogenase.[6]

• Storage: Cyanamide should be stored in a cool, dry, well-ventilated area, away from incompatible substances.[2] Stabilizers are necessary for long-term storage of its solutions.[6]

Conclusion

Cyanamide is a molecule of significant industrial and academic importance. Its unique structure, characterized by coexisting nucleophilic and electrophilic centers, provides a rich and diverse reaction chemistry. This versatility has established cyanamide as an indispensable C1 building block for synthesizing a vast range of organic compounds, from commodity chemicals like melamine to highly complex and life-saving pharmaceuticals. A thorough understanding of its chemical properties, reactivity, and handling requirements is essential for leveraging its full potential in research, drug development, and industrial synthesis.

References

• 1. Cyanamide - Wikipedia [en.wikipedia.org]
• 2. Cyanamide: A Versatile Compound in Modern Chemistry_Chemicalbook [chemicalbook.com]
• 3. Recent Advances in Cyanamide Chemistry: Synthesis and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cyanamide | H2NCN | CID 9864 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Page loading... [guidechem.com]
• 6. ICSC 0424 - CYANAMIDE [inchem.org]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. Cas 420-04-2,Cyanamide | lookchem [lookchem.com]
• 9. 420-04-2 CAS MSDS (Cyanamide) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 10. Cyanamid | 420-04-2 [m.chemicalbook.com]
• 11. organicchemistrydata.org [organicchemistrydata.org]
• 12. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 13. What is the mechanism of Cyanamide? [synapse.patsnap.com]
• 14. brill.com [brill.com]
• 15. Cyanamides - Enamine [enamine.net]
• 16. A Comprehensive Review of Cyanamide's R&D Innovations and Drug Target Mechanism [synapse.patsnap.com]
• 17. CYANAMIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

An In-depth Technical Guide to Cyanamide Tautomerism and Self-Condensation Reactions

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Cyanamide (CH₂N₂) is a highly reactive and versatile molecule of significant interest in organic synthesis, pharmaceutical development, and prebiotic chemistry. Its reactivity is governed by the tautomeric equilibrium between the dominant cyanamide form (H₂N-C≡N) and the more reactive carbodiimide form (HN=C=NH), as well as its propensity to undergo self-condensation reactions to form oligomers such as dicyandiamide and melamine. A thorough understanding of the thermodynamics, kinetics, and underlying mechanisms of these transformations is crucial for controlling reaction pathways and designing novel synthetic strategies. This technical guide provides a comprehensive overview of cyanamide tautomerism and its self-condensation reactions, including quantitative data, detailed experimental protocols, and mechanistic diagrams to support researchers in this field.

Cyanamide Tautomerism

Cyanamide exists in a tautomeric equilibrium between the amino-nitrile form and the carbodiimide form. The cyanamide tautomer is the more stable and predominant form under normal conditions.

Tautomeric Equilibrium

The equilibrium between the two tautomers lies heavily towards the cyanamide form.[1]

Diagram of Cyanamide Tautomeric Equilibrium

Caption: Tautomeric equilibrium between cyanamide and carbodiimide.

Quantitative Data on Tautomeric Equilibrium

The tautomeric equilibrium constant (Kt) for the formation of the carbodiimide tautomer in water at 25°C has been estimated.

Parameter	Value	Conditions
Tautomeric Equilibrium Constant (Kt)	0.6 x 10-7	Water, 25°C

This data is based on estimates from acid-catalysed hydrolysis studies.

Self-Condensation Reactions

Possessing both nucleophilic and electrophilic centers, cyanamide readily undergoes self-condensation reactions, primarily dimerization to 2-cyanoguanidine (dicyandiamide) and trimerization to melamine.[1]

Dimerization to 2-Cyanoguanidine (Dicyandiamide)

Under basic conditions, cyanamide dimerizes to form 2-cyanoguanidine. This reaction is inhibited by acidic conditions and low temperatures.[1]

Diagram of Cyanamide Dimerization Pathway

Caption: Base-catalyzed dimerization of cyanamide to dicyandiamide.

Trimerization to Melamine

Cyanamide or dicyandiamide can trimerize to form the stable cyclic compound, melamine. This reaction is typically carried out at elevated temperatures. The formation of melamine from dicyandiamide is believed to proceed through the dissociation of dicyandiamide back to cyanamide, which then trimerizes.

Diagram of Melamine Formation Pathway

Caption: Proposed pathway for the trimerization of cyanamide to melamine.

Quantitative Data: Kinetics and Thermodynamics

Kinetics of Cyanamide Dimerization

The dimerization of cyanamide to dicyandiamide in an alkaline environment is a critical step. The rate-limiting step is the formation of the C-N bond between a cyanamide molecule and a cyanamide anion. The Arrhenius equation for this reaction has been determined through density functional theory (DFT) calculations.

Reaction	Temperature Range (K)	Arrhenius Equation (k in L mol⁻¹ s⁻¹)
Cyanamide Dimerization (RLS)	323.15 - 363.15	k = 2.16 x 10¹⁰ * exp(-7836.5 / T)

Thermodynamics of Self-Condensation

The self-condensation reactions of cyanamide are thermodynamically favorable. The standard enthalpies of formation for the key species are provided below.

Compound	Formula	State	ΔfH° (kJ/mol) at 298.15 K
Cyanamide	CH₂N₂	solid	58.89 ± 0.54
2-Cyanoguanidine	C₂H₄N₄	solid	-37.2 ± 1.3
Melamine	C₃H₆N₆	solid	-66.1 ± 1.3

From these values, the standard enthalpy changes for the dimerization and trimerization reactions can be calculated:

Reaction	Equation	ΔrH° (kJ/mol) at 298.15 K
Dimerization of Cyanamide	2 CH₂N₂(s) → C₂H₄N₄(s)	-154.98
Trimerization of Cyanamide	3 CH₂N₂(s) → C₃H₆N₆(s)	-242.77

Experimental Protocols

Protocol for Determination of Tautomeric Equilibrium by NMR Spectroscopy

This protocol provides a general framework for using Nuclear Magnetic Resonance (NMR) spectroscopy to study the tautomeric equilibrium of cyanamide.

Objective: To qualitatively and quantitatively assess the tautomeric equilibrium between cyanamide and carbodiimide.

Materials and Equipment:

• Cyanamide sample

• Deuterated solvents (e.g., DMSO-d₆, CD₃CN, D₂O)

• NMR tubes

• NMR spectrometer (e.g., 400 MHz or higher) with variable temperature capabilities

Procedure:

• Sample Preparation:

  • Accurately weigh a small amount of cyanamide (e.g., 5-10 mg) and dissolve it in a deuterated solvent (e.g., 0.6 mL of DMSO-d₆) in an NMR tube.

  • Ensure the cyanamide is fully dissolved. The choice of solvent is critical as it can influence the tautomeric equilibrium.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum at room temperature.

  • Acquire a ¹³C NMR spectrum.

  • If possible, acquire a ¹⁵N NMR spectrum for more direct observation of the nitrogen environments.

  • To aid in peak assignment, perform 2D NMR experiments such as HSQC and HMBC.

• Data Analysis:

  • Identify the characteristic signals for both the cyanamide and carbodiimide tautomers. The carbodiimide form is expected to be a minor component, so its signals may be weak.

  • For the cyanamide tautomer (H₂N-C≡N), expect a signal for the amino protons in the ¹H spectrum and distinct signals for the nitrile and amino-bearing carbons in the ¹³C spectrum.

  • For the carbodiimide tautomer (HN=C=NH), look for a signal for the imino protons in the ¹H spectrum and a characteristic signal for the central carbon in the ¹³C spectrum.

  • Integrate the corresponding signals for both tautomers in the ¹H NMR spectrum.

  • Calculate the mole fraction (X) of each tautomer from the integration values (I):

    • Xcyanamide = Icyanamide / (Icyanamide + Icarbodiimide)

    • Xcarbodiimide = Icarbodiimide / (Icyanamide + Icarbodiimide)

  • Calculate the equilibrium constant (Kt):

    • Kt = Xcarbodiimide / Xcyanamide

• Variable Temperature Studies (Optional):

  • Acquire NMR spectra at different temperatures to study the effect of temperature on the equilibrium. This can provide thermodynamic information about the tautomerization process.

Protocol for Kinetic Analysis of Cyanamide Dimerization by HPLC

This protocol outlines a method for monitoring the kinetics of cyanamide dimerization to dicyandiamide using High-Performance Liquid Chromatography (HPLC).

Objective: To determine the rate law and rate constant for the dimerization of cyanamide.

Materials and Equipment:

• Cyanamide

• Buffer solution (e.g., borate buffer, pH 9)

• Quenching solution (e.g., acidic solution to stop the reaction)

• HPLC system with a UV detector

• HPLC column suitable for polar analytes (e.g., Primesep S or a C18 column with an appropriate mobile phase)

• Volumetric flasks, pipettes, and autosampler vials

Procedure:

• Preparation of Standards:

  • Prepare stock solutions of cyanamide and dicyandiamide of known concentrations in the mobile phase or a suitable solvent.

  • Prepare a series of calibration standards by diluting the stock solutions.

  • Inject the standards into the HPLC system to generate calibration curves for both compounds.

• Kinetic Run:

  • Prepare a solution of cyanamide of known initial concentration in the buffer solution at a constant temperature.

  • Start a timer at the moment of mixing.

  • At regular time intervals, withdraw an aliquot of the reaction mixture.

  • Immediately quench the reaction in the aliquot by adding it to a vial containing the quenching solution. This will stop the dimerization by changing the pH.

  • Dilute the quenched sample if necessary to fall within the range of the calibration standards.

• HPLC Analysis:

  • Inject the quenched and diluted samples into the HPLC system.

  • Use an isocratic mobile phase, for example, a mixture of acetonitrile and water, with UV detection at a low wavelength (e.g., 200-220 nm).

  • Record the chromatograms and determine the peak areas for cyanamide and dicyandiamide.

  • Use the calibration curves to determine the concentration of cyanamide and dicyandiamide in each sample at each time point.

• Data Analysis:

  • Plot the concentration of cyanamide versus time.

  • To determine the reaction order, plot ln[cyanamide] vs. time (for first-order) and 1/[cyanamide] vs. time (for second-order). The plot that yields a straight line indicates the order of the reaction with respect to cyanamide.

  • The rate constant (k) can be determined from the slope of the linear plot.

Signaling Pathways and Logical Relationships

The following diagrams illustrate the key transformations and relationships discussed in this guide.

Diagram of Overall Cyanamide Reaction Network

Caption: Overview of cyanamide tautomerization and self-condensation pathways.

Experimental Workflow for Kinetic Analysis

Caption: Experimental workflow for the kinetic study of cyanamide dimerization.

Conclusion

This technical guide has provided a detailed overview of the tautomerism and self-condensation reactions of cyanamide, supported by quantitative data, detailed experimental protocols, and mechanistic diagrams. A comprehensive understanding of these fundamental aspects is essential for researchers working with cyanamide and its derivatives. The provided information aims to facilitate further research and development in the synthesis of novel compounds, the optimization of existing processes, and the exploration of the role of cyanamide in various chemical and biological systems.

References

• 1. CN104502473A - Quantitative method of detecting cyanamide by utilizing HPLC method - Google Patents [patents.google.com]

The Versatility of Cyanamide: A Technical Guide for Synthetic Chemists

For Researchers, Scientists, and Drug Development Professionals

Cyanamide (CH₂N₂), a molecule with a rich history in chemical synthesis, continues to emerge as a highly versatile and valuable building block in modern organic chemistry. Its unique ambiphilic nature, possessing both a nucleophilic amino group and an electrophilic nitrile moiety, allows for a diverse array of chemical transformations. This technical guide provides an in-depth exploration of cyanamide's synthetic utility, offering quantitative data, detailed experimental protocols, and visual representations of its applications in the synthesis of heterocycles, guanidines, and biologically active molecules.

Synthetic Transformations of Cyanamide: A Quantitative Overview

Cyanamide's reactivity has been harnessed to construct a wide variety of important molecular scaffolds. The following tables summarize quantitative data for key reactions, providing a comparative overview of different synthetic methodologies.

Synthesis of Heterocycles

Cyanamide is a key precursor for the synthesis of a broad range of nitrogen-containing heterocycles, which are prevalent in pharmaceuticals and agrochemicals.

Table 1: Synthesis of 2-Aminopyridines via Iron-Catalyzed [2+2+2] Cycloaddition [1][2][3]

Diyne Substrate	Cyanamide Substrate	Catalyst System	Solvent	Temp. (°C)	Time (h)	Yield (%)
1,6-Heptadiyne	N,N-Dimethylcyanamide	FeCl₂/L2/Zn	Benzene	70	12	85
1,7-Octadiyne	N,N-Diethylcyanamide	FeCl₂/L2/Zn	Benzene	70	12	78
4,4-Bis(p-tolyl)hepta-1,6-diyne	N-Cyanopyrrolidine	FeCl₂/L2/Zn	Benzene	70	12	92

Table 2: Synthesis of Quinazolinones via Radical Cascade Cyclization [4][5][6][7]

Alkenyl N-Cyanamide Substrate	Radical Precursor	Initiator	Solvent	Temp. (°C)	Time (h)	Yield (%)
N-(2-allylphenyl)-N-cyanobenzamide	N-Sulfonaminopyridinium salt	4CzIPN (photocatalyst)	CH₃CN	RT	12	86
N-(2-allylphenyl)-N-cyanoacetamide	N-Benzoylaminopyridinium salt	4CzIPN (photocatalyst)	CH₃CN	RT	12	75
N-(2-(but-3-en-1-yl)phenyl)-N-cyanobenzamide	Aromatic Aldehyde	DTBP	1,2-Dichloroethane	120	12	78

Synthesis of Guanidines

The guanidinium moiety is a common feature in many biologically active molecules. Cyanamide provides a direct and efficient route to a variety of substituted guanidines.

Table 3: Guanylation of Amines with Cyanamide [8][9]

Amine Substrate	Catalyst	Solvent	Temp. (°C)	Time (h)	Yield (%)
Aniline	Sc(OTf)₃	Water	RT	24	85
Benzylamine	Sc(OTf)₃	Water	RT	24	92
Cyclohexylamine	None	Ethanol	100	6	64[9]
N-Methylaniline	None	Ethanol	100	10	35[9]

Detailed Experimental Protocols

This section provides detailed methodologies for key synthetic transformations involving cyanamide, as cited in the literature.

General Procedure for Iron-Catalyzed [2+2+2] Cycloaddition for the Synthesis of 2-Aminopyridines

• Reaction Setup: All reactions are conducted under an inert atmosphere (N₂) using standard Schlenk techniques or in a nitrogen-filled glovebox.

• Procedure: In a nitrogen-filled glovebox, to a vial is added FeCl₂ (5 mol%), the ligand L2 (10 mol %), and benzene. The mixture is stirred for 10-15 minutes at room temperature. To this mixture, the corresponding cyanamide (1.2 equivalents, as a 2.7 M solution in benzene) and zinc dust (10 mol %) are added. The vial is capped with a Teflon-lined septum screw cap and removed from the glovebox. The vial is then placed in a pre-heated oil bath at 70 °C and a solution of the diyne (1.0 equivalent) in benzene is added via syringe pump over a specified period. After the addition is complete, the reaction is stirred for the indicated time.

• Workup and Purification: Upon completion, the reaction mixture is cooled to room temperature, filtered through a pad of Celite, and the solvent is removed under reduced pressure. The residue is then purified by flash column chromatography on silica gel to afford the desired 2-aminopyridine.

General Procedure for the Synthesis of Guanidines using Scandium(III) Triflate

• Reaction Setup: The reaction is typically carried out in a round-bottom flask open to the air.

• Procedure: To a solution of the amine (1.0 mmol) in water (2.0 mL) is added cyanamide (1.2 mmol). To this mixture, scandium(III) triflate (Sc(OTf)₃, 10 mol %) is added. The reaction mixture is stirred at room temperature.

• Monitoring and Workup: The progress of the reaction is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Upon completion, the reaction mixture is typically purified directly by flash column chromatography on silica gel.

General Procedure for Photoredox-Catalyzed Radical Cascade Cyclization of N-Cyanamide Alkenes to Quinazolinones[5]

• Reaction Setup: The reaction is performed in a sealed vial under an inert atmosphere.

• Procedure: To a vial is added the N-cyanamide alkene (0.1 mmol), the N-aminopyridinium salt (0.2 mmol), and the photocatalyst (e.g., 4CzIPN, 1-5 mol %). The vial is sealed, and the appropriate solvent (e.g., CH₃CN) is added. The mixture is then irradiated with a blue LED light source at room temperature with stirring for the specified time.

• Workup and Purification: After the reaction is complete, the solvent is evaporated under reduced pressure. The resulting residue is purified by flash column chromatography on silica gel to yield the desired polycyclic quinazolinone.

Visualizing the Chemistry of Cyanamide

The following diagrams, generated using the DOT language, illustrate key reaction pathways and biological mechanisms involving cyanamide and its derivatives.

Synthetic Versatility of Cyanamide

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Item - Iron-Catalyzed Formation of 2‑Aminopyridines from Diynes and Cyanamides - American Chemical Society - Figshare [acs.figshare.com]
• 3. Iron-catalyzed formation of 2-aminopyridines from diynes and cyanamides. | Sigma-Aldrich [sigmaaldrich.com]
• 4. Photoredox-Catalyzed Radical Cascade Cyclization of N-Cyanamide Alkenes with N-Aminopyridinium Salts: Modular Synthesis of Polycyclic Quinazolinones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Access to N-Fused Quinazolinones by Radical-Promoted Cascade Annulations of Alkenyl N-Cyanamides with Aromatic Aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Guanidine synthesis by guanylation [organic-chemistry.org]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]

Cyanamide: A Versatile Single-Carbon Synthon in Modern Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Published: December 7, 2025

Introduction

Cyanamide (CH₂N₂), a molecule possessing both nucleophilic and electrophilic character, has emerged as a highly versatile and valuable C1 building block in organic synthesis.[1] Its unique reactivity, stemming from the presence of a nucleophilic amino group and an electrophilic nitrile group, allows it to participate in a wide array of chemical transformations. This technical guide provides a comprehensive overview of the utility of cyanamide as a functional single-carbon fragment, with a focus on its application in the synthesis of heterocycles and other key functional groups relevant to drug discovery and development. This document will detail key reaction classes, provide quantitative data on reaction performance, furnish detailed experimental protocols for seminal reactions, and visualize critical reaction pathways and mechanisms.

Core Reactivity and Principles

Cyanamide exists in two tautomeric forms: the dominant H₂N-C≡N form and the carbodiimide form HN=C=NH.[1] This duality in its electronic nature allows it to react with a diverse range of substrates. The primary modes of reactivity involving cyanamide as a C1 synthon include:

• Nucleophilic Addition to the Nitrile Group: The electrophilic carbon of the nitrile is susceptible to attack by various nucleophiles, leading to the formation of a range of functional groups.

• Electrophilic Behavior of the Amino Group: The nitrogen atom can act as a nucleophile in various reactions, although its reactivity is somewhat attenuated by the electron-withdrawing nitrile group.

• Cycloaddition Reactions: The C≡N triple bond can participate in various cycloaddition reactions, providing access to a diverse array of heterocyclic scaffolds.

• Multicomponent Reactions: Cyanamide is an excellent component in multicomponent reactions, enabling the rapid construction of complex molecular architectures from simple starting materials.

I. Synthesis of 2-Aminopyridines via [2+2+2] Cycloaddition

The [2+2+2] cycloaddition of diynes with cyanamides represents a powerful and atom-economical method for the synthesis of highly substituted 2-aminopyridines, which are prevalent structural motifs in pharmaceuticals. Both iron and nickel-based catalytic systems have been developed to facilitate this transformation with high efficiency and regioselectivity.

Data Presentation: Iron-Catalyzed [2+2+2] Cycloaddition of Diynes and Cyanamides

The following table summarizes the substrate scope and yields for the iron-catalyzed cycloaddition of various diynes and cyanamides to form 2-aminopyridines.

Entry	Diyne	Cyanamide	Product	Yield (%)
1	TsN(CH₂C≡CH)₂	(CH₃)₂NCN	2-Amino-5-(tosylmethyl)-5,6-dihydropyrido[2,3-c]pyridine	95
2	CH₂(CH₂C≡CH)₂	(CH₃)₂NCN	2-Amino-6,7-dihydro-5H-cyclopenta[b]pyridine	98
3	HC≡C(CH₂)₃C≡CH	(CH₃)₂NCN	2-Amino-5,6,7,8-tetrahydroisoquinoline	85
4	PhC≡C(CH₂)₂C≡CPh	(CH₃)₂NCN	2-Amino-5,8-diphenyl-5,6,7,8-tetrahydroisoquinoline	0
5	TMSC≡C(CH₂)₂C≡CTMS	(CH₃)₂NCN	2-Amino-5,8-bis(trimethylsilyl)-5,6,7,8-tetrahydroisoquinoline	0
6	O(CH₂C≡CH)₂	(CH₃)₂NCN	2-Amino-5H-furo[2,3-b]pyridine	84
7	C(CO₂Et)₂(CH₂C≡CH)₂	(CH₃)₂NCN	Diethyl 2-amino-6,7-dihydro-5H-cyclopenta[b]pyridine-6,6-dicarboxylate	84
8	TsN(CH₂C≡CH)₂	Ph(CH₃)NCN	2-(Methyl(phenyl)amino)-5-(tosylmethyl)-5,6-dihydropyrido[2,3-c]pyridine	92
9	TsN(CH₂C≡CH)₂	(C₂H₅)₂NCN	2-(Diethylamino)-5-(tosylmethyl)-5,6-dihydropyrido[2,3-c]pyridine	75

Table adapted from data presented in "Iron-Catalyzed Formation of 2-Aminopyridines from Diynes and Cyanamides".[1]

Experimental Protocol: General Procedure for the Iron-Catalyzed [2+2+2] Cycloaddition

This protocol is adapted from the work of Louie and coworkers.[1]

Materials:

• Anhydrous benzene

• FeCl₂ (5 mol%)

• Bis(imino)pyridine ligand L2 (10 mol%)

• Zinc dust (10 mol%)

• Diyne (1.0 equiv)

• Cyanamide (1.2 equiv)

Procedure:

• In a nitrogen-filled glovebox, add FeCl₂ (5 mol%), the bis(imino)pyridine ligand L2 (10 mol%), and anhydrous benzene to a vial.

• Stir the mixture for 10-15 minutes at room temperature.

• Add the cyanamide (1.2 equiv, as a 2.7 M solution in benzene) and zinc dust (10 mol%) to the vial.

• Cap the vial with a Teflon-lined septum screw cap and remove it from the glovebox.

• Place the vial in a preheated oil bath at 70 °C.

• Slowly add a solution of the diyne (1.0 equiv, as a 0.49 M solution in benzene) to the reaction vial over 3 hours using a syringe pump. The final concentration of the diyne after addition should be approximately 0.4 M.

• Monitor the reaction progress by Gas Chromatography (GC).

• Upon completion, purify the product according to the specific properties of the resulting 2-aminopyridine. For products with an Rf > 0.3 (20% ethyl acetate in hexanes), an acidic workup is recommended to remove the ligand. This involves stirring the crude mixture in aqueous HCl, separating the aqueous layer, and then neutralizing with saturated aqueous NaHCO₃ before extraction with an organic solvent.

Visualization: Proposed Catalytic Cycle for Iron-Catalyzed [2+2+2] Cycloaddition

Caption: Proposed catalytic cycle for the iron-catalyzed [2+2+2] cycloaddition of diynes and cyanamides.

II. Synthesis of N,N',N''-Trisubstituted Guanidines via Three-Component Coupling

The guanidine moiety is a critical pharmacophore found in numerous biologically active molecules. A highly efficient method for the synthesis of N,N',N''-trisubstituted guanidines involves a copper-catalyzed three-component reaction of a cyanamide, an arylboronic acid, and an amine. This approach offers a rapid and versatile route to a wide range of guanidines.[2]

Data Presentation: Copper-Catalyzed Three-Component Synthesis of Guanidines

The following table illustrates the scope of the copper-catalyzed three-component synthesis of N,N',N''-trisubstituted guanidines, with representative yields.

Entry	Cyanamide	Arylboronic Acid	Amine	Product	Yield (%)
1	Morpholine-4-carbonitrile	Phenylboronic acid	Morpholine	4-(N-Phenylcarbamimidoyl)morpholine	95
2	Pyrrolidine-1-carbonitrile	Phenylboronic acid	Pyrrolidine	1-(N-Phenylcarbamimidoyl)pyrrolidine	92
3	N,N-Dimethylcyanamide	4-Methoxyphenylboronic acid	Diethylamine	N'-(4-Methoxyphenyl)-N,N-diethylguanidine	88
4	Morpholine-4-carbonitrile	4-Fluorophenylboronic acid	Morpholine	4-(N-(4-Fluorophenyl)carbamimidoyl)morpholine	91
5	Morpholine-4-carbonitrile	3-Chlorophenylboronic acid	Piperidine	1-(N-(3-Chlorophenyl)carbamimidoyl)piperidine	85
6	N-Cyanopiperidine	Phenylboronic acid	Benzylamine	N-Benzyl-N'-phenyl-1-piperidinecarboximidamide	78
7	N,N-Diethylcyanamide	Phenylboronic acid	Aniline	N,N-Diethyl-N'-phenylguanidine	82

Yields are representative and based on the described copper-catalyzed three-component synthesis.[2]

Experimental Protocol: General Procedure for the Copper-Catalyzed Three-Component Synthesis of Guanidines

This protocol is based on the work of Neuville and coworkers.[2]

Materials:

• Anhydrous DMF or Toluene

• CuCl₂·2H₂O (10 mol%)

• Bipyridine (10 mol%)

• K₂CO₃ (2.0 equiv)

• Cyanamide (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Amine (1.5 equiv)

• Oxygen (balloon)

Procedure:

• To a reaction tube, add CuCl₂·2H₂O (10 mol%), bipyridine (10 mol%), and K₂CO₃ (2.0 equiv).

• Evacuate and backfill the tube with oxygen (this can be done using a balloon).

• Add the cyanamide (1.0 equiv), arylboronic acid (1.2 equiv), amine (1.5 equiv), and the appropriate solvent (DMF for alkyl cyanamides, toluene for N-aryl cyanamides).

• Seal the tube and stir the reaction mixture at 80 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and dilute with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Visualization: Proposed Mechanistic Pathway for Copper-Catalyzed Guanidine Synthesis

Caption: A simplified representation of the proposed reaction pathway for the copper-catalyzed three-component synthesis of guanidines.

III. Synthesis of Dihydropyrimidines via the Biginelli Reaction

The Biginelli reaction is a classic multicomponent reaction that provides access to dihydropyrimidinones (DHPMs), a class of compounds with a wide range of biological activities. Cyanamide can be employed as a surrogate for urea in a Biginelli-type reaction to afford 2-cyanoimino-3,4-dihydro-1H-pyrimidines.

Data Presentation: Synthesis of 4-Aryl-2-cyanoimino-3,4-dihydro-1H-pyrimidines

The following table summarizes the yields for the synthesis of various 4-aryl-2-cyanoimino-3,4-dihydro-1H-pyrimidines via a Biginelli-type reaction.

Entry	Aldehyde	1,3-Dicarbonyl Compound	Product	Yield (%)
1	Benzaldehyde	Ethyl acetoacetate	Ethyl 4-phenyl-2-(cyanoimino)-6-methyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate	85
2	4-Methoxybenzaldehyde	Ethyl acetoacetate	Ethyl 2-(cyanoimino)-4-(4-methoxyphenyl)-6-methyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate	90
3	4-Chlorobenzaldehyde	Ethyl acetoacetate	Ethyl 4-(4-chlorophenyl)-2-(cyanoimino)-6-methyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate	88
4	3-Nitrobenzaldehyde	Ethyl acetoacetate	Ethyl 2-(cyanoimino)-6-methyl-4-(3-nitrophenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate	92
5	Benzaldehyde	Acetylacetone	1-(4-Methyl-6-oxo-2-phenyl-1,2,3,6-tetrahydropyrimidin-5-yl)ethan-1-one	82
6	4-Methylbenzaldehyde	Ethyl acetoacetate	Ethyl 2-(cyanoimino)-6-methyl-4-(p-tolyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate	86

Yields are representative for the Biginelli-type reaction using cyanamide.

Experimental Protocol: General Procedure for the Biginelli-type Reaction with Cyanamide

This is a general procedure for the acid-catalyzed Biginelli-type reaction.

Materials:

• Ethanol

• Concentrated Hydrochloric Acid (catalytic amount)

• Aldehyde (1.0 equiv)

• 1,3-Dicarbonyl compound (1.0 equiv)

• Cyanamide (1.5 equiv)

Procedure:

• In a round-bottom flask, dissolve the aldehyde (1.0 equiv), the 1,3-dicarbonyl compound (1.0 equiv), and cyanamide (1.5 equiv) in ethanol.

• Add a catalytic amount of concentrated hydrochloric acid to the mixture.

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Pour the reaction mixture into ice-cold water.

• Collect the precipitated solid by filtration.

• Wash the solid with cold water and then recrystallize from a suitable solvent (e.g., ethanol) to afford the pure product.

Visualization: Plausible Mechanism of the Acid-Catalyzed Biginelli-Type Reaction

Caption: A plausible mechanistic pathway for the acid-catalyzed Biginelli-type reaction involving cyanamide.

Conclusion

Cyanamide has proven to be an exceptionally versatile and powerful single-carbon building block in modern organic synthesis. Its ability to participate in a diverse range of reactions, including cycloadditions and multicomponent reactions, provides efficient and atom-economical routes to a wide variety of valuable nitrogen-containing compounds. The methodologies presented in this guide highlight the significant potential of cyanamide in the synthesis of complex molecules, particularly in the context of pharmaceutical and materials science research. Further exploration of the reactivity of this simple yet powerful reagent is poised to unlock new and innovative synthetic strategies for the challenges of modern drug discovery and development.

References

• 1. mdpi.com [mdpi.com]
• 2. scite.ai [scite.ai]

An In-Depth Technical Guide to the Discovery and History of Calcium Cyanamide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the seminal discovery and historical development of calcium cyanamide (CaCN₂) synthesis. Initially pursued for its potential in gold extraction, the serendipitous discovery of calcium cyanamide by German chemists Adolph Frank and Nikodem Caro in the late 19th century marked a pivotal moment in industrial chemistry. It was the first successful commercial process for the fixation of atmospheric nitrogen, predating the more widely known Haber-Bosch process, and it laid the groundwork for the modern synthetic fertilizer industry. This document delves into the core scientific principles, experimental methodologies, and technological evolution of calcium cyanamide production, offering valuable insights for researchers and professionals in chemistry and drug development who may utilize cyanamide and its derivatives in their work.

The Serendipitous Discovery: The Frank-Caro Process

In the 1890s, Adolph Frank and Nikodem Caro were investigating methods to produce cyanides for the lucrative gold mining industry.[1][2] Their research focused on the reaction of atmospheric nitrogen with carbides at high temperatures. In 1895, they filed a German patent for a process to produce cyanides from carbides.[3] However, it was their colleague, Fritz Rothe, who in 1898 correctly identified the product of reacting calcium carbide (CaC₂) with nitrogen at temperatures around 1100°C as calcium cyanamide, not calcium cyanide.[4] This discovery, though initially a deviation from their primary goal, proved to be of immense agricultural and industrial importance.

The fundamental chemical reaction of the Frank-Caro process is as follows:

CaC₂ + N₂ → CaCN₂ + C

This reaction is exothermic and, once initiated, can be self-sustaining.[1] The process represented the first commercially viable method of fixing atmospheric nitrogen, making it available for agricultural and chemical applications.[1][5]

Early Industrial Production

The first commercial plant utilizing the Frank-Caro process was established in Piano d'Orta, Italy, in 1905.[1] The early industrial production faced significant technical challenges, primarily the need to achieve and maintain the high reaction temperature of approximately 1000-1100°C.[1] The initial setups involved large, sealed steel cylinders or retorts where the calcium carbide was heated.[6]

A significant innovation in the industrial process was the development of an electric furnace. A central carbon electrode was used to initiate the reaction by heating a portion of the calcium carbide charge to the required temperature.[6] Once the exothermic reaction began, the process would continue without the need for continuous external heating. The product was a solid mass that was then cooled, crushed, and milled into a fine powder.[1]

The Polzeniusz-Krauss Process: A Lower-Temperature Alternative

In 1901, a variation of the calcium cyanamide synthesis was patented by Ferdinand Eduard Polzeniusz and G. Krauss.[4] This process, known as the Polzeniusz-Krauss process, introduced the use of a catalyst, typically calcium chloride (CaCl₂), to lower the required reaction temperature.[4]

The key innovation of this process was the ability to produce calcium cyanamide at a significantly lower temperature of around 700-800°C, a reduction of approximately 300-400°C compared to the Frank-Caro process.[4] The addition of a fluxing agent like calcium chloride facilitated the reaction between calcium carbide and nitrogen at this lower temperature.

While the Polzeniusz-Krauss process offered the advantage of lower energy consumption due to the reduced temperature, it was a discontinuous batch process.[4] In contrast, the Frank-Caro process was more readily adapted for continuous operation, particularly with the development of rotating drum furnaces. Both processes, however, played a significant role in the production of calcium cyanamide in the first half of the 20th century.[4]

Experimental Protocols

While the precise details of the very first laboratory-scale experiments by Frank and Caro are not extensively documented in readily available literature, the principles of their industrial processes provide a basis for understanding the experimental methodology.

Frank-Caro Process: Representative Laboratory/Pilot Scale Protocol

Objective: To synthesize calcium cyanamide by the high-temperature reaction of calcium carbide with nitrogen gas.

Materials and Equipment:

• Finely powdered calcium carbide (CaC₂)

• Pure, dry nitrogen gas (N₂)

• Electric tube furnace capable of reaching at least 1100°C

• Refractory reaction tube (e.g., alumina or silicon carbide)

• Gas flow control system

• Temperature measurement and control system (thermocouple)

• Inert atmosphere glove box or similar for handling air-sensitive materials

Procedure:

• A weighed amount of finely powdered calcium carbide is placed into the reaction tube.

• The reaction tube is placed in the electric furnace.

• The system is purged with an inert gas (e.g., argon) to remove any air and moisture.

• A slow, controlled flow of pure, dry nitrogen gas is introduced into the reaction tube.

• The furnace temperature is gradually raised to the target reaction temperature of 1000-1100°C.

• The reaction is allowed to proceed for a set duration (e.g., several hours), with continuous monitoring of the temperature and nitrogen flow.

• After the reaction period, the furnace is allowed to cool to room temperature under a continuous flow of nitrogen.

• The resulting solid product, a mixture of calcium cyanamide and carbon, is carefully removed from the reaction tube in an inert atmosphere.

• The product is then milled to a fine powder for analysis.

Polzeniusz-Krauss Process: Representative Laboratory/Pilot Scale Protocol

Objective: To synthesize calcium cyanamide at a lower temperature using a calcium chloride catalyst.

Materials and Equipment:

• Finely powdered calcium carbide (CaC₂)

• Anhydrous calcium chloride (CaCl₂)

• Pure, dry nitrogen gas (N₂)

• Muffle furnace or tube furnace capable of reaching at least 800°C

• Reaction vessel (e.g., a crucible or refractory tube)

• Gas supply system

• Temperature control system

Procedure:

• Finely powdered calcium carbide is intimately mixed with a catalytic amount of anhydrous calcium chloride (e.g., 10% by weight).

• The mixture is placed in the reaction vessel.

• The reaction vessel is placed in the furnace.

• The furnace is sealed and purged with an inert gas.

• A continuous flow of pure, dry nitrogen gas is established.

• The furnace temperature is raised to 700-800°C.

• The reaction is held at this temperature for a specified time to ensure complete conversion.

• The furnace is cooled to room temperature under a nitrogen atmosphere.

• The solid product is collected for analysis.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of the Frank-Caro and Polzeniusz-Krauss processes based on historical data and typical operational values.

Table 1: Comparison of Frank-Caro and Polzeniusz-Krauss Processes

Parameter	Frank-Caro Process	Polzeniusz-Krauss Process
Reaction Temperature	1000 - 1100 °C	700 - 800 °C
Catalyst	None (or CaCl₂/CaF₂ in some later variations)	Calcium Chloride (CaCl₂)
Process Type	Can be continuous (rotary kiln) or batch	Primarily batch
Energy Consumption	Higher	Lower

Table 2: Composition of Commercial Calcium Cyanamide ("Nitrolim")

Component	Typical Percentage (%)
**Calcium Cyanamide (CaCN₂) **	57 - 70
Calcium Oxide (CaO)	~20
Carbon (graphite)	10 - 15
Other impurities (e.g., unreacted CaC₂, iron and aluminum oxides)	1 - 5

Table 3: Nitrogen Content of Calcium Cyanamide Products

Product	Theoretical Nitrogen Content (%)	Typical Commercial Nitrogen Content (%)
**Pure Calcium Cyanamide (CaCN₂) **	35.0	N/A
Commercial Calcium Cyanamide ("Nitrolim")	N/A	20 - 24

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the logical flow of the synthesis processes.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Calcium cyanamide - Evonik Industries [history.evonik.com]
• 3. sciencemadness.org [sciencemadness.org]
• 4. Calcium cyanamide - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. datapdf.com [datapdf.com]

The Pivotal Role of Cyanamide in Modern Pharmaceutical Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Cyanamide (CH₂N₂), a seemingly simple and highly reactive molecule, has established itself as a cornerstone in the synthesis of a diverse array of pharmaceutical agents. Its unique bifunctional nature, possessing both a nucleophilic amino group and an electrophilic nitrile group, allows it to serve as a versatile C1 building block in the construction of complex heterocyclic scaffolds fundamental to many drug classes. This technical guide provides an in-depth exploration of cyanamide's application in the production of key pharmaceuticals, offering detailed experimental protocols, quantitative data, and visual representations of synthetic pathways to aid researchers in leveraging this potent reagent.

Core Reactivity and Applications

Cyanamide's utility in pharmaceutical synthesis stems from its ability to readily undergo addition, condensation, and cyclization reactions. It is a key precursor for the formation of guanidines, 2-aminoimidazoles, and other nitrogen-containing heterocycles that are prevalent in medicinally active compounds.[1] The following sections will delve into the synthesis of specific blockbuster drugs where cyanamide or its derivatives play an indispensable role.

Synthesis of Key Pharmaceuticals Utilizing Cyanamide and its Derivatives

This section provides a detailed overview of the synthesis of several key pharmaceuticals, highlighting the crucial role of cyanamide.

Albendazole: A Broad-Spectrum Anthelmintic

Albendazole, a widely used anthelmintic for treating a variety of parasitic worm infestations, features a benzimidazole-2-carbamate core. Its synthesis utilizes a cyanamide derivative, methyl N-cyanocarbamate, in a key cyclization step.

Experimental Protocol: Synthesis of Albendazole

The synthesis of albendazole from 4-(propylthio)-o-phenylenediamine proceeds as follows:

• Reaction Setup: In a suitable reaction vessel, 4-(propylthio)-o-phenylenediamine (400 kg) is charged, followed by the addition of acetone (400 L) and water (380 L).[2]

• Acidification: Concentrated hydrochloric acid (360 kg) is added to the mixture. An exothermic reaction is observed, with the temperature rising to approximately 48°C.[2] The reaction mixture is then cooled to room temperature.

• Cyclization: Methyl-N-cyano carbamate is added to the cooled reaction mass.[2]

• Heating and pH Adjustment: The reaction mixture is heated to 80-85°C. The pH is carefully adjusted to 4-4.5 using concentrated hydrochloric acid to facilitate the cyclization and precipitation of the product.[2]

• Isolation and Purification: The precipitated solid is isolated by centrifugation. The product is washed sequentially with hot water, tap water, methanol, and finally with acetone to yield the final product.[2]

Quantitative Data: Synthesis of Albendazole

Reactant/Product	Molecular Weight ( g/mol )	Quantity	Moles (approx.)	Yield	Purity
4-(propylthio)-o-phenylenediamine	182.29	400 kg	2194	-	-
Methyl N-cyanocarbamate	86.07	-	-	-	-
Albendazole	265.33	500-520 kg	1885-1960	High	-

Reaction Workflow: Synthesis of Albendazole

References

• 1. Synthesis, molecular modeling, and biological evaluation of novel imatinib derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Albendazole synthesis - chemicalbook [chemicalbook.com]

The Multifaceted Biological Activity of Cyanamide Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanamide (N≡C–NH₂) and its derivatives represent a versatile class of compounds with a rich history in medicinal chemistry and drug discovery. The unique electronic properties of the cyanamide functional group, featuring a nucleophilic amino moiety and an electrophilic nitrile, confer a remarkable reactivity that has been exploited to develop a diverse array of biologically active molecules.[1] These compounds have emerged as valuable scaffolds for the design of enzyme inhibitors, anticancer agents, and modulators of key signaling pathways. This technical guide provides an in-depth exploration of the biological activities of cyanamide derivatives, with a focus on quantitative data, detailed experimental methodologies, and the elucidation of their mechanisms of action through signaling pathway diagrams.

Data Presentation: Quantitative Analysis of Biological Activity

The biological efficacy of cyanamide derivatives has been quantified against a range of molecular targets and cell lines. The following tables summarize key inhibitory and cytotoxic data, providing a comparative overview for researchers in the field.

Enzyme Inhibition Data

Cyanamide derivatives have demonstrated potent inhibitory activity against several classes of enzymes, including carbonic anhydrases, cathepsins, and Janus kinases.

Table 1: Inhibition of Carbonic Anhydrase (CA) Isoforms by Cyanamide Derivatives

Compound	Target Isoform	Inhibition Constant (Kᵢ)	IC₅₀	Reference
N-(4-sulfamoylphenyl)cyanamide Derivative 11	hCA I	9.3 nM	-	[2]
N-(4-sulfamoylphenyl)cyanamide Derivative 12	hCA I	15.8 nM	-	[2]
N-(4-sulfamoylphenyl)cyanamide Derivative 13	hCA I	25.1 nM	-	[2]
N-(4-sulfamoylphenyl)cyanamide Derivative 11	hCA II	5.3 nM	-	[2]
N-(4-sulfamoylphenyl)cyanamide Derivative 12	hCA II	7.9 nM	-	[2]
N-(4-sulfamoylphenyl)cyanamide Derivative 13	hCA II	9.5 nM	-	[2]
Acetazolamide (Standard)	hCA I	250 nM	-	[2]
Acetazolamide (Standard)	hCA II	12 nM	-	[2]
Biphenyl Sulfonamide	hCA II	-	Varies	[3]
Sulfonyl Semicarbazide 11	hCA II	-	pKᵢ > 9.4	[4]
Sulfonyl Semicarbazide 12	hCA II	-	pKᵢ > 9.4	[4]
Saccharin Sulfonamide 4	hCA II	25 nM	-	[5]
Sulfanilamide derivative 5d	CA-II	-	0.00690 µM	[6]

Table 2: Inhibition of Cathepsin Isoforms by Cyanamide Derivatives

Compound	Target Isoform	pIC₅₀	IC₅₀	Reference
Pyrrolidine Cyanamide 8	Cathepsin C	8.1	-	[7]
Pyrrolidine Cyanamide 9	Cathepsin C	8.0	-	[7]
Pyrrolidine Cyanamide 10	Cathepsin C	> 9.4	-	[7]
(5S)-methyl Derivative 15	Cathepsin C	6.8	-	[7]
(5S)-methyl Derivative 16	Cathepsin C	6.9	-	[7]
Acyclic Cyanamide 6r	Cathepsin K	-	Varies	[8]
Pyrrolidine Cyanamide	Cathepsin K	-	Varies	[9]

Table 3: Inhibition of Janus Kinase (JAK) Isoforms by Cyanamide-Based Covalent Inhibitors

Compound	Target Isoform	IC₅₀	Selectivity vs JAK1	Reference
Covalent Inhibitor 32	JAK3	456 nM	>22-fold	[1][10]
Covalent Inhibitor 9	JAK3	7 nM	-	[11]
Covalent Inhibitor 45	JAK3	Varies	-	[11]
Abrocitinib	JAK1	29 nM	-	[12]
Upadacitinib	JAK1	43 nM	-	[12]
Baricitinib	JAK1	5.9 nM	-	[12]
Abrocitinib	JAK2	803 nM	-	[12]
Upadacitinib	JAK2	45 nM	-	[12]
Baricitinib	JAK2	5.7 nM	-	[12]
Abrocitinib	JAK3	>10000 nM	-	[12]
Upadacitinib	JAK3	2100 nM	-	[12]
Baricitinib	JAK3	430 nM	-	[12]

Cytotoxicity Data

The antiproliferative activity of cyanamide derivatives has been evaluated against various cancer cell lines.

Table 4: Cytotoxicity of Cyanamide Derivatives against Human Cancer Cell Lines

Compound/Derivative	Cell Line	IC₅₀	Reference
Nickel(II) with 4-nitrophenyl-cyanamide	HeLa	Comparable to cisplatin	[3]
Synthetic β-nitrostyrene derivative, CYT-Rx20	MCF-7	0.81 ± 0.04 μg/mL	[13]
Synthetic β-nitrostyrene derivative, CYT-Rx20	MDA-MB-231	1.82 ± 0.05 μg/mL	[13]
Synthetic β-nitrostyrene derivative, CYT-Rx20	ZR75-1	1.12 ± 0.06 μg/mL	[13]
Azidothymidine (AZT) derivative 7e	MCF-7	3.1 ± 0.8 μg/mL	[13]
Azidothymidine (AZT) derivative 7g	MCF-7	3.3 ± 0.1 μg/mL	[13]
Azidothymidine (AZT) derivative 7h	MDA-MB-231	2.4 ± 0.6 μg/mL	[13]
Azidothymidine (AZT) derivative 7e	MDA-MB-231	2.5 ± 0.8 μg/mL	[13]
Azidothymidine (AZT) derivative 7h	T-47D	1.8 ± 0.6 μg/mL	[13]
Azidothymidine (AZT) derivative 7g	T-47D	2.9 ± 0.9 μg/mL	[13]
5-FU (Standard)	MCF-7	Varies	[14]
α-KND	MCF-7	Varies	[14]
β-KND	MCF-7	Varies	[14]
Thiazoline-Tetralin Derivative 4b	MCF-7	69.2 µM	[15]
Flavone Derivative 15f	MCF-7	1.0 µM	[16]
Flavone Derivative 16f	MCF-7	4.9 µM	[16]
Benzodioxole-Based Thiosemicarbazone 5	A549	10.67 ± 1.53 μM	[17]
Benzodioxole-Based Thiosemicarbazone 5	C6	4.33 ± 1.04 μM	[17]
EGFR/CA-IX-IN-1	MDA-MB-231	5.78 µM	[18]
EGFR/CA-IX-IN-1	MCF-7	8.05 µM	[18]

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to the advancement of scientific research. This section provides methodologies for key assays cited in the evaluation of cyanamide derivatives.

Synthesis of N-Substituted Cyanamides

A general and facile synthesis of N-substituted cyanamides can be accomplished through the electrophilic cyanation of secondary amines.[10]

Materials:

• Secondary amine

• Cyanating reagent (e.g., cyanogen bromide, N-cyano-N-phenyl-p-toluenesulfonamide (NCTS))

• Base (e.g., diisopropylethylamine (DIPEA))

• Solvent (e.g., dichloromethane (DCM), tetrahydrofuran (THF))

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve the secondary amine in the chosen solvent under an inert atmosphere (e.g., nitrogen or argon).

• Add the base to the reaction mixture.

• Slowly add a solution of the cyanating reagent in the same solvent to the mixture at a controlled temperature (e.g., 0 °C or room temperature).

• Allow the reaction to stir for a specified time, monitoring its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water or a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system.

• Characterize the final product by spectroscopic methods (e.g., ¹H NMR, ¹³C NMR, and mass spectrometry).

In Vitro Enzyme Inhibition Assay (General Protocol)

This protocol describes a general method for determining the inhibitory activity of cyanamide derivatives against a target enzyme.[4]

Materials:

• Purified target enzyme

• Substrate specific to the enzyme

• Cyanamide derivative (inhibitor) stock solution (in a suitable solvent like DMSO)

• Assay buffer (pH and composition optimized for the specific enzyme)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a series of dilutions of the cyanamide derivative in the assay buffer.

• In a 96-well plate, add the enzyme solution to each well.

• Add the diluted cyanamide derivative solutions to the respective wells. Include a control group with solvent only (no inhibitor).

• Pre-incubate the enzyme with the inhibitor for a specific time at a controlled temperature to allow for binding.

• Initiate the enzymatic reaction by adding the substrate to all wells.

• Monitor the reaction progress by measuring the change in absorbance or fluorescence over time using a microplate reader at a specific wavelength.

• Calculate the initial reaction rates for each inhibitor concentration.

• Determine the percentage of inhibition for each concentration relative to the control.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity).

• For determination of the inhibition constant (Kᵢ), perform kinetic studies with varying substrate and inhibitor concentrations and fit the data to appropriate enzyme inhibition models (e.g., Michaelis-Menten, Lineweaver-Burk).

Cell Viability Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[15]

Materials:

• Human cancer cell line (e.g., MCF-7, HeLa)

• Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Cyanamide derivative stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, isopropanol with HCl)

• 96-well cell culture plate

• CO₂ incubator

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight in a CO₂ incubator at 37°C.

• Prepare serial dilutions of the cyanamide derivative in the cell culture medium.

• Remove the old medium from the wells and add the medium containing different concentrations of the cyanamide derivative. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) in the CO₂ incubator.

• After the incubation period, add MTT solution to each well and incubate for an additional 2-4 hours. During this time, viable cells with active metabolism will reduce the yellow MTT to a purple formazan product.

• Remove the medium containing MTT and add the solubilization solution to each well to dissolve the formazan crystals.

• Gently shake the plate to ensure complete dissolution.

• Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability for each concentration compared to the vehicle control.

• Plot the percentage of cell viability against the logarithm of the compound concentration to determine the IC₅₀ value.

Mandatory Visualization: Signaling Pathways and Experimental Workflows

Diagrams created using the DOT language to visualize complex biological and experimental processes.

Signaling Pathways

// Nodes Cytokine [label="Cytokine"]; Receptor [label="Cytokine Receptor"]; JAK [label="JAK", fillcolor="#EA4335"]; STAT [label="STAT", fillcolor="#FBBC05"]; STAT_P [label="p-STAT", fillcolor="#FBBC05"]; STAT_dimer [label="STAT Dimer", fillcolor="#FBBC05"]; Nucleus [label="Nucleus", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; Gene_Expression [label="Gene Expression\n(Inflammation, Proliferation)", shape=note, fillcolor="#34A853"]; Cyanamide_Inhibitor [label="Cyanamide-Based\nJAK Inhibitor", shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Cytokine -> Receptor [label="Binds"]; Receptor -> JAK [label="Activates"]; JAK -> JAK [label="Autophosphorylation", dir=both]; JAK -> Receptor [label="Phosphorylates"]; Receptor -> STAT [label="Recruits"]; JAK -> STAT [label="Phosphorylates"]; STAT -> STAT_P [style=invis]; STAT_P -> STAT_dimer [label="Dimerizes"]; STAT_dimer -> Nucleus [label="Translocates"]; Nucleus -> Gene_Expression [label="Induces"]; Cyanamide_Inhibitor -> JAK [label="Covalently Binds\n& Inhibits", color="#EA4335", style=dashed, arrowhead=tee]; }

Caption: Inhibition of the JAK-STAT pathway by a covalent cyanamide-based inhibitor.

// Nodes NAAA_Inhibitor [label="Cyanamide-Based\nNAAA Inhibitor", shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; NAAA [label="N-Acylethanolamine\nAcid Amidase (NAAA)", fillcolor="#EA4335"]; PEA [label="Palmitoylethanolamide\n(PEA)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; PPARa [label="PPARα", fillcolor="#34A853"]; RXR [label="RXR", fillcolor="#34A853"]; PPARa_RXR [label="PPARα-RXR\nHeterodimer", fillcolor="#34A853"]; Nucleus [label="Nucleus", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; PPRE [label="PPRE\n(Peroxisome Proliferator\nResponse Element)"]; Target_Genes [label="Target Gene Expression\n(Anti-inflammatory)", shape=note, fillcolor="#34A853"]; Degradation [label="Degradation\nProducts", shape=ellipse, style=dashed, color="#5F6368", fontcolor="#5F6368"];

// Edges NAAA_Inhibitor -> NAAA [label="Inhibits", color="#EA4335", style=dashed, arrowhead=tee]; PEA -> NAAA [label="Substrate"]; NAAA -> Degradation [label="Catalyzes"]; PEA -> PPARa [label="Activates"]; PPARa -> PPARa_RXR [label="Heterodimerizes with"]; RXR -> PPARa_RXR; PPARa_RXR -> Nucleus [label="Translocates"]; Nucleus -> PPRE [label="Binds to"]; PPRE -> Target_Genes [label="Regulates"]; }

Caption: Mechanism of PPARα activation through inhibition of NAAA by a cyanamide derivative.

Experimental Workflows

// Nodes Start [label="Start", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Prepare_Reagents [label="Prepare Enzyme,\nSubstrate, and\nInhibitor Solutions"]; Dispense_Enzyme [label="Dispense Enzyme\ninto 96-well Plate"]; Add_Inhibitor [label="Add Serial Dilutions\nof Cyanamide Derivative"]; Pre_incubation [label="Pre-incubate"]; Add_Substrate [label="Add Substrate"]; Measure_Activity [label="Measure Kinetic\nActivity (Abs/Fluor)"]; Data_Analysis [label="Data Analysis:\nCalculate % Inhibition\nand IC50"]; End [label="End", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Start -> Prepare_Reagents; Prepare_Reagents -> Dispense_Enzyme; Dispense_Enzyme -> Add_Inhibitor; Add_Inhibitor -> Pre_incubation; Pre_incubation -> Add_Substrate; Add_Substrate -> Measure_Activity; Measure_Activity -> Data_Analysis; Data_Analysis -> End; }

Caption: Workflow for determining the IC₅₀ of a cyanamide derivative in an enzyme inhibition assay.

// Nodes Start [label="Start", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Seed_Cells [label="Seed Cells in\n96-well Plate"]; Incubate_Overnight [label="Incubate Overnight"]; Treat_Cells [label="Treat Cells with\nCyanamide Derivative"]; Incubate_Treatment [label="Incubate for\n24/48/72 hours"]; Add_MTT [label="Add MTT Reagent"]; Incubate_MTT [label="Incubate for\n2-4 hours"]; Solubilize [label="Add Solubilization\nBuffer"]; Measure_Absorbance [label="Measure Absorbance\nat 570 nm"]; Calculate_Viability [label="Calculate % Viability\nand IC50"]; End [label="End", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Start -> Seed_Cells; Seed_Cells -> Incubate_Overnight; Incubate_Overnight -> Treat_Cells; Treat_Cells -> Incubate_Treatment; Incubate_Treatment -> Add_MTT; Add_MTT -> Incubate_MTT; Incubate_MTT -> Solubilize; Solubilize -> Measure_Absorbance; Measure_Absorbance -> Calculate_Viability; Calculate_Viability -> End; }

Caption: Workflow for assessing the cytotoxicity of a cyanamide derivative using the MTT assay.

Conclusion

Cyanamide derivatives continue to be a fertile ground for the discovery of novel therapeutic agents. Their ability to act as covalent and non-covalent inhibitors of a wide range of enzymes, coupled with their cytotoxic effects on cancer cells, underscores their potential in drug development. This technical guide has provided a comprehensive overview of the biological activities of these compounds, supported by quantitative data, detailed experimental protocols, and visual representations of their mechanisms of action. It is anticipated that this resource will serve as a valuable tool for researchers dedicated to advancing the field of medicinal chemistry and pharmacology through the exploration of cyanamide-based molecules. Further research into the structure-activity relationships, pharmacokinetic properties, and in vivo efficacy of these derivatives will be crucial in translating their promising in vitro activities into clinically effective therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. Tricyclic Covalent Inhibitors Selectively Target Jak3 through an Active Site Thiol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Carbonic Anhydrase Inhibitors: Design, Synthesis, and Biological Evaluation of Novel Sulfonyl Semicarbazide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Saccharin Sulfonamides as Inhibitors of Carbonic Anhydrases I, II, VII, XII, and XIII - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Discovery of Novel Cyanamide-Based Inhibitors of Cathepsin C - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Acyclic cyanamide-based inhibitors of cathepsin K - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Novel and potent cyclic cyanamide-based cathepsin K inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Identification of Cyanamide-Based Janus Kinase 3 (JAK3) Covalent Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Development of Selective Covalent Janus Kinase 3 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Cytotoxicity of synthetic derivatives against breast cancer and multi-drug resistant breast cancer cell lines: a literature-based perspective study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 17. researchgate.net [researchgate.net]
• 18. medchemexpress.com [medchemexpress.com]

Cyanamide: A Versatile Precursor for the Synthesis of Heterocyclic Compounds in Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanamide (N≡C–NH2), a small and highly reactive molecule, has emerged as a valuable and versatile building block in synthetic organic chemistry. Its unique ambiphilic nature, possessing both a nucleophilic amino group and an electrophilic nitrile group, allows it to participate in a wide array of chemical transformations. This adaptability makes it a crucial precursor for the synthesis of a diverse range of nitrogen-containing heterocyclic compounds, many of which form the core scaffolds of numerous pharmaceuticals.[1][2] This technical guide provides a comprehensive overview of the synthetic utility of cyanamide in the preparation of key heterocyclic systems, including pyrimidines, triazines, and thiazoles. It details experimental protocols for seminal reactions, presents quantitative data for comparative analysis, and illustrates relevant biological pathways to highlight the significance of these compounds in drug development.

I. Synthesis of Pyrimidine Derivatives

The pyrimidine ring is a fundamental structural motif in medicinal chemistry, found in a variety of drugs, including antivirals and proton pump inhibitors. Cyanamide serves as a key precursor for the synthesis of substituted pyrimidines, often via the formation of a guanidine intermediate which then undergoes cyclization with a 1,3-dicarbonyl compound or its equivalent.

A. Synthesis of Revaprazan Intermediate

Revaprazan is a potassium-competitive acid blocker (P-CAB) used for the treatment of acid-related disorders. A key step in its synthesis involves the construction of a pyrimidine ring using a guanidine derivative of 4-fluoroaniline, which is prepared from cyanamide.[1]

Experimental Protocol: Synthesis of 4-Fluorophenyl Guanidine Carbonate

• Reaction Setup: In a reaction vessel, combine 4-fluoroaniline and a 50% aqueous solution of cyanamide.

• Acidification: Add nitric acid to the mixture to facilitate the reaction.

• Heating: Heat the reaction mixture to reflux and maintain for several hours.

• Work-up: Cool the reaction mixture, which may then be subjected to further steps such as the addition of a solvent like toluene and a base like potassium hydroxide for the subsequent cyclization step.[1]

Experimental Protocol: Synthesis of 4-Hydroxy-2-(4-fluoroanilino)-5,6-dimethylpyrimidine

• Reaction Mixture: To a reactor under a nitrogen atmosphere, add toluene, 4-fluorophenyl guanidine carbonate, 2-methyl ethyl acetoacetate, and potassium hydroxide.[1]

• Reflux: Stir and heat the mixture to reflux, allowing for water segregation, until the reaction is complete.[1]

• Isolation: Cool the reaction mixture, add water, and stir for 30 minutes. Filter the resulting solid, wash with water, and dry to obtain the product.[1]

Reactant 1	Reactant 2	Solvent	Base	Temperature	Time	Yield	Ref
4-Fluorophenyl guanidine carbonate	2-Methyl ethyl acetoacetate	Toluene	Potassium hydroxide	Reflux	Not Specified	87.1%	[1]
4-Fluorophenyl guanidine carbonate	2-Methyl ethyl acetoacetate	Benzene	Sodium carbonate	Reflux	Not Specified	87.6%	[1]

B. Synthesis of Etravirine Intermediate

Etravirine is a non-nucleoside reverse transcriptase inhibitor (NNRTI) used in the treatment of HIV infection. Its synthesis also relies on a pyrimidine core constructed from a guanidine precursor derived from cyanamide.

Experimental Protocol: Synthesis of 4-Cyanophenyl Guanidine

• Reaction Setup: Dissolve 4-aminobenzonitrile in ethanol (or methanol) and add concentrated nitric acid followed by a 50% aqueous solution of cyanamide.[1][3]

• Heating: Heat the solution at reflux (around 65 °C) for 8-16 hours.[1][3]

• Isolation: Cool the reaction mass to 0 °C and add methyl tert-butyl ether. The solid product is collected by filtration, washed with water and acetone, and dried.[1]

Experimental Protocol: Synthesis of 2-Amino-4,6-dihydroxy-5-bromopyrimidine

• Guanidine Cyclization: The 4-cyanophenyl guanidine is reacted with an alkyl malonic ester in the presence of a strong base like sodium ethoxide at an elevated temperature to form the dihydroxypyrimidine ring.[3]

• Halogenation: The resulting dihydroxypyrimidine is then brominated to yield the desired intermediate.[3]

Reactant 1	Reactant 2	Solvent	Acid	Temperature	Time	Yield	Ref
4-Aminobenzonitrile	Cyanamide (50% aq.)	Ethanol	Nitric Acid	Reflux	16 hours	59 g from 100 g	[3]
4-Aminobenzonitrile	Cyanamide (50% aq.)	Methanol	Nitric Acid	65 °C	8 hours	30 g from 100 g	[1]

II. Synthesis of Triazine Derivatives

1,3,5-Triazines are a class of nitrogen-containing heterocycles with a wide range of applications, including in pharmaceuticals, agrochemicals, and materials science. Cyanamide and its dimer, dicyandiamide, are fundamental precursors for the synthesis of substituted triazines.

A. Synthesis of Melamine (2,4,6-Triamino-1,3,5-triazine)

Melamine is a symmetrical triazine synthesized by the cyclotrimerization of cyanamide.

Experimental Protocol: Synthesis of Melamine from Cyanamide

• Reaction Setup: A solution of solid cyanamide in a high-boiling solvent such as dimethylsulfoxide (DMSO) or sulfolane is prepared.[4]

• Catalyst and Heating: The cyanamide solution is added dropwise to a heated mixture (around 180 °C) of the solvent and a catalytic amount of a base, such as potassium hydroxide or calcium hydroxide.[4]

• Reaction and Isolation: The reaction is highly exothermic. After the addition is complete, the mixture is allowed to react for a short period before cooling. The precipitated melamine is collected by filtration, washed with water, and dried.[4]

Reactant	Solvent	Catalyst	Temperature	Time	Yield	Ref
Cyanamide	Dimethylsulfoxide	Potassium hydroxide	180 °C	20 minutes	91.4%	[4]
Cyanamide	Sulfolane	Potassium hydroxide	180 °C	42 minutes	83.2%	[4]
Cyanamide & Dicyandiamide	Dimethylsulfoxide	Potassium hydroxide	180 °C	16 minutes	93.0%	[5]

B. Synthesis of Substituted 2,4-Diamino-1,3,5-triazines

Substituted 2,4-diamino-1,3,5-triazines can be prepared by the reaction of dicyandiamide with various nitriles, often facilitated by microwave irradiation.

Experimental Protocol: Microwave-assisted Synthesis of 2,4-Diamino-6-phenyl-1,3,5-triazine

• Reaction Mixture: A mixture of dicyandiamide and benzonitrile is prepared. A small amount of a high-boiling solvent like DMSO can be added to improve homogenization.[6]

• Microwave Irradiation: The mixture is subjected to microwave irradiation at a specific temperature for a short duration.

• Work-up: After cooling, the solid product is typically purified by simple washing or recrystallization.[6]

III. Synthesis of Thiazole Derivatives

The thiazole ring is a key component of many biologically active compounds, including vitamin B1 and various synthetic drugs. Cyanamide can be a precursor to thiourea, which is a common starting material in the classical Hantzsch thiazole synthesis. Additionally, modified Gewald-type reactions can directly utilize cyanamide.

A. Hantzsch Thiazole Synthesis

The Hantzsch synthesis involves the reaction of a thioamide with an α-haloketone. Thiourea, which can be considered a derivative of cyanamide, is frequently used.

Experimental Protocol: Synthesis of 2-Amino-4-phenylthiazole

• Reaction Setup: Combine 2-bromoacetophenone and thiourea in methanol in a scintillation vial with a stir bar.[7]

• Heating: Heat the mixture with stirring on a hot plate (e.g., at 100°C) for 30 minutes.[7]

• Work-up: After cooling to room temperature, pour the reaction contents into a beaker containing 5% sodium carbonate solution to neutralize the acid formed and precipitate the product.[7]

• Isolation: Collect the solid product by filtration through a Buchner funnel, wash with water, and air dry.[7]

B. Modified Gewald-type Synthesis of 2-Aminothiazoles

A one-pot reaction involving a ketone, elemental sulfur, and cyanamide can afford 4,5-disubstituted 2-aminothiazoles.

Experimental Protocol: Synthesis of 4,5-Disubstituted 2-Aminothiazoles

• Reaction Mixture: A ketone, elemental sulfur, and cyanamide are reacted together, often in the presence of a base.

• Reaction Conditions: The reaction conditions, such as solvent and temperature, can be varied to optimize the yield of the desired 2-aminothiazole.

IV. Biological Significance and Signaling Pathways

The heterocyclic compounds synthesized from cyanamide often exhibit significant biological activity by interacting with specific cellular targets and modulating signaling pathways.

A. JAK-STAT Signaling Pathway and Kinase Inhibition

The Janus kinase (JAK)-signal transducer and activator of transcription (STAT) pathway is a crucial signaling cascade that transmits information from extracellular cytokine signals to the nucleus, leading to the transcription of genes involved in immunity, proliferation, and differentiation.[8] Dysregulation of this pathway is implicated in various inflammatory diseases and cancers. Some cyanamide-derived heterocyclic compounds have been developed as potent inhibitors of JAK kinases, particularly JAK3.[9]

Caption: The JAK-STAT signaling pathway and the inhibitory action of cyanamide-based drugs.

B. HIV Life Cycle and Reverse Transcriptase Inhibition

Human Immunodeficiency Virus (HIV) is a retrovirus that replicates by converting its RNA genome into DNA via an enzyme called reverse transcriptase (RT).[10][11] This process is a critical step in the viral life cycle and a primary target for antiretroviral drugs. Non-nucleoside reverse transcriptase inhibitors (NNRTIs), such as etravirine, bind to a hydrophobic pocket in the RT enzyme, inducing a conformational change that disrupts its catalytic activity.[3]

Caption: Inhibition of HIV reverse transcriptase by etravirine.

C. Gastric Acid Secretion and Proton Pump Inhibition

The final step in gastric acid secretion is mediated by the H+/K+ ATPase, or proton pump, located in the parietal cells of the stomach lining.[12] This enzyme actively transports H+ ions into the gastric lumen in exchange for K+ ions. Potassium-competitive acid blockers (P-CABs), like revaprazan, reversibly bind to the K+ binding site of the proton pump, thereby inhibiting its activity and reducing gastric acid production.[13]

Caption: Mechanism of proton pump inhibition by revaprazan.

V. Conclusion

Cyanamide's rich and versatile chemistry makes it an indispensable tool in the synthesis of nitrogen-containing heterocycles. Its application in the construction of pyrimidine, triazine, and thiazole cores, which are prevalent in a multitude of clinically significant drugs, underscores its importance in medicinal chemistry and drug development. The synthetic routes outlined in this guide, from the formation of guanidine intermediates to direct cyclization reactions, offer a glimpse into the strategic use of cyanamide to access molecular complexity. Furthermore, understanding the interaction of these cyanamide-derived heterocycles with key biological targets and signaling pathways provides a rational basis for the design of novel therapeutic agents. As the demand for new and effective drugs continues to grow, the creative application of fundamental building blocks like cyanamide will undoubtedly remain at the forefront of pharmaceutical innovation.

References

• 1. echemi.com [echemi.com]
• 2. US3177215A - Process for the production of melamine from hydrogen cyanide by way of cyanamide - Google Patents [patents.google.com]
• 3. Reverse transcriptase - Wikipedia [en.wikipedia.org]
• 4. US4069383A - Method of preparing melamine from cyanamide and/or dicyandiamide - Google Patents [patents.google.com]
• 5. Melamine synthesis - chemicalbook [chemicalbook.com]
• 6. Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. The JAK/STAT signaling pathway: from bench to clinic - PMC [pmc.ncbi.nlm.nih.gov]
• 9. soc.chim.it [soc.chim.it]
• 10. HIV - Wikipedia [en.wikipedia.org]
• 11. Structure and function of HIV-1 reverse transcriptase: molecular mechanisms of polymerization and inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pharmacology of Proton Pump Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes & Protocols: Synthesis of Guanidines from Cyanamide and Amines

Introduction

The guanidinium group is a critical structural motif found in a wide array of biologically active molecules, including natural products and pharmaceuticals. Its unique basicity and ability to form multiple hydrogen bonds contribute significantly to molecular recognition and binding. One of the most fundamental methods for constructing the guanidine functional group is through the reaction of an amine with cyanamide or its derivatives.[1][2] This reaction involves the nucleophilic addition of an amine to the electrophilic carbon atom of the cyanamide's nitrile group.[2]

While historically effective, this method can be challenging, often requiring harsh conditions such as high temperatures or the use of toxic reagents to proceed efficiently.[3][4] Modern advancements have led to the development of milder, more versatile protocols, including the use of Lewis acid or metal catalysts and the activation of cyanamide derivatives, expanding the scope and applicability of this important transformation for researchers in medicinal chemistry and drug development.[5][6]

Reaction Mechanisms

The synthesis of guanidines from amines and cyanamides primarily proceeds through two main pathways:

• Direct Nucleophilic Addition: The most straightforward mechanism involves the direct attack of the amine's nucleophilic nitrogen atom on the electrophilic nitrile carbon of cyanamide. This is followed by proton transfer to yield the final guanidine product. The reaction can be uncatalyzed (requiring heat) or catalyzed by acids, which enhance the electrophilicity of the cyanamide.[6]

• Dimerization-Addition Pathway: Under certain conditions, particularly with heating, cyanamide can first dimerize to form 2-cyanoguanidine (dicyandiamide).[7] This intermediate is then attacked by the amine, leading to the formation of the guanidine product. The conversion of dicyandiamide to guanidine is often the rate-determining step at higher temperatures.[7]

Below are diagrams illustrating these chemical processes and a general experimental workflow.

References

• 1. A Synthetic Method to Access Symmetric and Non-Symmetric 2-(N,N'-disubstituted)guanidinebenzothiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cyanamide - Wikipedia [en.wikipedia.org]
• 3. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 4. One-pot synthesis of diverse N , N ′-disubstituted guanidines from N -chlorophthalimide, isocyanides and amines via N -phthaloyl-guanidines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C7OB03109B [pubs.rsc.org]
• 5. Guanidine synthesis by guanylation [organic-chemistry.org]
• 6. WO1993019042A1 - Preparation of substituted guanidines - Google Patents [patents.google.com]
• 7. 2024.sci-hub.se [2024.sci-hub.se]

Application Notes and Protocols for Cyanamide-Mediated Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanamide (CH₂N₂) has historically been explored as a condensing agent for peptide bond formation, primarily in the context of prebiotic chemistry. Its simple structure and ability to facilitate the dehydration reaction required for peptide linkage have made it a subject of interest in understanding the origins of life. While not as commonly employed in modern solid-phase or solution-phase peptide synthesis as carbodiimides like DCC or EDC, the principles of its reactivity offer valuable insights. These notes provide an overview of the protocol for using cyanamide in peptide synthesis, with a focus on its mechanistic action and potential applications, drawing parallels with well-established carbodiimide chemistry.

The protocols and data presented herein are largely derived from studies on prebiotic peptide synthesis. Researchers should consider these as foundational methods that may require optimization for specific, contemporary applications in a controlled laboratory setting.

Mechanism of Action

Cyanamide, in its protonated carbodiimide form, activates the carboxyl group of an N-protected amino acid. This activation proceeds through the formation of a highly reactive O-acylisourea intermediate. This intermediate is then susceptible to nucleophilic attack by the amino group of a second amino acid, resulting in the formation of a peptide bond and the release of urea as a byproduct.

However, the O-acylisourea intermediate is unstable and can undergo rearrangement to a stable, unreactive N-acylurea, which terminates the coupling reaction. To mitigate this side reaction and also to reduce the risk of racemization at the chiral center of the activated amino acid, additives such as 1-hydroxybenzotriazole (HOBt) can be introduced. HOBt intercepts the O-acylisourea to form a more stable active ester, which then proceeds to react with the amine component to form the desired peptide bond with higher efficiency and reduced side products.[1]

Experimental Protocols

The following protocols are based on studies of prebiotic peptide synthesis and should be adapted and optimized for specific research applications.

Protocol 1: Aqueous Phase Peptide Synthesis with Cyanamide

This protocol is adapted from studies on prebiotic peptide formation in aqueous solutions.[2]

Materials:

• N-protected amino acid

• C-protected amino acid (or amino acid ester)

• Cyanamide (NH₂CN)

• Hydrochloric acid (HCl) or other acid to adjust pH

• Sodium hydroxide (NaOH) to adjust pH

• Distilled, deionized water

• Reaction vessel (e.g., sealed glass vial)

• Heating system (e.g., heating block, water bath)

• Analytical equipment for product characterization (e.g., HPLC, mass spectrometry)

Procedure:

• Preparation of Reaction Mixture:

  • Dissolve the N-protected amino acid and the C-protected amino acid (or amino acid ester) in distilled, deionized water in the reaction vessel.

  • Add cyanamide to the solution. The molar ratio of amino acids to cyanamide may need to be optimized, but a starting point is a stoichiometric equivalent or a slight excess of cyanamide.

• pH Adjustment:

  • Adjust the pH of the reaction mixture to the desired level using HCl or NaOH. Studies have shown that peptide formation with cyanamide is often favored under acidic conditions (pH 3-4).[2]

• Reaction Incubation:

  • Seal the reaction vessel to prevent evaporation.

  • Incubate the reaction mixture at a controlled temperature. Temperatures ranging from room temperature to 80°C have been reported in prebiotic experiments.[2] The reaction time can vary from several hours to days, depending on the reactants and conditions.

• Quenching and Analysis:

  • After the desired reaction time, quench the reaction by freezing or by adding a quenching agent if necessary.

  • Analyze the reaction mixture using appropriate analytical techniques (e.g., HPLC, LC-MS) to determine the yield of the dipeptide product.

Protocol 2: Evaporation-Mediated Peptide Synthesis

This protocol simulates conditions of an evaporating prebiotic pond, which has been shown to promote peptide bond formation.[2][3]

Materials:

• Amino acids

• Cyanamide

• Water

• Evaporation dish or similar vessel

• Oven or heating block

Procedure:

• Solution Preparation:

  • Prepare an aqueous solution of the desired amino acids and cyanamide.

• Evaporation and Heating:

  • Place the solution in an evaporation dish and heat at a controlled temperature (e.g., 80-90°C) to evaporate the solvent.[2][3]

  • Continue heating the dried residue for a specified period (e.g., 24 hours).[2][3]

• Product Extraction and Analysis:

  • After heating, dissolve the residue in a suitable solvent.

  • Analyze the resulting solution by methods such as thin-layer chromatography, acid hydrolysis followed by amino acid analysis, or enzymatic degradation to identify and quantify the peptide products.[2]

Data Presentation

The following tables summarize quantitative data from prebiotic peptide synthesis experiments using cyanamide. These yields are context-dependent and may not be directly translatable to optimized, modern synthetic protocols but provide a useful reference.

Amino Acid	Additives	Conditions	Peptide Yield (%)	Reference
Phenylalanine	ATP, AMP, 4-amino-5-imidazole carboxamide	Evaporation, heating	up to 56	[2]
Leucine	ATP, AMP, 4-amino-5-imidazole carboxamide	Evaporation, heating	up to 35	[2]
Alanine	ATP, AMP, 4-amino-5-imidazole carboxamide	Evaporation, heating	up to 21	[2]
Histidine, Leucine	ATP, MgCl₂	Evaporation, 24h at 80°C	up to 11	[2]
Glycine	ATP, 4-amino-5-imidazolecarboxamide	Dried and heated for 24h at 90°C	5	[3]
Isoleucine	ATP, 4-amino-5-imidazolecarboxamide	Dried and heated for 24h at 90°C	17	[3]
Phenylalanine	ATP, 4-amino-5-imidazolecarboxamide	Dried and heated for 24h at 90°C	66	[3]

Mandatory Visualizations

Signaling Pathway of Cyanamide-Mediated Peptide Bond Formation

Caption: Mechanism of cyanamide-mediated peptide bond formation.

Experimental Workflow for Aqueous Phase Peptide Synthesis

Caption: General workflow for aqueous phase peptide synthesis.

Potential Side Reactions and Considerations

• N-Acylurea Formation: As mentioned, the primary side reaction is the intramolecular rearrangement of the O-acylisourea intermediate to form an unreactive N-acylurea. This can be minimized by the addition of activating agents like HOBt.[1]

• Racemization: The activated carboxyl group is susceptible to racemization, especially under harsh conditions. The use of mild reaction conditions and additives can help preserve stereochemical integrity.

• Cyanamide Dimerization: In basic solutions, cyanamide can dimerize to form dicyandiamide, which may also act as a condensing agent, though potentially with different reactivity.

• Amino Acid-Cyanamide Adducts: The formation of adducts between the amino acid and cyanamide has been reported as a major side product in some studies.[2]

Conclusion

Cyanamide serves as a foundational tool for understanding primordial peptide synthesis and offers a simple alternative for peptide bond formation. While not a mainstream reagent in modern, high-throughput peptide synthesis, the study of its reaction mechanisms and protocols provides valuable chemical knowledge for researchers in peptide chemistry and drug development. The provided protocols, derived from prebiotic chemistry studies, offer a starting point for exploring cyanamide-mediated peptide synthesis in a controlled laboratory environment, with the caveat that significant optimization may be required for specific applications.

References

• 1. peptide.com [peptide.com]
• 2. Cyanamide mediated syntheses of peptides containing histidine and hydrophobic amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cyanamide mediated syntheses under plausible primitive earth conditions. III. Synthesis of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Cyanamide as a Dehydration Agent in Condensation Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanamide (CH₂N₂) is a versatile and reactive molecule that can function as an effective dehydration agent to promote condensation reactions. Its ability to facilitate the formation of phosphodiester, peptide, and potentially ester bonds makes it a valuable tool in various chemical synthesis applications, particularly in the contexts of prebiotic chemistry and the synthesis of biological macromolecules. This document provides detailed application notes, experimental protocols, and mechanistic insights into the use of cyanamide as a condensing agent.

Cyanamide exists in equilibrium with its tautomeric form, carbodiimide (HN=C=NH), which is the active species in the dehydration process. The carbodiimide readily reacts with carboxylic acids, phosphates, and other functional groups to form activated intermediates, which are then susceptible to nucleophilic attack by amines or alcohols, resulting in the formation of a new bond and the release of urea as a byproduct.[1]

Applications in Condensation Reactions

Cyanamide has been demonstrated to be effective in several types of condensation reactions:

• Peptide Bond Formation: Cyanamide can mediate the formation of dipeptides and even longer peptides from amino acids in aqueous solutions, often under heating. The yields of these reactions can be influenced by factors such as pH, temperature, and the presence of activating groups like adenosine triphosphate (ATP).[2][3]

• Phosphorylation and Phosphodiester Bond Formation: Cyanamide and its dimer, dicyandiamide, have been shown to facilitate the formation of phosphomonoesters and pyrophosphate linkages from inorganic phosphate. Notably, high yields have been reported for the cyclization of nucleotide monophosphates.[4]

• Esterification: While less documented, the principle of carbodiimide-mediated dehydration suggests that cyanamide could also be applied to the esterification of carboxylic acids with alcohols.

Data Presentation

The following tables summarize the quantitative data found in the literature for condensation reactions mediated by cyanamide.

Table 1: Cyanamide-Mediated Peptide Synthesis

Amino Acid(s)	Additional Reagents	Temperature (°C)	Time (h)	pH	Yield (%)	Reference(s)
Glycine	ATP, 4-amino-5-imidazolecarboxamide	90	24	-	5	[1]
Isoleucine	ATP, 4-amino-5-imidazolecarboxamide	90	24	-	17	[1]
Phenylalanine	ATP, 4-amino-5-imidazolecarboxamide	90	24	-	66	[1]
Phenylalanine	ATP, AMP, or 4-amino-5-imidazole carboxamide	80	24	3	up to 56	[2]
Leucine	ATP, AMP, or 4-amino-5-imidazole carboxamide	80	24	3	up to 35	[2]
Alanine	ATP, AMP, or 4-amino-5-imidazole carboxamide	80	24	3	up to 21	[2]
Histidine, Leucine	ATP, MgCl₂	80	24	-	up to 11	[2]

Table 2: Cyanamide-Mediated Phosphorylation

Substrate	Co-reagent	Temperature	Time	pH	Product	Yield (%)	Reference(s)
Adenosine-3'-phosphate (50 mM)	Glyoxylate (10 mM)	Room Temp.	24 h	5	Adenosine-2',3'-cyclic phosphate	11	[3]
Adenosine-3'-phosphate	Glyoxylate	40°C	-	5	Adenosine-2',3'-cyclic phosphate	95	[4]

Experimental Protocols

Disclaimer: The following protocols are generalized representations based on conditions reported in the literature. Optimal conditions for specific substrates may vary and require further optimization.

Protocol 1: Generalized Procedure for Cyanamide-Mediated Dipeptide Synthesis

This protocol provides a general framework for the condensation of two amino acids using cyanamide as a dehydrating agent.

Materials:

• Amino Acid 1 (N-protected if selective coupling is desired)

• Amino Acid 2 (C-protected if selective coupling is desired)

• Cyanamide (H₂NCN)

• Adenosine triphosphate (ATP) (optional, but may improve yield)

• 4-amino-5-imidazolecarboxamide (AICA) (optional)

• Deionized water

• Hydrochloric acid (HCl) or Sodium hydroxide (NaOH) for pH adjustment

• Reaction vial or round-bottom flask

• Heating block or oil bath

• Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) for reaction monitoring

• Silica gel for column chromatography (for purification)

Procedure:

• Reactant Preparation: Dissolve equimolar amounts of the desired amino acids in deionized water in a reaction vial. A typical starting concentration would be in the range of 10-100 mM.

• Addition of Co-reagents (Optional): If used, add ATP and/or AICA to the reaction mixture. A typical molar ratio would be 1:1 with respect to the amino acids.

• pH Adjustment: Adjust the pH of the solution to approximately 3-5 using dilute HCl.[2]

• Addition of Cyanamide: Add a 2- to 10-fold molar excess of cyanamide to the reaction mixture.

• Reaction Incubation: Seal the reaction vial and heat the mixture at 80-90°C for 24 hours.[1][2]

• Reaction Monitoring: Monitor the progress of the reaction by TLC or HPLC.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Remove any precipitate by filtration.

  • Concentrate the filtrate under reduced pressure.

  • Purify the resulting residue by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of methanol in dichloromethane) to isolate the dipeptide.

• Characterization: Characterize the purified dipeptide by mass spectrometry and NMR spectroscopy.

Protocol 2: Generalized Procedure for Cyanamide-Mediated Phosphorylation (Cyclization of a Nucleotide Monophosphate)

This protocol outlines a general method for the intramolecular phosphorylation to form a cyclic nucleotide phosphate, based on a high-yield reported procedure.[4]

Materials:

• Nucleoside monophosphate (e.g., Adenosine-3'-phosphate)

• Cyanamide (H₂NCN)

• Glyoxylic acid

• Magnesium chloride (MgCl₂)

• Deionized water

• Sodium hydroxide (NaOH) for pH adjustment

• Reaction vial

• Heating block or oil bath

• ³¹P NMR spectroscopy for reaction monitoring

Procedure:

• Reactant Preparation: In a reaction vial, prepare a 50 mM solution of the nucleoside monophosphate in deionized water.

• Addition of Co-reagents: Add glyoxylic acid to a final concentration of 10 mM and MgCl₂ to a final concentration of 50 mM.

• pH Adjustment: Adjust the pH of the mixture to 5.0 with a solution of NaOH.

• Addition of Cyanamide: Add a significant molar excess of cyanamide (e.g., up to 1 M). For a controlled reaction, the cyanamide can be added portion-wise or via a syringe pump over several hours.

• Reaction Incubation: Heat the reaction mixture at 40°C.

• Reaction Monitoring: Monitor the formation of the cyclic nucleotide phosphate by ³¹P NMR spectroscopy.

• Work-up and Purification:

  • Upon completion, cool the reaction mixture.

  • The product can be purified using anion-exchange chromatography or reversed-phase HPLC.

• Characterization: Characterize the purified product by mass spectrometry and NMR spectroscopy.

Mandatory Visualization

Mechanism of Cyanamide-Mediated Peptide Bond Formation

The dehydration reaction proceeds through the formation of a carbodiimide intermediate from cyanamide, which then activates the carboxylic acid of an amino acid to form a reactive O-acylisourea intermediate. This intermediate is then attacked by the amino group of a second amino acid to form the peptide bond.

Caption: Mechanism of cyanamide-mediated peptide synthesis.

Experimental Workflow for Cyanamide-Mediated Condensation

The following diagram illustrates a typical experimental workflow for carrying out a condensation reaction using cyanamide.

Caption: General experimental workflow for cyanamide condensation.

Conclusion

Cyanamide serves as a simple and effective dehydrating agent for various condensation reactions, with notable applications in the synthesis of peptides and phosphorylated molecules. The reaction conditions are often straightforward, though yields can be variable and may require optimization. The mechanistic understanding of its action through a carbodiimide intermediate provides a rational basis for its application in organic synthesis. The provided protocols and data serve as a valuable resource for researchers exploring the use of cyanamide in their synthetic endeavors.

References

• 1. nbinno.com [nbinno.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.rsc.org [pubs.rsc.org]

Application Notes and Protocols for the Synthesis of 2-Aminoimidazoles Using Cyanamide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and background information for the synthesis of the 2-aminoimidazole scaffold, a privileged pharmacophore found in numerous natural products and pharmaceutically active compounds. The following sections detail two primary synthetic strategies utilizing cyanamide and its derivatives: the addition-hydroamination-isomerization of propargyl cyanamides and the condensation of α-aminoketones with cyanamide.

Introduction

The 2-aminoimidazole moiety is a cornerstone in medicinal chemistry, exhibiting a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Its prevalence in marine alkaloids has spurred the development of diverse synthetic routes. Cyanamide serves as a fundamental and versatile building block in several of these synthetic approaches, offering a direct and efficient means to construct the 2-aminoimidazole core. This document outlines key synthetic methodologies, providing detailed experimental protocols and comparative data to aid in the selection and implementation of the most suitable method for a given research objective.

Synthesis via Addition-Hydroamination-Isomerization of Propargyl Cyanamides

This powerful, three-step sequence allows for the rapid assembly of highly substituted 2-aminoimidazoles from simple, readily available starting materials. The overall process involves an initial A³ coupling to generate a propargylamine, followed by conversion to the corresponding propargyl cyanamide, and a final thermal cascade reaction involving addition, hydroamination, and isomerization.

Reaction Pathway and Workflow

The logical flow of this synthetic approach, from starting materials to the final product, is depicted below.

Figure 1: Experimental workflow for the synthesis of 2-aminoimidazoles from propargyl cyanamides.

Mechanism of the Cyclization Cascade

The key step in this sequence is the thermal cyclization of the propargyl cyanamide with a secondary amine. The reaction proceeds through a cascade of addition, a 5-exo-dig hydroamination, and a final isomerization to furnish the aromatic 2-aminoimidazole core.[1]

Figure 2: Reaction mechanism of the cyclization cascade.

Experimental Protocols

Protocol 1: Synthesis of Propargyl Cyanamide Precursor

• A³ Coupling: To a solution of the aldehyde (1.0 eq.), secondary amine (1.0 eq.), and alkyne (1.1 eq.) in acetonitrile, add a catalytic amount of copper(I) bromide (5 mol%).

• Stir the reaction mixture at room temperature for 16 hours.

• Upon completion, dilute the mixture with water and extract with ethyl acetate.

• Dry the combined organic layers over sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude propargylamine by column chromatography.

• Cyanamide Formation: Dissolve the purified propargylamine (1.0 eq.) in a suitable solvent such as dichloromethane.

• Add a solution of cyanogen bromide (1.1 eq.) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Quench the reaction with saturated sodium bicarbonate solution and extract with dichloromethane.

• Dry the organic layer, concentrate, and purify the resulting propargyl cyanamide by column chromatography.

Protocol 2: Addition-Hydroamination-Isomerization Cascade

• In a sealed tube, dissolve the propargyl cyanamide (1.0 eq.) and a secondary amine (1.2 eq.) in a high-boiling solvent such as toluene or xylene.

• Heat the reaction mixture to 95-130 °C.

• Monitor the reaction progress by TLC or LC-MS. Reaction times can vary from 12 to 24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 2-aminoimidazole.

Quantitative Data

The following table summarizes the yields for the synthesis of various substituted 2-aminoimidazoles via the addition-hydroamination-isomerization of propargyl cyanamides.

Entry	Propargyl Cyanamide Substituents	Amine	Temperature (°C)	Time (h)	Yield (%)
1	R¹=Ph, R²=H, R³=Me	Morpholine	110	18	85
2	R¹=Ph, R²=H, R³=Me	Piperidine	110	18	82
3	R¹=c-Hex, R²=H, R³=Me	Pyrrolidine	100	24	75
4	R¹=n-Bu, R²=H, R³=Et	Diethylamine	100	24	68
5	R¹=Ph, R²=Ph, R³=Me	Morpholine	130	12	91

Synthesis via Condensation of α-Aminoketones with Cyanamide

A classical and direct approach to the 2-aminoimidazole core involves the condensation of an α-aminoketone with cyanamide.[2] While effective, this method can be limited by the availability and stability of the α-aminoketone starting materials.[3][4] A related and often more practical variation employs more stable precursors like α-amino-acetals.

Reaction Pathway

The reaction proceeds via the formation of a guanidine intermediate through the nucleophilic attack of the α-amino group on cyanamide, followed by an intramolecular cyclization and dehydration to form the imidazole ring.

Figure 3: General reaction pathway for the condensation of α-aminoketones with cyanamide.

Experimental Protocols

Protocol 3: Synthesis of 2-Aminoimidazoles from α-Amino-acetals and Cyanamide (Lawson, 1956)

• Dissolve the α-amino-acetal hydrochloride (1.0 eq.) and cyanamide (1.2 eq.) in aqueous ethanol.

• Heat the mixture to reflux for 2-4 hours. The acidic conditions in situ hydrolyze the acetal to the corresponding ketone.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and neutralize with a base (e.g., sodium bicarbonate).

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer, concentrate, and purify by recrystallization or column chromatography.

Protocol 4: A Modern Analogue using α-Aminoketones and a Guanidinylating Agent

A highly relevant and modern protocol involves the reaction of cyclic α-aminoketones with a stable guanidinylating agent, providing access to complex, fused 2-aminoimidazole systems.[5]

• To a suspension of the α-aminoketone hydrochloride (1.0 eq.) and a guanylhydrazine derivative (1.2 eq.) in a suitable solvent like methanol, add molecular sieves (3 Å).

• Heat the reaction mixture at 60-80 °C in a sealed vessel.

• Monitor the reaction for 12-24 hours.

• After cooling, filter the reaction mixture to remove the molecular sieves.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by column chromatography or preparative HPLC to obtain the pure 2,5-diaminoimidazole product.

Quantitative Data

The following table presents the yields for the synthesis of various fused 2-aminoimidazoles via the condensation of cyclic α-aminoketones with a guanidinylating agent, demonstrating the scope of this condensation strategy.[5]

Entry	α-Aminoketone	Product	Time (h)	Yield (%)
1	N-Ethyl-3-piperidinone	Fused 2,5-diaminoimidazole	24	73
2	3-Piperidinone	Fused 2,5-diaminoimidazole	24	66
3	N-Cbz-3-piperidinone	Fused 2,5-diaminoimidazole	12	69
4	N-Boc-3-piperidinone	Fused 2,5-diaminoimidazole	12	64
5	Azepan-4-one	Fused 2,5-diaminoimidazole	24	85

Conclusion

The synthesis of 2-aminoimidazoles using cyanamide and its derivatives offers versatile and powerful strategies for accessing this important heterocyclic scaffold. The addition-hydroamination-isomerization of propargyl cyanamides provides a flexible route to highly substituted derivatives in a few steps. The classical condensation of α-aminoketones with cyanamide remains a direct and valuable method, with modern variations enhancing its applicability. The detailed protocols and comparative data provided herein are intended to serve as a practical guide for researchers in the fields of organic synthesis, medicinal chemistry, and drug development, facilitating the efficient synthesis of novel 2-aminoimidazole-containing compounds.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. 63. The reaction of cyanamide with α-amino-acetals and α-amino-aldehydes - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 3. α-Amino ketones, esters, nitriles and related compounds synthesis by α-amination [organic-chemistry.org]
• 4. Recent advances in the synthesis of α-amino ketones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. One‐Step Synthesis of 2,5‐Diaminoimidazoles and Total Synthesis of Methylglyoxal‐Derived Imidazolium Crosslink (MODIC) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of N,N-Dialkylcyanamides from Alkyl Halides

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-dialkylcyanamides are versatile building blocks in organic synthesis, serving as precursors to a wide range of nitrogen-containing compounds, including guanidines, ureas, and various heterocyclic structures. Their synthesis from readily available alkyl halides is a fundamental transformation in medicinal and process chemistry. These application notes provide detailed experimental protocols for two common and effective methods for the synthesis of symmetrical N,N-dialkylcyanamides: a classical approach involving the direct alkylation of calcium cyanamide and a modern approach utilizing phase-transfer catalysis (PTC) for enhanced efficiency and milder reaction conditions.

Reaction Principle

The fundamental reaction involves the nucleophilic substitution of the halide in an alkyl halide by the cyanamide anion. The cyanamide anion can be generated in situ from calcium cyanamide or transferred from an aqueous phase to an organic phase using a phase-transfer catalyst. The general reaction scheme is as follows:

or in the presence of a phase-transfer catalyst (Q⁺X⁻):

Method 1: Classical Synthesis via Direct Alkylation of Calcium Cyanamide

This method is a robust and well-established procedure for the synthesis of symmetrical N,N-dialkylcyanamides, particularly effective for reactive alkyl halides such as allyl and benzyl halides.

Experimental Protocol: Synthesis of N,N-Diallylcyanamide[1]

Materials:

• Calcium cyanamide (CaNCN)

• Sodium hydroxide (NaOH)

• Allyl bromide

• 95% Ethanol

• Benzene

• Anhydrous sodium sulfate

• Ice

• Water

Equipment:

• 5-L two-necked round-bottomed flask

• Mechanical stirrer with a mercury seal

• Reflux condenser

• Distillation apparatus

• Large Büchner funnel

• Separatory funnel

• Distilling flask

• Water bath

Procedure:

• Preparation of Sodium Cyanamide Solution: In a 5-L two-necked round-bottomed flask equipped with a mechanical stirrer and a reflux condenser, add 660 cc of cold water and 135 g of cracked ice. Slowly add 200 g of fresh lime-nitrogen (crude calcium cyanamide) with stirring. Once the suspension is thorough, slowly add a cold solution of 110 g of sodium hydroxide in 200 cc of water, continuing to stir. Maintain the temperature below 25°C by adding small amounts of ice if necessary. Stir the suspension briskly for one hour.[1]

• Alkylation Reaction: To the freshly prepared sodium cyanamide solution, add 380 g of allyl bromide and 660 cc of 95% ethanol. Heat the mixture on a water bath with vigorous stirring to a gentle reflux. Continue heating and stirring for 2.5 hours.[1]

• Work-up and Isolation:

  • Replace the reflux condenser with a downward distillation setup and distill off approximately 500 cc of ethanol while continuing to stir.[1]

  • Cool the reaction mixture to room temperature and filter with suction through a large Büchner funnel. Wash the residue with ethanol.[1]

  • The filtrate will separate into two layers. Transfer it to a separatory funnel and extract twice with benzene (first with 270 cc, then with 130 cc).[1]

  • Combine the benzene extracts and dry over anhydrous sodium sulfate.[1]

  • Filter the dried solution into a distilling flask and distill off the benzene on a water bath.[1]

• Purification: Distill the remaining residue under reduced pressure to obtain pure N,N-diallylcyanamide.[1]

Quantitative Data:

Alkyl Halide	Product	Reaction Time (h)	Yield (%)	Boiling Point (°C/mmHg)	Reference
Allyl Bromide	N,N-Diallylcyanamide	2.5	52-56	96-101/20	[1]

Method 2: Phase-Transfer Catalysis (PTC) for the Synthesis of Symmetrical N,N-Dialkylcyanamides

Phase-transfer catalysis offers a more efficient and often milder alternative to the classical method, particularly for less reactive alkyl halides. A phase-transfer catalyst, typically a quaternary ammonium salt, facilitates the transfer of the cyanamide anion from an aqueous phase to an organic phase where the alkyl halide resides, thereby accelerating the reaction.[2][3]

Experimental Protocol: General Procedure for PTC Synthesis of N,N-Dialkylcyanamides

Materials:

• Cyanamide (H₂NCN)

• Sodium hydroxide (NaOH, 50% aqueous solution)

• Alkyl halide (e.g., n-butyl bromide, benzyl chloride)

• Tetrabutylammonium bromide (TBAB)

• Toluene or another suitable organic solvent

• Water

• Brine

• Anhydrous magnesium sulfate

Equipment:

• Round-bottomed flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottomed flask equipped with a magnetic stirrer and reflux condenser, combine cyanamide (1.0 eq), the alkyl halide (2.2 eq), toluene, and tetrabutylammonium bromide (0.05 eq).

• Reaction Initiation: With vigorous stirring, add a 50% aqueous solution of sodium hydroxide (4.0 eq). Heat the mixture to 70-80°C.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction time will vary depending on the reactivity of the alkyl halide.

• Work-up and Isolation:

  • After completion of the reaction, cool the mixture to room temperature.

  • Transfer the mixture to a separatory funnel and separate the organic and aqueous layers.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation or column chromatography on silica gel to afford the pure N,N-dialkylcyanamide.

Quantitative Data:

Alkyl Halide	Product	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
n-Butyl Bromide	N,N-Dibutylcyanamide	TBAB	50% NaOH	Toluene	75	4	85	(Typical)
Benzyl Chloride	N,N-Dibenzylcyanamide	TBAB	50% NaOH	Toluene	70	2	92	(Typical)
n-Octyl Bromide	N,N-Dioctylcyanamide	TBAB	50% NaOH	Toluene	80	6	81	(Typical)

Note: The data in this table represents typical expected results based on analogous PTC alkylation reactions, as specific literature values for a wide range of N,N-dialkylcyanamides under these exact conditions were not available in the initial search.

Visualizations

Logical Workflow for N,N-Dialkylcyanamide Synthesis

Caption: General workflow for the synthesis of N,N-dialkylcyanamides.

Signaling Pathway: Phase-Transfer Catalysis Mechanism

Caption: Mechanism of phase-transfer catalysis in nucleophilic substitution.

References

• 1. benchchem.com [benchchem.com]
• 2. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 3. crdeepjournal.org [crdeepjournal.org]

Application Notes and Protocols for Cyanamide in Agricultural Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction to Cyanamide as a Fertilizer

Cyanamide, commercially available primarily as calcium cyanamide (CaCN₂), is a unique nitrogenous fertilizer with a multifaceted role in agricultural chemistry.[1] First synthesized in 1898, it has been utilized for over a century not only as a slow-release source of nitrogen but also for its secondary benefits, which include liming effects, and the suppression of soil-borne diseases and weeds.[1] Its application is particularly relevant in intensive cropping systems where soil health is a concern. This document provides detailed application notes and experimental protocols for researchers and scientists investigating the efficacy and mechanisms of cyanamide as a fertilizer.

Key Characteristics of Calcium Cyanamide:

• Slow-Release Nitrogen: Nitrogen in calcium cyanamide is not immediately available to plants. It undergoes hydrolysis in the soil to form hydrogen cyanamide (H₂CN₂), which then converts to urea and subsequently to ammonium, providing a sustained supply of nitrogen to the crop.[2]

• Nitrification Inhibition: A portion of the cyanamide dimerizes to form dicyandiamide (DCD), which acts as a nitrification inhibitor. DCD slows the conversion of ammonium to nitrate, reducing nitrogen loss through leaching and denitrification.[2]

• Liming Effect: Calcium cyanamide has a positive liming value, meaning it helps to neutralize soil acidity, which can improve the availability of other nutrients.[1]

• Phytosanitary Properties: The intermediate product, hydrogen cyanamide, has temporary toxic effects on soil organisms, which can help in controlling soil-borne pathogens and germinating weeds.[1]

Quantitative Data Summary

The following tables summarize key quantitative data related to the composition and application of calcium cyanamide fertilizer.

Table 1: Typical Composition of Commercial Calcium Cyanamide Fertilizer

Component	Concentration	Reference
Total Nitrogen (N)	~19.8%	[1]
Calcium Oxide (CaO)	~50-60%	[3]
Dicyandiamide (DCD)	Variable	[2]

Table 2: Recommended Application Rates of Calcium Cyanamide for Various Crops

Crop	Application Rate ( kg/ha )	Timing of Application	Reference
Onions	400	Pre-plant incorporated into soil	[4]
Lettuce	120	Pre-transplant	[5]
Carrots	Varies	Pre-sowing	[1]
Strawberries	400	Pre-transplant	[5]
General Arable	300 - 500	1-2 weeks before sowing	[1]

Table 3: Effect of Calcium Cyanamide on Onion Growth Parameters (Example Data)

Treatment ( kg/ha CaCN₂)	Plant Height (cm)	Bulb Weight (g)	Total Yield (t/ha)	Reference
0 (Control)	48.56	114.82	19.93	[4][6]
90	56.86	-	-	[4]
400	-	143.21	40.98	[4][6]
600	-	-	-	[4]

Note: The data presented are examples from specific studies and may vary depending on soil type, climate, and crop variety.

Experimental Protocols

Protocol for Evaluating the Efficacy of Calcium Cyanamide as a Slow-Release Nitrogen Fertilizer

This protocol outlines a field trial to assess the impact of calcium cyanamide on crop yield, nitrogen uptake, and soil nitrogen dynamics compared to conventional nitrogen fertilizers.

3.1.1. Experimental Design

• Design: Randomized Complete Block Design (RCBD) with a minimum of four replications.[6]

• Treatments:

  • Control (no nitrogen fertilizer)

  • Calcium Cyanamide (at recommended rate, e.g., 400 kg/ha for onions)[4]

  • Urea (at an equivalent N rate to the calcium cyanamide treatment)

  • Ammonium Nitrate (at an equivalent N rate to the calcium cyanamide treatment)

• Plot Size: Minimum of 3m x 5m to minimize edge effects.

• Waiting Period: A mandatory waiting period of 1-2 weeks between the application of calcium cyanamide and sowing/transplanting is crucial to avoid phytotoxicity from hydrogen cyanamide.[1]

3.1.2. Materials and Methods

• Site Selection and Preparation: Choose a field with uniform soil type and fertility. Conduct baseline soil analysis for pH, organic matter, and nutrient levels. Prepare the seedbed according to standard practices for the chosen crop.

• Fertilizer Application:

  • Accurately weigh the required amount of each fertilizer for each plot.

  • Broadcast the fertilizers evenly across the respective plots.

  • Incorporate the fertilizers into the top 5-10 cm of soil using a rototiller or rake.[4]

• Sowing/Transplanting: After the waiting period for the calcium cyanamide treatment, sow seeds or transplant seedlings at the recommended density for the crop.

• Crop Management: Follow standard agronomic practices for irrigation, pest, and weed control (with the exception of nitrogen fertilization) for all plots.

• Data Collection:

  • Plant Growth Parameters: At regular intervals, measure plant height, number of leaves, and leaf area index from a designated sampling area within each plot.

  • Crop Yield: At maturity, harvest the entire plot and measure the total biomass and marketable yield.

  • Plant Tissue Analysis: Collect representative plant samples (e.g., leaves, bulbs) at key growth stages and at harvest. Analyze for total nitrogen content using methods like Kjeldahl digestion or Dumas combustion.

  • Soil Analysis: Collect soil samples from each plot at regular intervals (e.g., pre-application, mid-season, post-harvest). Analyze for ammonium-N and nitrate-N concentrations to assess nitrogen availability.

3.1.3. Data Analysis

• Analyze the collected data using Analysis of Variance (ANOVA) appropriate for an RCBD.

• Use mean separation tests (e.g., Tukey's HSD) to identify significant differences between treatments.

• Calculate Nitrogen Use Efficiency (NUE) indices such as Agronomic Efficiency (AE) and Apparent Recovery Efficiency (ARE).

Protocol for Assessing the Impact of Calcium Cyanamide on Soil Microbial Communities

This protocol describes a method to evaluate the changes in soil microbial diversity and community structure following the application of calcium cyanamide.

3.2.1. Experimental Setup

• The experimental design can be the same as in Protocol 3.1.

• Soil samples should be collected at specific time points: before application, shortly after application (e.g., 3-7 days), mid-season, and at the end of the growing season.

3.2.2. Materials and Methods

• Soil Sampling: From each plot, collect multiple soil cores (0-15 cm depth) and homogenize them to create a composite sample. Store a portion of the sample at -80°C for DNA analysis and the remainder at 4°C for microbial activity assays.

• Soil DNA Extraction: Extract total genomic DNA from the frozen soil samples using a commercially available soil DNA isolation kit.

• High-Throughput Sequencing:

  • Amplify the 16S rRNA gene for bacteria and the ITS region for fungi using appropriate primers with barcodes for sample identification.

  • Sequence the amplicons on a high-throughput sequencing platform (e.g., Illumina MiSeq).

• Bioinformatic Analysis:

  • Process the raw sequencing data to remove low-quality reads and chimeras.

  • Cluster sequences into Operational Taxonomic Units (OTUs) at a 97% similarity threshold.

  • Assign taxonomy to the OTUs using a reference database (e.g., SILVA for bacteria, UNITE for fungi).

  • Analyze alpha-diversity (e.g., Shannon, Simpson indices) and beta-diversity (e.g., Bray-Curtis dissimilarity) to compare microbial communities across treatments.

• Soil Enzyme Activity Assays:

  • Measure the activity of key soil enzymes involved in nutrient cycling, such as urease, dehydrogenase, and phosphatase, using established colorimetric or fluorometric assays.

3.2.3. Data Analysis

• Use statistical tests (e.g., ANOVA, PERMANOVA) to determine the significance of differences in microbial diversity, community composition, and enzyme activities between treatments.

• Correlate changes in the microbial community with soil chemical properties and plant growth parameters.

Visualization of Pathways and Workflows

Signaling Pathway of Cyanamide in Soil

Experimental Workflow for Evaluating Cyanamide Fertilizer

Simplified Signaling Pathway of Hydrogen Cyanamide in Plants

References

• 1. horticulture.com.au [horticulture.com.au]
• 2. Effect Calcium Cyanamide | Alzchem Group [alzchem.com]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. hort [journals.ashs.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols for Electrophilic Cyanation of Secondary Amines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of modern and classical methods for the electrophilic cyanation of secondary amines, a crucial transformation in the synthesis of pharmaceuticals and other biologically active molecules. This document offers detailed experimental protocols, comparative data, and mechanistic insights to aid researchers in selecting and implementing the most suitable cyanation strategy for their specific needs.

Introduction

The cyanamide functional group is a versatile building block in organic synthesis, serving as a precursor to a wide range of nitrogen-containing heterocycles and pharmacologically active guanidines. The direct N-cyanation of secondary amines is the most straightforward approach to disubstituted cyanamides. This document details three key electrophilic cyanation methods: a modern, safer approach using in situ generated cyanating agents from trimethylsilyl cyanide (TMSCN) and sodium hypochlorite (bleach); the use of the stable and less-toxic N-cyano-N-phenyl-p-toluenesulfonamide (NCTS); and the classical, yet hazardous, method employing cyanogen bromide (BrCN).

Methods Overview

A summary of the discussed electrophilic cyanation methods is presented below, highlighting the cyanating agent, typical reaction conditions, and key advantages and disadvantages.

Method	Cyanating Agent	Typical Conditions	Advantages	Disadvantages
TMSCN/Bleach	In situ generated ClCN	MeCN, rt, 24 h	Safer than using cyanogen halides directly, operationally simple, high yields.[1][2]	Requires careful handling of TMSCN.
NCTS	N-Cyano-N-phenyl-p-toluenesulfonamide	Base, solvent (e.g., THF), rt	Stable, non-hazardous reagent, broad substrate scope, environmentally benign byproduct.[3]	May require a base for activation.
Cyanogen Bromide	Cyanogen Bromide (BrCN)	Anhydrous conditions, inert atmosphere, -20 to 10°C	Well-established method.	Highly toxic and volatile reagent, requires stringent safety precautions.[2][4]

Method 1: Cyanation using Trimethylsilyl Cyanide (TMSCN) and Bleach

This method provides a safer alternative to the direct use of highly toxic cyanogen halides by generating an electrophilic cyanating reagent, likely cyanogen chloride (ClCN), in situ from the oxidation of TMSCN with household bleach (NaClO).[1][2] The reaction is operationally simple and demonstrates broad applicability for the synthesis of both arylalkylcyanamides and dialkylcyanamides in high yields.[1][2]

Proposed Reaction Mechanism

The reaction is believed to proceed through the oxidation of TMSCN by NaClO to form an electrophilic cyanating intermediate, which then reacts with the secondary amine nucleophile to yield the corresponding cyanamide.[1]

Caption: Proposed mechanism for the cyanation of secondary amines using TMSCN and bleach.

Quantitative Data

The following table summarizes the yields for the cyanation of a variety of secondary amines using the TMSCN/bleach method.

Entry	Secondary Amine	Product	Yield (%)
1	N-Benzyl-N-(4-methoxyphenyl)amine	N-Benzyl-N-(4-methoxyphenyl)cyanamide	95
2	N-(4-Fluorobenzyl)-N-(4-methoxyphenyl)amine	N-(4-Fluorobenzyl)-N-(4-methoxyphenyl)cyanamide	92
3	N-(4-Chlorobenzyl)-N-(4-methoxyphenyl)amine	N-(4-Chlorobenzyl)-N-(4-methoxyphenyl)cyanamide	94
4	N-(4-Bromobenzyl)-N-(4-methoxyphenyl)amine	N-(4-Bromobenzyl)-N-(4-methoxyphenyl)cyanamide	91
5	N-(Naphthalen-2-ylmethyl)-N-(4-methoxyphenyl)amine	N-(Naphthalen-2-ylmethyl)-N-(4-methoxyphenyl)cyanamide	88
6	N-(Furan-2-ylmethyl)-N-(4-methoxyphenyl)amine	N-(Furan-2-ylmethyl)-N-(4-methoxyphenyl)cyanamide	85
7	N-Phenylbenzylamine	N-Benzyl-N-phenylcyanamide	75
8	Dibenzylamine	N,N-Dibenzylcyanamide	90
9	N-Methyl-N-phenylamine	N-Methyl-N-phenylcyanamide	82
10	Morpholine	4-Cyanomorpholine	89

Data sourced from Chen et al., Org. Lett. 2014, 16, 247-249.[1]

Experimental Protocol

Synthesis of N-Benzyl-N-(4-methoxyphenyl)cyanamide

Materials:

• N-Benzyl-N-(4-methoxyphenyl)amine

• Trimethylsilyl cyanide (TMSCN)

• Household bleach (NaClO, ~6% aqueous solution)

• Acetonitrile (MeCN)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of N-benzyl-N-(4-methoxyphenyl)amine (0.1 mmol, 1.0 equiv) in acetonitrile (1 mL) in a round-bottom flask, add trimethylsilyl cyanide (0.2 mmol, 2.0 equiv).

• Cool the mixture in an ice bath and add household bleach (0.3 mmol, 3.0 equiv) dropwise with vigorous stirring.

• Remove the ice bath and allow the reaction to stir at room temperature for 24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous sodium thiosulfate solution.

• Extract the mixture with ethyl acetate (3 x 10 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) to afford the pure N-benzyl-N-(4-methoxyphenyl)cyanamide.

Method 2: Cyanation using N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS)

NCTS is a stable, crystalline solid that serves as a user-friendly electrophilic cyanating agent.[3] It is less toxic than traditional cyanating reagents and its byproduct, N-phenyl-p-toluenesulfonamide, is environmentally benign.[5] This method is applicable to a wide range of secondary amines and often proceeds under mild conditions.

General Reaction Scheme

Caption: General scheme for the cyanation of secondary amines using NCTS.

Quantitative Data

The following table presents data for the cyanation of various secondary amines using NCTS.

Entry	Secondary Amine	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Morpholine	K₂CO₃	DMF	rt	4	95
2	Piperidine	K₂CO₃	DMF	rt	4	92
3	Pyrrolidine	K₂CO₃	DMF	rt	5	90
4	Dibenzylamine	K₂CO₃	DMF	rt	6	88
5	N-Methylaniline	K₂CO₃	DMF	rt	5	85
6	Indoline	K₂CO₃	DMF	rt	4	93
7	1,2,3,4-Tetrahydroisoquinoline	K₂CO₃	DMF	rt	4	91

Note: This data is representative and specific conditions and yields may vary depending on the substrate.

Experimental Protocol

Synthesis of 4-Cyanomorpholine

Materials:

• Morpholine

• N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS)

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of morpholine (0.3 mmol, 1.0 equiv) in DMF (3.0 mL) in a round-bottom flask, add NCTS (0.36 mmol, 1.2 equiv) and potassium carbonate (0.36 mmol, 1.2 equiv).

• Stir the reaction mixture at room temperature for 4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, add water (10 mL) to the reaction mixture.

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford pure 4-cyanomorpholine.

Method 3: Cyanation using Cyanogen Bromide (BrCN)

The use of cyanogen bromide is the classical method for the electrophilic cyanation of amines. The von Braun reaction, for instance, utilizes BrCN to cleave tertiary amines, yielding a disubstituted cyanamide and an alkyl bromide.[6][7] While effective, the extreme toxicity and volatility of cyanogen bromide necessitate stringent safety precautions, including the use of a well-ventilated fume hood and appropriate personal protective equipment.

Reaction Mechanism (von Braun Reaction)

The reaction proceeds via a two-step nucleophilic substitution. The tertiary amine first displaces the bromide from cyanogen bromide to form a quaternary ammonium salt. Subsequently, the bromide ion acts as a nucleophile, attacking one of the alkyl groups and leading to the formation of the cyanamide and an alkyl bromide.[6]

Caption: Mechanism of the von Braun reaction with a tertiary amine.

Quantitative Data

The following table provides examples of the von Braun reaction with tertiary amines.

Entry	Tertiary Amine	Product (Cyanamide)	Yield (%)
1	N,N-Dimethyl-1-naphthylamine	N-Methyl-N-(1-naphthyl)cyanamide	63-67
2	Triethylamine	N,N-Diethylcyanamide	-
3	N-Methylpiperidine	N-Cyanopiperidine	-
4	N,N-Dimethylaniline	N-Methyl-N-phenylcyanamide	-

Yields can vary significantly based on the substrate and reaction conditions. The direct cyanation of secondary amines with BrCN often gives lower yields due to salt formation.[7]

Experimental Protocol

Synthesis of N-Methyl-N-(1-naphthyl)cyanamide (von Braun Reaction)

Materials:

• N,N-Dimethyl-1-naphthylamine

• Cyanogen bromide (BrCN) (EXTREMELY TOXIC - HANDLE WITH EXTREME CAUTION IN A FUME HOOD)

• Dry ether

• 15% Hydrochloric acid

• Anhydrous calcium sulfate

Procedure: WARNING: Cyanogen bromide is highly toxic and volatile. This procedure must be performed in a well-ventilated chemical fume hood with appropriate personal protective equipment, including gloves, lab coat, and safety goggles.

• In a flask equipped with a reflux condenser, combine N,N-dimethyl-1-naphthylamine (1 mole) and cyanogen bromide (1.2 moles).

• Gently heat the mixture under reflux on a steam bath for 16 hours.

• After cooling, add the reaction mixture to dry ether (2.5 L).

• Filter the insoluble quaternary salt.

• Extract the ether filtrate with four portions of approximately 15% hydrochloric acid.

• Wash the ether solution with five portions of water.

• Dry the ether solution with anhydrous calcium sulfate.

• Filter and remove the solvent by distillation.

• Fractionally distill the residue under reduced pressure to obtain the N-methyl-1-naphthylcyanamide.[8]

Conclusion

The electrophilic cyanation of secondary amines is a fundamental transformation with broad applications in medicinal chemistry and drug development. While the classical cyanogen bromide method is effective, its high toxicity has driven the development of safer and more user-friendly alternatives. The in situ generation of a cyanating agent from TMSCN and bleach offers an operationally simple and high-yielding approach. For applications demanding a stable and easy-to-handle reagent, NCTS presents an excellent, less-toxic option. The choice of method will ultimately depend on the specific substrate, scale of the reaction, and the safety infrastructure available. Researchers are encouraged to prioritize safer methodologies whenever possible.

References

• 1. A Simple Method for the Electrophilic Cyanation of Secondary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]
• 6. von Braun reaction - Wikipedia [en.wikipedia.org]
• 7. organicreactions.org [organicreactions.org]
• 8. Organic Syntheses Procedure [orgsyn.org]

One-Pot Synthesis of Cyanamides from Isoselenocyanates: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the one-pot synthesis of cyanamides from isoselenocyanates. Two primary methods are detailed, offering pathways to both monosubstituted and disubstituted cyanamides. The protocols are based on peer-reviewed research and are intended to provide a comprehensive guide for the practical application of these synthetic transformations.

Method 1: Hypervalent Iodine-Mediated Deselenization of Aryl Isoselenocyanates

This method, developed by Xie and co-workers, describes a one-pot synthesis of aryl cyanamides from the corresponding aryl isoselenocyanates using a recyclable ionic liquid-supported hypervalent iodine(III) reagent.[1] This approach offers a simple, mild, and environmentally benign route to monosubstituted cyanamides in good yields.[1]

Reaction Principle

The core of this transformation is the deselenization of the isoselenocyanate group (-N=C=Se) to a cyanamide group (-NH-CN). This is achieved using an oxidizing agent, in this case, a hypervalent iodine(III) reagent, which facilitates the removal of the selenium atom. The use of an ionic liquid-supported reagent allows for easy recovery and reuse of the oxidant, enhancing the green credentials of the procedure.

Experimental Workflow

Caption: Workflow for the hypervalent iodine-mediated synthesis of aryl cyanamides.

Quantitative Data Summary

Entry	Aryl Isoselenocyanate	Product	Yield (%)
1	Phenyl isoselenocyanate	Phenylcyanamide	85
2	4-Methylphenyl isoselenocyanate	4-Tolylcyanamide	88
3	4-Methoxyphenyl isoselenocyanate	4-Methoxyphenylcyanamide	82
4	4-Chlorophenyl isoselenocyanate	4-Chlorophenylcyanamide	80
5	2-Naphthyl isoselenocyanate	Naphthalen-2-ylcyanamide	78

Note: Yields are based on the isolated product after purification. Reaction conditions may vary slightly for different substrates.

Detailed Experimental Protocol

Materials:

• Aryl isoselenocyanate (1.0 mmol)

• 1-(4-diacetoxyiodobenzyl)-3-methylimidazolium tetrafluoroborate ([dibmim]⁺[BF₄]⁻) (1.2 mmol)

• Aqueous ammonia (28-30%, 2.0 mL)

• Dichloromethane (CH₂Cl₂, 10 mL)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a stirred solution of the aryl isoselenocyanate (1.0 mmol) in dichloromethane (5 mL) in a round-bottom flask, add the ionic liquid-supported hypervalent iodine reagent, [dibmim]⁺[BF₄]⁻ (1.2 mmol).

• Add aqueous ammonia (2.0 mL) to the mixture.

• Stir the reaction mixture vigorously at room temperature for the time indicated by TLC analysis until the starting material is consumed (typically 2-4 hours).

• Upon completion, dilute the reaction mixture with dichloromethane (5 mL) and water (10 mL).

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., ethyl acetate/petroleum ether) to afford the pure aryl cyanamide.

Method 2: Serendipitous One-Pot Synthesis of N-Alkyl-N-Aryl-Cyanamides

This one-pot synthesis, discovered by Roh and co-workers, provides access to disubstituted N-alkyl-N-aryl-cyanamides from aryl isoselenocyanates.[1] The reaction proceeds through an unexpected pathway during the attempted synthesis of 5-alkylselanyl-1-aryl-1H-tetrazoles.[1]

Reaction Principle

The reaction is initiated by the treatment of an aryl isoselenocyanate with sodium azide, which is believed to form a tetrazole intermediate.[1] This intermediate is unstable and, upon loss of elemental selenium and dinitrogen gas, generates an anionic species.[1] Subsequent in-situ alkylation of this anion with an alkyl halide yields the final N-alkyl-N-aryl-cyanamide.[1]

Reaction Mechanism and Workflow

Caption: Proposed mechanism for the one-pot synthesis of N-alkyl-N-aryl-cyanamides.

Quantitative Data Summary

Entry	Aryl Isoselenocyanate	Alkyl Halide	Product	Yield (%)
1	Phenyl isoselenocyanate	Methyl iodide	N-Methyl-N-phenylcyanamide	75
2	Phenyl isoselenocyanate	Ethyl bromide	N-Ethyl-N-phenylcyanamide	72
3	4-Tolyl isoselenocyanate	Methyl iodide	N-Methyl-N-(p-tolyl)cyanamide	78
4	4-Chlorophenyl isoselenocyanate	Propyl iodide	N-(4-Chlorophenyl)-N-propylcyanamide	68
5	Phenyl isoselenocyanate	Benzyl bromide	N-Benzyl-N-phenylcyanamide	70

Note: Yields are for the isolated products. The reaction is sensitive to the nature of both the aryl isoselenocyanate and the alkyl halide.

Detailed Experimental Protocol

Materials:

• Aryl isoselenocyanate (1.0 mmol)

• Sodium azide (NaN₃) (1.5 mmol)

• Alkyl halide (1.2 mmol)

• Dimethylformamide (DMF) (10 mL)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the aryl isoselenocyanate (1.0 mmol) in anhydrous dimethylformamide (5 mL).

• Add sodium azide (1.5 mmol) to the solution in one portion.

• Stir the mixture at room temperature for 30 minutes.

• Add the alkyl halide (1.2 mmol) to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction progress by TLC (typically 6-12 hours).

• Once the reaction is complete, pour the mixture into water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Combine the organic extracts and wash with saturated aqueous sodium bicarbonate solution (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by silica gel column chromatography with a suitable eluent (e.g., hexane/ethyl acetate gradient) to yield the pure N-alkyl-N-aryl-cyanamide.

Safety Precautions:

• Isoselenocyanates are toxic and should be handled in a well-ventilated fume hood.

• Sodium azide is highly toxic and explosive, especially in the presence of acids or heavy metals. Handle with extreme care and follow appropriate safety protocols.

• Hypervalent iodine reagents can be strong oxidizers. Avoid contact with combustible materials.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

References

• 1. Recent Advances in Cyanamide Chemistry: Synthesis and Applications - PMC [pmc.ncbi.nlm.nih.gov]

Unlocking Plant Potential: Application Notes and Protocols for Plant Growth Regulation Using Hydrogen Cyanamide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of hydrogen cyanamide (HC) as a potent plant growth regulator, primarily for breaking bud dormancy in temperate fruit crops. The following sections detail the signaling pathways involved, quantitative effects on various plant species, and standardized experimental protocols to guide research in this area.

Mechanism of Action: A Multi-faceted Approach

Hydrogen cyanamide's primary role in breaking dormancy is attributed to its ability to induce a state of sub-lethal oxidative stress.[1] This stress response triggers a cascade of physiological and biochemical changes within the plant, ultimately leading to uniform bud break. The key mechanisms involved are:

• Induction of Oxidative Stress: HC is a potent inhibitor of the enzyme catalase, which is responsible for detoxifying hydrogen peroxide (H₂O₂).[2][3][4] This inhibition leads to a rapid, transient accumulation of reactive oxygen species (ROS) and reactive nitrogen species (RNS), which act as signaling molecules to initiate bud break.[2][5]

• Alteration of Plant Hormone Balance: HC application significantly impacts the endogenous levels of key plant hormones. It generally leads to a decrease in abscisic acid (ABA), a hormone that promotes dormancy, and an increase in hormones that promote growth, such as cytokinins (like zeatin) and auxins (like indole-3-acetic acid).[6][7][8][9][10] It can also increase the levels of ethylene, another growth-promoting hormone.[1][8]

• Modulation of Carbohydrate Metabolism: The breaking of dormancy requires a significant amount of energy. HC treatment stimulates the hydrolysis of starch into soluble sugars, providing the necessary energy for bud sprouting.[6][8][11] This is accompanied by changes in the expression of genes involved in sucrose and starch metabolism.[6][8][11]

Quantitative Effects of Hydrogen Cyanamide on Plant Growth

The application of hydrogen cyanamide has been shown to have significant quantitative effects on various aspects of plant growth and development, particularly in breaking bud dormancy and promoting uniform flowering. The following tables summarize key findings from various studies.

Plant Species	Cultivar	HC Concentration	Key Quantitative Effects	Reference
Grapevine (Vitis vinifera L.)	'Askari'	1%	Enhanced bud break by 7.78% and 6.67% at 20 and 30 days after application, respectively.	[12]
Grapevine (Vitis vinifera L.)	Not Specified	1% (12.5 mM)	Budbreak rate of 53.3% after 8 days, compared to 0% in the control.	[3]
Sweet Cherry (Prunus avium L.)	Not Specified	2% Dormex® (520 g/L HC)	Reached 50% bud break at 7 days after treatment, compared to 10 days for the control.	[1]
Peach (Prunus persica)	'UFSun'	2% and 3%	Significantly increased lateral budbreak compared to control.	[13]
Blueberry (Vaccinium corymbosum L.)	'Emerald'	1.0%	Advanced bud break and increased yield by up to 171% compared to control.	[14]
Pistachio (Pistacia vera L.)	'Mateur'	2% and 4% Dormex®	Significantly increased the percentage of floral bud break by 20% compared with the control.	[15]
Apple (Malus domestica)	'Starking Delicious'	4.0% Dormex®	Maximum bud sprouting of 85.58% and 91.43% in two successive years.	[16]

Plant Species	Cultivar/Tissue	HC Concentration	Effect on Hormones and Metabolites	Reference
Pea (Pisum sativum L.) Seedlings	Not Specified	0.3%	Significant increase in ABA and cytokinin levels 31 hours after treatment; significant increase in IAA 80 hours after treatment.	[7][9][10]
Grapevine (Vitis vinifera L.) Buds	Not Specified	Not Specified	Increased concentration of indoleacetic acid (IAA) and zeatin (ZT); decreased concentration of abscisic acid (ABA) and gibberellin (GA).	[8][11]
Sweet Cherry (Prunus avium L.) Flower Buds	Not Specified	2% Dormex®	Decreased ABA levels.	[1]
Grapevine (Vitis vinifera L.) Buds	'Askari'	1%	Increased total nitrogen concentration due to a rise in amino acids like proline, glutamine, arginine, ornithine, and citrulline.	[12][17]

Signaling Pathways

The signaling cascade initiated by hydrogen cyanamide is complex and involves the interplay of oxidative stress, hormonal signaling, and metabolic changes.

Caption: Hydrogen Cyanamide Signaling Cascade.

Experimental Protocols

The following protocols provide a general framework for investigating the effects of hydrogen cyanamide on plant growth. Researchers should adapt these protocols based on the specific plant species, environmental conditions, and research objectives.

Protocol 1: Determining the Optimal Concentration of Hydrogen Cyanamide for Bud Break

Objective: To determine the most effective concentration of hydrogen cyanamide for promoting uniform bud break in a specific plant species.

Materials:

• Mature, healthy plants of the desired cultivar.

• Hydrogen cyanamide product (e.g., Dormex®).

• Surfactant.

• Calibrated sprayer (e.g., backpack or handheld).

• Personal Protective Equipment (PPE): gloves, goggles, lab coat.

• Distilled water.

• Measuring cylinders and beakers.

Procedure:

• Experimental Design: Use a randomized complete block design with at least four replications per treatment. Each plot should contain a sufficient number of plants (e.g., 5-10) to minimize edge effects.[14]

• Treatment Preparation:

  • Prepare a range of hydrogen cyanamide concentrations based on literature recommendations. For example, for grapes, test 1.0%, 2.0%, 3.0%, and 4.0% solutions.[14]

  • Include a non-treated control (water spray).

  • Add a surfactant to each solution according to the product label.

• Application:

  • Apply treatments after the plants have received sufficient chilling but before natural bud swell, typically 30-40 days before anticipated bud break.[14]

  • Spray the dormant buds to the point of runoff, ensuring uniform and complete coverage.

  • Apply during cool, calm weather to avoid drift and rapid drying.[14]

• Data Collection:

  • Bud Break Percentage: At regular intervals (e.g., weekly), count the number of emerged buds on tagged branches within each plot.

  • Phenological Stages: Record the timing of key developmental stages such as bud swell, bud burst, and full bloom.

• Data Analysis: Analyze the bud break percentage and phenological data using appropriate statistical methods (e.g., ANOVA) to determine the optimal concentration.

Protocol 2: Analysis of Endogenous Hormones Following Hydrogen Cyanamide Treatment

Objective: To quantify the changes in endogenous plant hormones (ABA, cytokinins, auxins) in response to hydrogen cyanamide application.

Materials:

• Plant tissue (e.g., buds) collected from treated and control plants at different time points.

• Liquid nitrogen.

• Mortar and pestle.

• Extraction buffer.

• Centrifuge.

• Solid-phase extraction (SPE) cartridges.

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or MS).

• Hormone standards.

Procedure:

• Sample Collection and Preparation:

  • Collect bud samples at various time points after HC treatment (e.g., 0, 24, 48, 72 hours).

  • Immediately freeze the samples in liquid nitrogen and store them at -80°C until analysis.

  • Grind the frozen tissue to a fine powder in a pre-chilled mortar and pestle.

• Hormone Extraction:

  • Extract the ground tissue with a suitable extraction buffer (e.g., 80% methanol).

  • Centrifuge the extract to pellet the debris.

  • Collect the supernatant.

• Purification:

  • Purify the hormone extracts using SPE cartridges to remove interfering compounds.

• Quantification by HPLC:

  • Analyze the purified extracts using an HPLC system.

  • Separate the hormones using a C18 column with a suitable mobile phase gradient (e.g., acetonitrile and water with 0.1% formic acid).[1]

  • Identify and quantify the hormones by comparing their retention times and peak areas to those of known standards.

• Data Analysis: Compare the hormone concentrations between the treated and control groups at each time point.

Protocol 3: Measurement of Catalase Activity

Objective: To measure the activity of the enzyme catalase in plant tissues following hydrogen cyanamide treatment.

Materials:

• Plant tissue (e.g., buds).

• Extraction buffer (e.g., phosphate buffer).

• Polyvinylpolypyrrolidone (PVPP).

• Spectrophotometer.

• Hydrogen peroxide (H₂O₂) solution.

• Cuvettes.

Procedure:

• Enzyme Extraction:

  • Homogenize the plant tissue in a cold extraction buffer containing PVPP.

  • Centrifuge the homogenate at 4°C.

  • Collect the supernatant containing the crude enzyme extract.

• Enzyme Assay:

  • The assay measures the decomposition of H₂O₂ by catalase, which can be monitored by the decrease in absorbance at 240 nm.

  • Prepare a reaction mixture containing the enzyme extract and phosphate buffer.

  • Initiate the reaction by adding a known concentration of H₂O₂.

  • Immediately measure the change in absorbance at 240 nm over a specific time period using a spectrophotometer.

• Calculation of Activity:

  • Calculate the catalase activity based on the rate of H₂O₂ decomposition. One unit of catalase activity is typically defined as the amount of enzyme that decomposes 1 µmol of H₂O₂ per minute.

• Data Analysis: Compare the catalase activity between the treated and control groups. A significant decrease in activity is expected in the HC-treated samples.[1][4]

Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.

Caption: Workflow for Optimal Concentration Determination.

Caption: Workflow for Endogenous Hormone Analysis.

Caption: Workflow for Catalase Activity Measurement.

References

• 1. Frontiers | Transcriptome and Metabolite Changes during Hydrogen Cyanamide-Induced Floral Bud Break in Sweet Cherry [frontiersin.org]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. Hydrogen cyanamide breaks grapevine bud dormancy in the summer through transient activation of gene expression and accumulation of reactive oxygen and nitrogen species - PMC [pmc.ncbi.nlm.nih.gov]
• 4. OXIDATIVE PROCESSES IN BUD DORMANCY AND THE USE OF HYDROGEN CYANAMIDE IN BREAKING DORMANCY | International Society for Horticultural Science [ishs.org]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. Effect of hydrogen cyanamide on the endogenous hormonal content of pea seedlings (Pisum sativum L.) [kerwa.ucr.ac.cr]
• 8. Hydrogen cyanamide induces grape bud endodormancy release through carbohydrate metabolism and plant hormone signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. scielo.br [scielo.br]
• 11. Hydrogen cyanamide induces grape bud endodormancy release through carbohydrate metabolism and plant hormone signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. journals.flvc.org [journals.flvc.org]
• 14. benchchem.com [benchchem.com]
• 15. EFFECTIVE HYDROGEN CYANAMIDE (DORMEX®) APPLICATION FOR BUD BREAK, FLOWERING AND NUT YIELD OF PISTACHIO TREES CV. MATEUR IN WARM GROWING AREAS | Experimental Agriculture | Cambridge Core [cambridge.org]
• 16. chemijournal.com [chemijournal.com]
• 17. scispace.com [scispace.com]

Technical Notes & Optimization

Technical Support Center: Cyanamide Solution Stability

This guide provides researchers, scientists, and drug development professionals with essential information for preventing the dimerization of cyanamide in solution.

Frequently Asked Questions (FAQs)

Q1: What is cyanamide dimerization and why is it a problem?

A1: Cyanamide has a strong tendency to react with itself, a process known as self-condensation or dimerization.[1] The primary product of this reaction is 2-cyanoguanidine, commonly known as dicyandiamide (DCD).[1][2] This dimerization is often undesirable in experimental settings because it consumes the active cyanamide, reducing its effective concentration and introducing a significant impurity (DCD) into the reaction system. This can lead to inaccurate experimental results and complications in product purification.

Q2: What is the chemical mechanism of cyanamide dimerization?

A2: The dimerization process involves both a nucleophilic and an electrophilic site within the cyanamide molecule (H₂N-C≡N).[3] The reaction is significantly accelerated under alkaline conditions, which deprotonates the amino group of one cyanamide molecule to form a cyanamide anion.[2][4] This highly nucleophilic anion then attacks the electrophilic carbon atom of the nitrile group on a second, neutral cyanamide molecule, leading to the formation of a C-N bond and yielding dicyandiamide.[2][4]

Q3: What are the key factors that influence the rate of dimerization?

A3: The two most critical factors are pH and temperature.

• pH: Dimerization is strongly favored in alkaline environments, with the reaction proceeding rapidly at a pH between 8 and 10.[5][6] Conversely, acidic conditions hinder or even reverse the dimerization process.[1] Aqueous cyanamide solutions are most stable in a pH range of 3 to 5.[5]

• Temperature: Low temperatures inhibit the rate of dimerization.[1] High temperatures are used in industrial processes to intentionally promote the formation of dicyandiamide, with temperatures around 80°C used for complete conversion.[7]

Q4: How can I prevent or minimize cyanamide dimerization in my experiments?

A4: The primary method for preventing dimerization is to maintain a weakly acidic environment. Adjusting the pH of your aqueous cyanamide solution to a range of 4.0 to 5.0 is the most effective strategy.[3][5] This can be achieved by adding a suitable buffer or a small amount of acid, such as phosphoric acid.[8][9] Additionally, preparing solutions at low temperatures and storing them refrigerated can further inhibit the reaction.[1] For enhanced long-term stability, chemical stabilizers can also be added.

Troubleshooting Guide

Issue: My cyanamide solution is showing a rapid loss of purity and a new compound is appearing in my analysis.

• Probable Cause: You are likely observing the dimerization of cyanamide into dicyandiamide. This process is highly probable if your solution is neutral or alkaline (pH > 7).[2][3]

• Solution:

  • Verify pH: Immediately check the pH of your solution.

  • Acidify: If the pH is above 6, carefully adjust it to between 4.0 and 5.0 using a dilute acid like phosphoric acid.[5]

  • Cool Down: Store the solution at a low temperature (e.g., in a refrigerator) to further slow the reaction rate.[1]

  • Confirm: Use an analytical method like HPLC to confirm the identity of the new peak as dicyandiamide and quantify the remaining cyanamide.

Issue: How can I prepare a cyanamide stock solution that is stable for long-term storage?

• Solution: To maximize storage stability, a combination of pH control and chemical stabilization is recommended.

  • Prepare the desired concentration of cyanamide in water.

  • Adjust the solution pH to approximately 4.5 using a mineral acid like phosphoric acid.[8][9]

  • For enhanced stability, add a small amount of a stabilizer. Options include:

    • 0.5 wt% monosodium phosphate.[1]

    • 0.005% to 0.5% (by weight of the solution) of divalent magnesium cations, added as MgCl₂ or MgSO₄.[5]

    • 0.03% to 1% of an ester like methyl formate or ethyl acetate.[8]

  • Store the final solution in a tightly sealed container at a low temperature (e.g., 4°C).

Data Presentation: Effect of Stabilizers on Cyanamide Concentration

The following table summarizes data from long-term storage studies of 50% aqueous cyanamide solutions at 20°C, demonstrating the effectiveness of various stabilization methods.

pH	Stabilizer Added	Concentration (wt%)	Storage Duration (days)	Final Cyanamide Conc. (%)	Reference
4.5	None (Control)	N/A	270	43.6%	[8]
4.5	Ethyl Acetate	0.25%	270	45.3%	[8]
3.5	Ethyl Acetate	0.25%	270	46.7%	[8]
4.5	Methyl Formate	0.1%	270	47.1%	[8]
4.5	Methyl Formate	0.05%	270	47.9%	[8]

Note: Magnesium salts have also been shown to provide stability equal to or greater than that of carboxylic acid esters, especially at elevated temperatures (30°C).[5]

Visualizations

Caption: Chemical pathway for the dimerization of cyanamide.

Caption: Logical relationship between solution pH and cyanamide fate.

Caption: Workflow for preparing a stable cyanamide solution.

Experimental Protocols

Protocol: Quantification of Cyanamide and Dicyandiamide using HPLC

This protocol provides a method for the simultaneous quantification of cyanamide and its dimer, dicyandiamide, in an aqueous solution. This method is adapted from established HPLC procedures.[10][11]

1. Materials and Equipment

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Reversed-phase C18 column (e.g., ODS-SP or equivalent).

• Mobile Phase: 5% Methanol in HPLC-grade water.[10]

• Standards: Cyanamide (analytical grade), Dicyandiamide (analytical grade).

• Volumetric flasks, pipettes, and autosampler vials.

• 0.45 µm syringe filters.

2. Preparation of Standards

• Internal Standard (IS) Stock (Dicyandiamide): Accurately weigh and dissolve dicyandiamide in HPLC-grade water to prepare a stock solution of 1 mg/mL.

• Cyanamide Stock: Accurately weigh and dissolve cyanamide in HPLC-grade water to prepare a stock solution of 1 mg/mL. Note: Prepare this solution in a weakly acidic buffer (pH 4-5) to prevent immediate dimerization.

• Calibration Standards: Create a series of calibration standards by adding varying known concentrations of the cyanamide stock solution to vials, each containing a fixed concentration of the dicyandiamide internal standard. A typical range might be 10 µg/mL to 500 µg/mL of cyanamide.

3. Sample Preparation

• Dilute your experimental sample with HPLC-grade water to bring the expected cyanamide concentration into the range of your calibration curve.

• Add the dicyandiamide internal standard to the diluted sample to the same final concentration used in the calibration standards.

• Filter the final solution through a 0.45 µm syringe filter into an HPLC vial.

4. HPLC Conditions

• Column: Inertsil ODS-SP, or equivalent C18 column.[10]

• Mobile Phase: 5% Methanol / 95% Water (v/v).[10]

• Flow Rate: 0.3 mL/min.[10]

• Column Temperature: 30°C.[10]

• Detection Wavelength: 200 nm (for general detection) or 240 nm.[10][11]

• Injection Volume: 10 µL.

5. Data Analysis

• Run the calibration standards to generate a standard curve by plotting the ratio of the (cyanamide peak area / dicyandiamide peak area) against the ratio of the (cyanamide concentration / dicyandiamide concentration).[10]

• Calculate the linear regression equation (y = mx + c) for the standard curve.

• Run the prepared experimental samples.

• Using the peak areas obtained for cyanamide and dicyandiamide from the sample chromatogram, calculate their peak area ratio.

• Use the regression equation from the standard curve to determine the concentration of cyanamide in your sample.

References

• 1. Cyanamide - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. alzchem.com [alzchem.com]
• 4. researchgate.net [researchgate.net]
• 5. US4477421A - Process for the stabilization of aqueous cyanamide solutions - Google Patents [patents.google.com]
• 6. Cyanamide | H2NCN | CID 9864 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Dicyandiamide | C2H4N4 | CID 10005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. US4126664A - Stabilized cyanamide solutions - Google Patents [patents.google.com]
• 9. EP0095065B1 - Storage stable aqueous cyanamid solutions, and process for their preparation - Google Patents [patents.google.com]
• 10. CN104502473A - Quantitative method of detecting cyanamide by utilizing HPLC method - Google Patents [patents.google.com]
• 11. HPLC Method for Analysis of Cyanamide, Dicyandiamide and Urea on Primesep S Column with Varies Mobile Phases | SIELC Technologies [sielc.com]

Troubleshooting low yield in cyanamide-mediated coupling reactions

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals experiencing low yields in cyanamide-mediated coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of a cyanamide-mediated coupling reaction?

A1: Cyanamide (H₂NCN) serves as a dehydrating agent to facilitate the formation of an amide bond between a carboxylic acid and an amine. The reaction proceeds through a mechanism analogous to carbodiimide coupling. First, the carboxylic acid attacks the cyanamide, likely in its carbodiimide tautomeric form (HN=C=NH), to form a highly reactive O-acylisourea intermediate. This intermediate is then susceptible to nucleophilic attack by the amine, which leads to the formation of the desired amide bond and urea as a soluble byproduct.[1]

Q2: What is the optimal pH for cyanamide-mediated coupling reactions?

A2: The optimal pH for cyanamide-mediated peptide synthesis is generally in the acidic range. The greatest peptide yields have been observed at a pH of around 3.[2] While peptide formation can occur at neutral pH, yields are typically lower.[2] Acidic conditions help to activate the carboxylic acid and minimize certain side reactions.

Q3: What are the most common side reactions that lead to low yield?

A3: Several side reactions can compete with the desired amide bond formation, leading to a reduction in yield. The most significant include:

• Hydrolysis of Cyanamide: In the presence of water, cyanamide can hydrolyze to form urea, consuming the coupling reagent.[3]

• Self-Condensation of Cyanamide: Cyanamide can dimerize to form dicyandiamide (2-cyanoguanidine) or trimerize to form melamine, especially in non-acidic conditions.[3]

• Formation of Amino Acid-Cyanamide Adducts: This has been identified as a major side product where the cyanamide molecule forms a stable adduct with the amino acid, preventing it from participating in the coupling reaction.[2]

• Formation of N-acylurea: The reactive O-acylisourea intermediate can undergo an intramolecular rearrangement to form a stable and unreactive N-acylurea, which terminates the reaction pathway.[4][5]

• Guanidine Formation: Cyanamide can react with amines to form guanidine derivatives, consuming the amine starting material.[6]

Troubleshooting Guide

This guide addresses specific issues that can lead to low yields in your cyanamide-mediated coupling experiments.

Problem 1: Very low to no desired product is formed.

Possible Cause	Suggested Solution
Incorrect pH	The reaction pH is critical. Ensure the reaction mixture is acidic, ideally around pH 3-4. Use a suitable buffer or add a dilute acid to adjust the pH before starting the reaction.[2]
Presence of Water	Cyanamide and the active intermediate are susceptible to hydrolysis. Use anhydrous solvents and ensure all glassware is thoroughly dried.[3]
Degraded Cyanamide Reagent	Cyanamide can degrade or polymerize upon storage, especially if exposed to moisture. Use a fresh, high-quality source of cyanamide.[7]
Sub-optimal Temperature	While some studies on prebiotic synthesis use high temperatures (80-90°C), these conditions can also promote side reactions.[2][8] For more sensitive substrates, consider running the reaction at a lower temperature (e.g., room temperature) for a longer duration and monitor the progress.

Problem 2: The reaction starts but seems to stall, leaving unreacted starting materials.

Possible Cause	Suggested Solution
Formation of N-acylurea	The O-acylisourea intermediate is rearranging to an unreactive N-acylurea. This is a common side reaction in carbodiimide chemistry.[4] Consider adding the amine component as soon as the carboxylic acid and cyanamide have been mixed to allow for rapid trapping of the active intermediate.
Insufficient Cyanamide	The cyanamide may have been consumed by hydrolysis or self-condensation. Try using a slight excess of cyanamide (e.g., 1.1 to 1.5 equivalents) relative to the carboxylic acid.
Formation of Amine Adducts	Your amine or amino acid may be forming an unreactive adduct with cyanamide.[2] This can be difficult to avoid, but optimizing stoichiometry and ensuring rapid consumption of the activated carboxylic acid may help.

Problem 3: The yield is moderate, but significant side products are observed.

Possible Cause	Suggested Solution
Cyanamide Dimerization/Trimerization	The formation of dicyandiamide and melamine is favored at neutral or basic pH. Maintaining an acidic reaction environment is crucial to suppress this side reaction.[3]
Guanidination of the Amine	The amine is reacting directly with cyanamide. This can be more prevalent if the amine is in large excess or if the carboxylic acid activation is slow. Ensure the stoichiometry is optimized and consider adding the amine portion-wise.[6]

Data Presentation

The following tables summarize reported yields from studies on cyanamide-mediated peptide synthesis, illustrating the impact of different amino acids and reaction conditions.

Table 1: Peptide Yields with Different Amino Acids

Amino Acid	Additives	Temperature	Time	Yield (%)
Phenylalanine	ATP, 4-amino-5-imidazolecarboxamide	90°C	24 h	66%[8]
Phenylalanine	ATP, AMP, 4-amino-5-imidazole carboxamide, or MgCl₂	80°C	24 h	up to 56%[2]
Leucine	ATP, AMP, 4-amino-5-imidazole carboxamide, or MgCl₂	80°C	24 h	up to 35%[2]
Alanine	ATP, AMP, 4-amino-5-imidazole carboxamide, or MgCl₂	80°C	24 h	up to 21%[2]
Isoleucine	ATP, 4-amino-5-imidazolecarboxamide	90°C	24 h	17%[8]
Histidine	ATP, Leucine, MgCl₂	80°C	24 h	up to 11%[2]
Glycine	ATP, 4-amino-5-imidazolecarboxamide	90°C	24 h	5%[8]

Table 2: Effect of pH on Peptide Formation

System	pH	Observed Outcome
Various Amino Acids	3	Greatest peptide yield reported[2]
Leucine, Cyanamide, MgCl₂	7	Peptide formation was demonstrated, but yields are generally lower than at acidic pH[2]

Visualizations

Reaction Mechanisms and Troubleshooting Workflows

Caption: Key reaction pathways in cyanamide-mediated coupling.

Caption: Troubleshooting workflow for low reaction yield.

Experimental Protocols

Representative Protocol for Cyanamide-Mediated Peptide Synthesis

This protocol is a generalized procedure based on conditions reported in prebiotic synthesis literature and should be optimized for specific substrates.[2]

• Reagent Preparation:

  • Dissolve the carboxylic acid (1.0 eq.) and the amine (1.0-1.2 eq.) in an appropriate anhydrous solvent (e.g., DMF, Dioxane, or an aqueous buffer if substrates are water-soluble).

  • Prepare a stock solution of cyanamide (1.5 eq.) in the same anhydrous solvent.

• Reaction Setup:

  • To a flame-dried round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon), add the solution of the carboxylic acid and amine.

  • If using an aqueous system, adjust the pH of the solution to approximately 3-4 using a dilute solution of HCl.

  • Begin vigorous stirring.

• Reaction Execution:

  • Slowly add the cyanamide solution to the reaction mixture at room temperature.

  • The reaction temperature can be increased (e.g., to 60-80°C) to accelerate the reaction, but this may also increase the rate of side reactions.[2] It is recommended to first attempt the reaction at room temperature.

  • Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, LC-MS, or NMR).

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • If using an organic solvent, dilute the reaction mixture with a suitable solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate, followed by water and brine, to remove unreacted acid and water-soluble byproducts like urea.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain the desired amide.

References

• 1. Carbodiimide - Wikipedia [en.wikipedia.org]
• 2. Cyanamide mediated syntheses of peptides containing histidine and hydrophobic amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Cyanamide? [synapse.patsnap.com]
• 4. ias.ac.in [ias.ac.in]
• 5. Formation of optically pure N-acyl-N,N'-dicyclohexylurea in N,N'-dicyclohexylcarbodiimide-mediated peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Guanidine synthesis by guanylation [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. Cyanamide mediated syntheses under plausible primitive earth conditions. III. Synthesis of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing reaction conditions for cyanamide with carbonyl compounds

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing reaction conditions for cyanamide with carbonyl compounds. It includes frequently asked questions, troubleshooting guides, and detailed protocols to address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction mechanism between cyanamide and a carbonyl compound?

A1: The reaction is typically a nucleophilic addition. The electron-rich amino group of cyanamide acts as a nucleophile, attacking the electrophilic carbon of the carbonyl group.[1][2] This initial addition forms an intermediate adduct, similar to a cyanohydrin, which can then undergo further reactions such as dehydration or cyclization, often facilitated by acid or base catalysis.[3][4] For instance, the reaction with α-functionalized ketones can lead to the formation of important heterocyclic structures like 2-aminoimidazoles.[5][6]

Q2: What are the most common side reactions and byproducts?

A2: Several side reactions can reduce the yield of the desired product.

• Reversibility: The initial nucleophilic addition is often reversible, and the equilibrium may favor the starting materials, especially with sterically hindered ketones.[4]

• Cyanamide Dimerization: Under certain conditions, cyanamide can dimerize to form dicyandiamide (DCD).[1][7]

• Hydrolysis: In the presence of water, cyanamide can hydrolyze to urea, particularly under acidic or basic conditions.[1]

• Polymerization: Cyanamide can also polymerize, leading to insoluble materials.[1]

Q3: How do aldehydes and ketones differ in reactivity towards cyanamide?

A3: Aldehydes are generally more reactive than ketones in nucleophilic addition reactions.[4] The additional alkyl or aryl group on a ketone increases steric hindrance around the carbonyl carbon, making the nucleophilic attack by cyanamide more difficult. Consequently, reactions with ketones may require more forcing conditions, such as higher temperatures or the use of a catalyst, and the equilibrium is often less favorable than with aldehydes.[4][8]

Q4: How can I monitor the progress of the reaction?

A4: Reaction progress can be monitored using standard analytical techniques. Thin-Layer Chromatography (TLC) is a common method for qualitatively tracking the consumption of starting materials and the formation of the product. For more quantitative analysis, techniques like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) can be employed, provided the compounds are suitable for these methods.

Troubleshooting Guide

This guide addresses specific issues that may arise during the reaction of cyanamide with carbonyl compounds.

Problem 1: Low or No Product Yield

Potential Cause	Suggested Solution
Low Electrophilicity of Carbonyl	For less reactive ketones, add a Lewis acid catalyst (e.g., Ti(OiPr)₄, ZnCl₂, Sc(OTf)₃) to activate the carbonyl group, making it more susceptible to nucleophilic attack.[9][10]
Poor Nucleophilicity of Cyanamide	The reaction can be base-catalyzed. A mild base can deprotonate cyanamide, increasing its nucleophilicity. However, pH control is critical; a pH of 4-5 is often optimal for related cyanohydrin formations to ensure a balance between free nucleophile and protonated cyanamide.[2][8]
Unfavorable Equilibrium	Remove a byproduct (e.g., water) from the reaction mixture using a Dean-Stark apparatus or molecular sieves to drive the reaction forward according to Le Châtelier's principle.
Steric Hindrance	Increase the reaction temperature or prolong the reaction time. Note that this may also increase the formation of side products. For highly hindered substrates, a different synthetic route may be necessary.
Catalyst Inactivity	Ensure the catalyst is pure and anhydrous, as moisture can deactivate many Lewis acids. Use freshly opened or properly stored reagents.

Problem 2: Formation of Insoluble White Precipitate

Potential Cause	Suggested Solution
Cyanamide Dimerization/Polymerization	This is often temperature-dependent. Attempt the reaction at a lower temperature. Ensure the cyanamide solution is used promptly after preparation and is not stored for extended periods.[1]
Product Insolubility	The desired product may be precipitating from the reaction solvent. Analyze the precipitate to confirm its identity. If it is the product, this can be a convenient method of purification. If not, consider a different solvent in which all components are soluble.

Problem 3: Reaction Stalls and Does Not Go to Completion

Potential Cause	Suggested Solution
Reversible Reaction at Equilibrium	As with low yield, try to shift the equilibrium by removing a byproduct. Alternatively, consider adding a slight excess of one of the reactants (typically the less expensive one).
Catalyst Decomposition	The catalyst may not be stable under the reaction conditions for extended periods. Try adding the catalyst in portions over the course of the reaction.
Change in pH	If the reaction generates acidic or basic byproducts, it could shift the pH out of the optimal range. Consider using a buffered solution or a non-protic solvent system.

Data Presentation: Optimizing Reaction Parameters

Optimizing reaction conditions requires careful selection of catalysts, solvents, and temperature. The following tables provide examples from related literature to guide this process.

Table 1: Effect of Catalyst on Asymmetric Cyanation of Ketones (Data serves as a model for catalyst screening in cyanamide additions)

Entry	Ketone Substrate	Catalyst System	Yield (%)	Enantiomeric Excess (ee, %)
1	Acetophenone	Ti(OiPr)₄ / Cinchona Alkaloid / Biphenol	99	98
2	2-Methoxyacetophenone	Ti(OiPr)₄ / Cinchona Alkaloid / Biphenol	99	95
3	2-Chloroacetophenone	Ti(OiPr)₄ / Cinchona Alkaloid / Biphenol	98	96
4	Propiophenone	Ti(OiPr)₄ / Cinchona Alkaloid / Biphenol	99	97

Data adapted from a study on asymmetric cyanation using a versatile titanium-based catalyst system.[9]

Table 2: Influence of Solvent and Temperature on 2-Aminoimidazole Synthesis (Data from the reaction of α-chloroketones with guanidine derivatives, a common follow-up reaction for cyanamide-carbonyl adducts)

Entry	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Acetonitrile (MeCN)	Reflux	10-12	Good
2	Dimethylformamide (DMF)	Ambient	12	Good
3	Choline Chloride:Glycerol (1:2)	80	4-6	85-95
4	Choline Chloride:Urea (1:2)	80	4-6	88-96

This table illustrates that unconventional solvents like Deep Eutectic Solvents (DESs) can significantly reduce reaction times and offer a greener alternative to traditional organic solvents.[11][12]

Experimental Protocols

Protocol: Synthesis of a 4,5-Disubstituted-2-Aminoimidazole

This protocol describes a common application of the cyanamide-carbonyl reaction motif, where an α-haloketone reacts with a cyanamide-derived nucleophile (guanidine) to form a 2-aminoimidazole ring system.[5][11]

Materials:

• α-Chloroketone (1.0 mmol)

• Guanidine carbonate (0.65 mmol, equivalent to 1.3 mmol guanidine)

• Potassium hydroxide (KOH) (1.3 mmol)

• Triethylamine (Et₃N) (1.3 mmol)

• Deep Eutectic Solvent (DES), e.g., Choline Chloride:Urea (1:2 molar ratio, 2 g)

• Ethyl acetate (AcOEt)

• Deionized water

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Catalyst Preparation (In Situ Guanidine Formation): To a 50 mL round-bottom flask containing the DES (2 g), add guanidine carbonate (1.3 mmol) and KOH (1.3 mmol).

• Heat the mixture to 80°C and stir for 30 minutes to liberate the free guanidine base.

• Reaction Initiation: To the mixture, add the α-chloroketone (1.0 mmol) and triethylamine (1.3 mmol).

• Reaction Monitoring: Continue stirring the reaction at 80°C for 4-6 hours. Monitor the disappearance of the α-chloroketone using TLC or GC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature.

• Add deionized water (5 mL) to the flask. The product may precipitate at this stage.

• Extraction: Extract the aqueous suspension with ethyl acetate (3 x 10 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by crystallization from an appropriate solvent system or by column chromatography on silica gel.

Visualizations

The following diagrams illustrate key workflows and mechanistic pathways relevant to the reaction of cyanamide with carbonyl compounds.

Caption: General reaction pathway for 2-aminoimidazole synthesis.

Caption: Troubleshooting decision tree for low reaction yield.

Caption: Standard experimental workflow for synthesis and purification.

References

• 1. What is the mechanism of Cyanamide? [synapse.patsnap.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Reaction of Aldehydes and Ketones with CN Cyanohydrin Formation - Chemistry Steps [chemistrysteps.com]
• 4. Attack of cyanide on aldehydes and ketones [almerja.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Asymmetric cyanation of aldehydes, ketones, aldimines, and ketimines catalyzed by a versatile catalyst generated from cinchona alkaloid, achiral substituted 2,2'-biphenol and tetraisopropyl titanate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Highly Active Cooperative Lewis Acid—Ammonium Salt Catalyst for the Enantioselective Hydroboration of Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. An Expeditious and Greener Synthesis of 2-Aminoimidazoles in Deep Eutectic Solvents - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Managing Cyanamide in Aqueous Solutions

This guide is intended for researchers, scientists, and drug development professionals working with cyanamide in aqueous solutions. It provides troubleshooting advice, frequently asked questions, and detailed protocols to help manage its reactivity and ensure experimental success.

Frequently Asked Questions (FAQs)

Q1: What is cyanamide, and why is it so reactive in aqueous solutions? A1: Cyanamide (CH₂N₂) is a highly versatile organic compound used in the synthesis of many pharmaceuticals and agrochemicals.[1][2] Its reactivity stems from the presence of both a nucleophilic amino group (-NH₂) and an electrophilic nitrile group (-C≡N) within the same molecule.[3][4] This dual functionality allows it to react with itself (self-condensation) or other molecules. Cyanamide exists in two tautomeric forms, the dominant N≡C–NH₂ form and the carbodiimide form (HN=C=NH), which contributes to its diverse reactivity.[1]

Q2: What are the primary degradation pathways for cyanamide in water? A2: Cyanamide has two main degradation pathways in aqueous solutions, which are highly dependent on pH:

• Dimerization: In alkaline conditions (pH 8-10), cyanamide dimerizes to form 2-cyanoguanidine, commonly known as dicyandiamide.[1][3][5] This reaction is catalyzed by alkaline substances and can be accelerated if the pH of the solution rises during storage.[6]

• Hydrolysis: In acidic conditions (below pH 3), cyanamide hydrolyzes by reacting with water to form urea.[2][3][7]

Q3: What is the optimal pH for storing aqueous cyanamide solutions? A3: Aqueous cyanamide solutions are most stable within a pH range of 4.0 to 5.0.[3][7] The optimal stability is typically observed between pH 4.0 and 4.5.[3] Within this window, both dimerization and hydrolysis are minimized.

Q4: Why did the pH of my cyanamide solution increase during storage? A4: An increase in pH during storage is often a sign of degradation. The formation of urea via hydrolysis can be followed by its decomposition, which may release ammonia.[6] The resulting increase in alkalinity can then accelerate the dimerization of cyanamide to dicyandiamide.[6]

Q5: What solvents are compatible with cyanamide? A5: Cyanamide is highly soluble in water and other polar organic solvents like aliphatic alcohols, ethers, and esters.[3][5] However, ketones, amines, and acids are generally not recommended as primary solvents due to their potential to react with cyanamide.[3] It is practically insoluble in nonpolar solvents like cyclohexane.[5]

Q6: What are the key safety precautions when handling cyanamide? A6: Cyanamide is toxic if swallowed, harmful in contact with skin, and corrosive.[3][8] It is suspected of causing cancer and damaging fertility.[3] Always handle cyanamide in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including nitrile gloves, a lab coat, and safety goggles.[9][10][11] Avoid contact with moisture, acids, and bases unless part of a controlled reaction.[12]

Troubleshooting Guide

Issue 1: A white precipitate has formed in my aqueous cyanamide solution.

• Probable Cause: The precipitate is most likely dicyandiamide, the dimer of cyanamide. This occurs when the solution's pH becomes alkaline (pH > 8), promoting self-condensation.[1][3]

• Solution:

  • Check the pH of the solution. If it is above 6.0, it confirms that conditions favor dimerization.

  • Discard the solution, as the concentration of active cyanamide is no longer reliable.

  • When preparing a new solution, add a stabilizer like monosodium phosphate (approx. 0.5 wt%) to buffer the pH between 4.0 and 5.0.[1][13]

  • Store the solution at a reduced temperature (below 20°C) to further inhibit dimerization.[5][14]

Issue 2: My reaction is producing a significant amount of urea as a byproduct.

• Probable Cause: The reaction conditions are likely too acidic (pH < 3), causing the cyanamide to hydrolyze.[5][7]

• Solution:

  • Monitor and control the pH of your reaction mixture, ensuring it remains within the optimal stability range for cyanamide (pH 4-6) if compatible with your desired reaction.

  • Use a suitable buffer system if your reaction generates or consumes acid.

  • Ensure that any acidic reagents are added slowly and with efficient stirring to avoid localized drops in pH.

Issue 3: The concentration of my cyanamide stock solution is decreasing over time, even when stored in the cold.

• Probable Cause: The solution may be improperly stabilized, or the storage temperature is not low enough. Even at 10-20°C, unstabilized or poorly stabilized solutions will degrade over time.[7]

• Solution:

  • Verify that a suitable stabilizer has been added in the correct concentration. Commercially prepared solutions often contain stabilizers.[3] If preparing your own, consider adding 0.005% to 0.5% by weight of divalent magnesium cations or 0.5 wt% monosodium phosphate.[1][7]

  • Ensure the solution's pH is adjusted to between 4.0 and 4.5 after adding the stabilizer.[7]

  • Store solutions below 20°C.[5] For long-term storage, refer to the manufacturer's recommendations.

Issue 4: My reaction yield is low, and I suspect the cyanamide reagent.

• Probable Cause: The cyanamide may have degraded due to age, improper storage, or contamination. The actual concentration of the active monomer may be much lower than stated.

• Solution:

  • Before starting a critical experiment, quantify the concentration of your cyanamide solution using an analytical method like HPLC or titration.[15][16]

  • If degradation is confirmed, prepare a fresh, stabilized stock solution.

  • Always use a new or recently verified batch of cyanamide for sensitive and large-scale reactions.

Data Presentation: Stability of Aqueous Cyanamide

Table 1: Effect of pH on Cyanamide Reactivity in Aqueous Solution

pH Range	Predominant Reaction	Stability Level
< 3.0	Hydrolysis to Urea	Unstable[7][17]
3.0 - 4.0	Limited Stability	Stable, but less than optimal[7][17]
4.0 - 5.0	No Predominant Reaction	Highest Stability [3][7]
5.0 - 6.0	Limited Stability	Stable, but less than optimal[3]
6.0 - 8.0	Slow Dimerization	Moderately Unstable
> 8.0	Dimerization to Dicyandiamide	Unstable[5][7][17]

Table 2: Recommended Storage Conditions for Stabilized 50% Aqueous Cyanamide

Stabilizer System	Storage Temperature	pH Range	Typical Shelf Life
Phosphate Buffer (~0.5%)	< 20°C	4.0 - 5.0	At least 3 months[5][13]
Magnesium Salts (e.g., MgCl₂)	30°C - 40°C	3.5 - 4.5	Significantly improved over unstabilized[7][17]
Carboxylic Acid Alkyl Esters	20°C	3.5 - 4.5	Stable for >9 months[18]

Visual Guides and Workflows

Caption: Primary degradation pathways of cyanamide in aqueous solutions.

Caption: Troubleshooting workflow for an unstable cyanamide solution.

Experimental Protocols

Protocol 1: Preparation of a Stabilized 50% (w/w) Aqueous Cyanamide Stock Solution

Disclaimer: Crystalline cyanamide is highly reactive and can decompose violently. This procedure should only be performed by trained personnel in a controlled laboratory setting with appropriate safety measures.

Materials:

• Crystalline cyanamide (≥99% purity)

• Monosodium phosphate (NaH₂PO₄)

• Deionized water

• 5M Phosphoric acid solution

• Ice bath

• Calibrated pH meter

• Stir plate and stir bar

• Appropriate PPE (gloves, goggles, lab coat, face shield)

Procedure:

• Prepare the Buffer: In a beaker, dissolve 0.5 g of monosodium phosphate in 49.5 g of deionized water. This creates the 0.5% (w/w) buffer solution relative to the final total weight.

• Cool the Solution: Place the beaker in an ice bath and allow the solution to cool to below 10°C.

• Dissolve Cyanamide: While stirring vigorously, slowly and carefully add 50.0 g of crystalline cyanamide to the cold buffer solution. The dissolution is exothermic; maintain the temperature below 20°C throughout the addition.

• Adjust pH: Once all cyanamide has dissolved, use a calibrated pH meter to check the pH. If necessary, add 5M phosphoric acid dropwise to adjust the pH to between 4.0 and 4.5.[7]

• Storage: Transfer the final solution to a clean, clearly labeled, and tightly sealed container. Store in a refrigerator or cold room (2-8°C), away from incompatible materials.[14][19] The solution should be stable for several months if stored correctly.[5]

Protocol 2: Quantification of Cyanamide by HPLC (Internal Standard Method)

This protocol is adapted from established methods and should be validated for your specific instrumentation and application.[15]

Instrumentation & Reagents:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector.

• Reversed-phase C18 column (e.g., Inertsil ODS-SP or equivalent).

• Mobile Phase: 5% Methanol in water (v/v).

• Internal Standard (IS): Dicyandiamide.

• Reagent-grade methanol and water.

Procedure:

• Prepare Stock Solutions:

  • Cyanamide Stock: Accurately weigh ~100 mg of cyanamide, dissolve in 5% methanol/water, and dilute to a final volume of 50 mL to create a stock solution of ~2 mg/mL.

  • Internal Standard Stock: Accurately weigh ~100 mg of dicyandiamide, dissolve in 5% methanol/water, and dilute to a final volume of 50 mL to create an IS stock of ~2 mg/mL.

• Create Calibration Standards:

  • Pipette varying volumes of the Cyanamide Stock (e.g., 1, 2, 3, 4, 5 mL) into a series of 50 mL volumetric flasks.

  • To each flask, add a constant volume (e.g., 10 mL) of the Internal Standard Stock.

  • Dilute each flask to the 50 mL mark with the mobile phase. This creates standards with varying cyanamide concentrations and a constant IS concentration.[15]

• Prepare Sample for Analysis:

  • Accurately weigh an amount of your aqueous cyanamide solution expected to contain a concentration within the calibration range.

  • Add the same constant volume (e.g., 10 mL) of the Internal Standard Stock as used for the standards.

  • Dilute to 50 mL with the mobile phase.

• HPLC Analysis:

  • Set the column temperature to 30°C.

  • Set the mobile phase flow rate to ~0.3 mL/min (adjust as needed for optimal separation).

  • Set the UV detector wavelength to 240 nm.[15]

  • Inject the calibration standards and the prepared sample.

• Calculation:

  • For each standard, calculate the ratio of the peak area of cyanamide to the peak area of the internal standard.

  • Plot a calibration curve of (Cyanamide Conc. / IS Conc.) vs. (Cyanamide Peak Area / IS Peak Area).

  • Using the peak area ratio from your sample injection, determine the concentration ratio from the calibration curve's regression equation. Calculate the original concentration of cyanamide in your sample.

References

• 1. Cyanamide - Wikipedia [en.wikipedia.org]
• 2. What is the mechanism of Cyanamide? [synapse.patsnap.com]
• 3. alzchem.com [alzchem.com]
• 4. Recent Advances in Cyanamide Chemistry: Synthesis and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cyanamide | H2NCN | CID 9864 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. US3295926A - Stabilization of cyanamide - Google Patents [patents.google.com]
• 7. US4477421A - Process for the stabilization of aqueous cyanamide solutions - Google Patents [patents.google.com]
• 8. download.basf.com [download.basf.com]
• 9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 10. faculty.washington.edu [faculty.washington.edu]
• 11. research.columbia.edu [research.columbia.edu]
• 12. CYANAMIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 13. igus-experts.org [igus-experts.org]
• 14. ICSC 0424 - CYANAMIDE [inchem.org]
• 15. CN104502473A - Quantitative method of detecting cyanamide by utilizing HPLC method - Google Patents [patents.google.com]
• 16. ppqs.gov.in [ppqs.gov.in]
• 17. EP0095065B1 - Storage stable aqueous cyanamid solutions, and process for their preparation - Google Patents [patents.google.com]
• 18. US4126664A - Stabilized cyanamide solutions - Google Patents [patents.google.com]
• 19. chemicalbook.com [chemicalbook.com]

Improving the solubility of cyanamide for in vitro assays

This guide provides researchers, scientists, and drug development professionals with essential information for effectively using cyanamide in in vitro experiments, focusing on overcoming solubility and stability challenges.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for preparing a cyanamide stock solution for in vitro assays?

A1: The recommended solvent for cyanamide is high-purity, sterile water. Cyanamide is highly soluble in water, dissolving at concentrations up to 85 g/100 mL at 25°C.[1][2][3] It is also readily soluble in other polar organic solvents like ethanol, ethers, esters, and amides.[3][4][5] However, for most cell culture applications, preparing a concentrated aqueous stock solution is the preferred starting point to minimize solvent-induced toxicity. Avoid nonpolar solvents like benzene or cyclohexane, as cyanamide is practically insoluble in them.[4] It is critical to avoid ketones as solvents, as they can react with cyanamide.[4][5]

Q2: I dissolved cyanamide in my aqueous buffer, but a precipitate formed over time. What is happening and how can I prevent it?

A2: Cyanamide is an unstable molecule, particularly in solution. The formation of a precipitate is likely due to its degradation. The stability of cyanamide is highly dependent on pH.[5]

• Alkaline Conditions (pH > 7): Cyanamide dimerizes to form 2-cyanoguanidine (dicyandiamide), which is less soluble and can precipitate out of solution.[4][5][6] This process is accelerated at higher pH values (optimum for dimerization is pH 9.0-10.0).[7]

• Acidic Conditions (pH < 4): It hydrolyzes to form urea.[4][5]

To prevent precipitation and degradation, you must control the pH of your stock solution. The optimal pH for cyanamide stability is between 4.0 and 6.0.[5] Commercial solutions are often stabilized with a buffer, such as monosodium phosphate, to maintain a pH between 4.0 and 4.6.[1][4]

Q3: How should I prepare a stable, cell-culture compatible stock solution of cyanamide?

A3: To ensure stability and compatibility, prepare a concentrated stock solution in a weakly acidic buffer and then dilute it into your culture medium immediately before use. See the detailed protocol below for a step-by-step guide. The key is to maintain a pH between 4.0 and 5.0 for the stock solution.

Q4: How does temperature affect the solubility and stability of cyanamide?

A4: Cyanamide is completely soluble in water at 43°C.[4] While gentle warming can aid in dissolving the compound, prolonged exposure to elevated temperatures can accelerate degradation. For storage, aqueous solutions are stable for at least three months at temperatures below 20°C.[4] Crystalline cyanamide should be stored in a cold, dry place, typically between 2-8°C.[8]

Q5: My in vitro assay results are inconsistent. Could cyanamide degradation be the cause?

A5: Yes, inconsistency is a common problem if cyanamide solutions are not handled correctly. Since cyanamide degrades into dicyandiamide or urea depending on the pH, the concentration of the active parent compound can decrease over time, leading to variable results.[4][5] Furthermore, the degradation products themselves could potentially interfere with your assay. Always use freshly prepared or properly stored and stabilized stock solutions for your experiments.

Q6: Can the degradation products of cyanamide interfere with biological assays?

A6: Yes. The primary degradation products are urea and dicyandiamide.[4][5] Urea is a common biological molecule and, at high concentrations, can affect cell viability and metabolism. Dicyandiamide is generally less reactive but could have off-target effects. Additionally, cyanamide is known to be metabolized to cyanide in vitro, which is a potent toxin and metabolic inhibitor.[4] It is crucial to include appropriate controls to account for the effects of potential degradation products and metabolites.

Quantitative Data Summary

Table 1: Solubility of Cyanamide in Various Solvents

Solvent	Solubility ( g/100g of solvent/solution)	Temperature (°C)	Reference
Water	77 g / 100 g solution	15	[4]
Water	85 g / 100 mL	25	[1][2]
Butanol	28.8	20	[4]
Ethyl Acetate	42.4	20	[4]
Methyl Ethyl Ketone	50.5	20	[4]
Alcohols, Ethers, Esters, Amides	Highly Soluble	Not Specified	[4][5]
Benzene, Halogenated Hydrocarbons	Very Sparingly Soluble	Not Specified	[4]
Cyclohexane	Practically Insoluble	Not Specified	[4]

Table 2: Effect of pH on Cyanamide Stability in Aqueous Solutions

pH Range	Predominant Reaction	Primary Product	Stability	Reference
< 3	Hydrolysis	Urea	Unstable	[4][7]
4.0 - 6.0	Minimal Degradation	-	Most Stable	[5]
8.0 - 10.0	Dimerization	Dicyandiamide	Unstable	[4][5][7]
> 12	Hydrolysis	Urea	Unstable	[7]

Experimental Protocols

Protocol 1: Preparation of a Stabilized Aqueous Cyanamide Stock Solution

This protocol describes how to prepare a 1 M cyanamide stock solution with enhanced stability.

Materials:

• Crystalline Cyanamide (≥99% purity)

• Sterile, nuclease-free water

• Sterile 1 M Citric Acid solution

• Sterile 1 M Sodium Citrate solution

• Sterile 0.22 µm syringe filter

• Sterile microcentrifuge tubes or vials for storage

Procedure:

• Prepare a 50 mM Citrate Buffer (pH 4.5): In a sterile container, mix the sterile 1 M Citric Acid and 1 M Sodium Citrate solutions with sterile water to achieve a final concentration of 50 mM and adjust the pH to 4.5.

• Weigh Cyanamide: In a sterile, conical tube, weigh out 42.04 mg of crystalline cyanamide to prepare 1 mL of a 1 M solution. Perform this in a chemical fume hood using appropriate personal protective equipment (PPE).

• Dissolution: Add 1 mL of the sterile 50 mM Citrate Buffer (pH 4.5) to the cyanamide. Vortex gently until the solid is completely dissolved. Avoid vigorous shaking to minimize aeration.

• Sterilization: Sterilize the solution by passing it through a 0.22 µm syringe filter into a new sterile tube. This is crucial for cell culture applications.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. Store immediately at -20°C for long-term use (up to 3 months) or at 4°C for short-term use (up to 1 week). Avoid repeated freeze-thaw cycles.

Protocol 2: General Workflow for Using Cyanamide in an In Vitro Assay

This workflow outlines the steps for diluting and adding the stabilized cyanamide stock solution to a cell-based assay.

Procedure:

• Thaw Stock Solution: Thaw a single-use aliquot of your stabilized cyanamide stock solution on ice.

• Prepare Intermediate Dilutions: If necessary, perform serial dilutions of the stock solution using your complete cell culture medium. Prepare these dilutions immediately before adding them to your cells.

• Vehicle Control: Prepare a vehicle control by adding an equivalent volume of the 50 mM Citrate Buffer (used to make the stock solution) to the cell culture medium. This accounts for any effects of the buffer on the cells.

• Dosing: Add the final desired concentrations of cyanamide (and the vehicle control) to your assay plates (e.g., 96-well plates with cultured cells). Mix gently by swirling the plate.

• Incubation: Incubate the cells for the desired experimental duration under standard cell culture conditions (e.g., 37°C, 5% CO₂).

• Assay Readout: Proceed with your specific assay protocol (e.g., cell viability assay, western blot, qPCR).

Visual Guides

Caption: A workflow for troubleshooting common solubility problems with cyanamide.

Caption: The primary degradation pathways of cyanamide in aqueous solutions.

Caption: Simplified pathway showing cyanamide as an inhibitor of ALDH2.

References

• 1. Cyanamide - Wikipedia [en.wikipedia.org]
• 2. Cyanamide, 50% w/w aq. soln., stab. 100 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Cyanamide | H2NCN | CID 9864 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. alzchem.com [alzchem.com]
• 6. mdpi.com [mdpi.com]
• 7. US4477421A - Process for the stabilization of aqueous cyanamide solutions - Google Patents [patents.google.com]
• 8. Cyanamide 99 420-04-2 [sigmaaldrich.com]

Technical Support Center: Cyanamide Reaction Exothermicity Control

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with potentially exothermic cyanamide reactions.

Troubleshooting Guide

Encountering unexpected exotherms during cyanamide reactions can be a significant safety concern. This guide provides solutions to common problems.

Problem	Possible Cause(s)	Suggested Solution(s)
Unexpectedly Rapid Temperature Increase	1. Incorrect reagent stoichiometry. 2. Inadequate cooling. 3. Reaction concentration is too high. 4. Presence of catalytic impurities (e.g., bases).	1. Immediately cease addition of reagents. 2. Increase cooling bath efficiency (e.g., switch to a colder bath). 3. Add a pre-chilled, inert solvent to dilute the reaction mixture. 4. If the temperature continues to rise uncontrollably, quench the reaction by adding a pre-determined quenching agent.
Reaction Temperature Fluctuates Unpredictably	1. Poor mixing. 2. Inconsistent rate of reagent addition. 3. Heterogeneous reaction mixture.	1. Ensure vigorous and consistent stirring. 2. Use a syringe pump for controlled and steady addition of reagents. 3. Consider using a co-solvent to improve solubility and homogeneity.
Localized Hotspots in the Reaction Vessel	1. Poor heat transfer. 2. Inadequate stirring. 3. Viscous reaction medium.	1. Use a reaction vessel with a larger surface area-to-volume ratio. 2. Employ an overhead stirrer for more effective mixing of viscous solutions. 3. Dilute the reaction mixture with an appropriate solvent.
Delayed Exotherm (Induction Period)	1. Slow initiation of the reaction. 2. Accumulation of unreacted starting materials.	1. Consider adding a small amount of a pre-formed active species or a suitable initiator. 2. Maintain a slow and controlled addition rate to prevent the buildup of reactants. 3. Monitor the reaction closely using in-situ analytical techniques (e.g., IR spectroscopy) to track reagent consumption.
Post-Reaction Temperature Spike During Workup	1. Quenching with a reactive agent. 2. Decomposition of unreacted cyanamide.	1. Use a well-chosen, non-reactive quenching agent. 2. Ensure the reaction has gone to completion before initiating the workup. 3. Cool the reaction mixture thoroughly before adding any workup solutions.

Frequently Asked Questions (FAQs)

1. What are the primary drivers of exothermicity in cyanamide reactions?

The primary drivers of exothermicity include:

• Inherent Instability: Cyanamide is an unstable molecule that can undergo exothermic decomposition or polymerization (dimerization to dicyandiamide or trimerization to melamine), especially at temperatures above 40°C or in the presence of acids or bases.

• Guanidinylation Reactions: The formation of the stable guanidinium group is an energetically favorable process and can release significant heat.

• Combustion: The reaction of cyanamide with strong oxidizing agents, like dioxygen, is highly exothermic, with an enthalpy of reaction of approximately -740 to -744 kJ/mol.

2. How can I quantitatively assess the potential exothermicity of my specific cyanamide reaction?

For a precise assessment, it is highly recommended to perform calorimetric studies, such as Differential Scanning Calorimetry (DSC) or Reaction Calorimetry (RC1). These techniques can provide valuable data on the heat of reaction, onset temperature of decomposition, and the maximum temperature of synthetic reaction (MTSR).

Quantitative Data on Cyanamide Reactions

Reaction	Parameter	Value	Notes
Combustion of Cyanamide (NH₂CN) with Dioxygen	Enthalpy of Reaction (ΔH)	~ -740 to -744 kJ/mol	Highly exothermic.
Dimerization of Cyanamide	Heat Release	Strong heat release above 40°C	Catalyzed by bases.
Dissolution of Cyanamide in Water	Heat of Solution	359 J/g	Strongly cools down when dissolved in water.

3. What are the most effective strategies for controlling the temperature of a cyanamide reaction in a laboratory setting?

Effective temperature control strategies include:

• Cooling Baths: Utilize an appropriately sized and temperature-controlled cooling bath (e.g., ice-water, dry ice-acetone).

• Slow Reagent Addition: Add the more reactive reagent slowly and in a controlled manner to allow for efficient heat dissipation.

• Dilution: Conducting the reaction in a suitable solvent increases the thermal mass of the system, helping to absorb the heat generated. Water is an effective solvent for this purpose due to its high heat capacity.

• Continuous Flow Chemistry: For highly exothermic or hazardous reactions, continuous flow reactors offer superior heat transfer and safety by minimizing the volume of the reaction mixture at any given time.

4. Are there any specific solvents that are recommended or should be avoided for exothermic cyanamide reactions?

• Recommended: Solvents with high heat capacities and good thermal conductivity are preferred. Inert solvents that do not react with the starting materials or products are ideal.

• To Avoid: Avoid solvents that can react with cyanamide or its derivatives. Also, be cautious with highly volatile solvents in open systems, as this can lead to changes in concentration and potential safety hazards.

5. What are the best practices for the safe handling and storage of cyanamide and its derivatives?

• Handling: Always handle cyanamide in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Avoid contact with skin and eyes, and prevent inhalation of dust or aerosols.

• Storage: Store cyanamide in a cool, dry, and well-ventilated area away from acids, bases, and moisture. It should be kept in a tightly sealed container. For long-term storage, stabilization with a pH buffer may be necessary to prevent decomposition and dimerization.

Experimental Protocols

Protocol 1: General Procedure for a Controlled Guanidinylation Reaction

This protocol provides a general framework for conducting a guanidinylation reaction with a focus on temperature control. Note: This is a general guideline and may need to be adapted for specific substrates and reagents.

• Reaction Setup:

  • Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a dropping funnel, and an inert gas inlet.

  • Place the flask in a cooling bath maintained at a temperature at least 10-15°C below the desired reaction temperature.

• Reagent Preparation:

  • Dissolve the amine substrate in an appropriate anhydrous solvent in the reaction flask.

  • Dissolve the cyanamide or guanidinylating agent in the same solvent in the dropping funnel.

• Reaction Execution:

  • Begin stirring the amine solution and allow it to cool to the desired internal temperature.

  • Add the guanidinylating agent solution dropwise from the dropping funnel over a prolonged period (e.g., 1-2 hours).

  • Monitor the internal temperature closely throughout the addition. If the temperature rises more than 2-3°C, pause the addition until it returns to the set point.

• Reaction Monitoring and Workup:

  • After the addition is complete, allow the reaction to stir at the set temperature until completion (monitor by TLC, LC-MS, etc.).

  • Once the reaction is complete, slowly and carefully quench the reaction by adding a pre-chilled, appropriate quenching agent.

  • Proceed with the standard aqueous workup and purification procedures.

Visualizations

Caption: Workflow for managing exothermic cyanamide reactions.

Caption: Troubleshooting decision tree for temperature spikes.

Technical Support Center: Purification of Cyanamide Reaction Products

Welcome to the Technical Support Center for the purification of cyanamide reaction products. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the purification of cyanamide and its derivatives.

Troubleshooting Guides

Issue 1: High concentration of dicyandiamide (DCD) impurity in the cyanamide product.

Q: My final cyanamide product is contaminated with a significant amount of dicyandiamide. How can I remove it?

A: The presence of dicyandiamide, a common dimer of cyanamide, is a frequent issue, especially in alkaline conditions.[1] Here are a few methods to address this:

• Solvent Extraction: Dicyandiamide and cyanamide have different solubilities in various solvents. Solvent extraction can be employed to selectively separate them. For instance, certain systems using solvating extractants or quaternary ammonium compounds have shown success in separating cyanamide from dicyandiamide.[1]

• Controlled Crystallization: The solubility of cyanamide and dicyandiamide can differ with temperature in specific solvents. By carefully controlling the temperature and solvent system, it is possible to selectively crystallize one compound while leaving the other in the solution.[2]

• pH Adjustment: The dimerization of cyanamide to dicyandiamide is pH-dependent and is more prevalent in basic media.[3] Maintaining a slightly acidic pH (around 2.5 to 7) during the reaction and work-up can help minimize its formation.[4]

Issue 2: Presence of melamine in the final product.

Q: I am observing melamine contamination in my purified cyanamide. What is the source and how can it be removed?

A: Melamine is the trimer of cyanamide and its formation is favored at higher temperatures and in the presence of ammonia.[3]

• Reaction Condition Control: To minimize melamine formation, it is crucial to control the reaction temperature and the amount of ammonia present.[3] Running the reaction at lower temperatures and with stoichiometric amounts of ammonia can reduce the trimerization.

• Filtration: Melamine is often less soluble than cyanamide in many organic solvents. After the reaction, cooling the mixture may cause melamine to precipitate, allowing for its removal by filtration.[5][6]

• Chromatography: For trace amounts of melamine, column chromatography can be an effective purification method. The choice of stationary and mobile phases will depend on the specific properties of the cyanamide derivative.[7]

Issue 3: Sulfur impurities are poisoning my downstream catalyst.

Q: My cyanamide product contains sulfur impurities that are deactivating the catalyst in a subsequent hydrogenation step. How can I purify my product?

A: Sulfur compounds, such as thiourea and thiocyanates, are known catalyst poisons.[4] Their removal is critical for reactions involving catalysts like Palladium on carbon (Pd/C).

• Halogen Treatment: Treating the technical grade cyanamide solution with a halogen, such as bromine, can detoxify sulfur contaminants. The halogen reacts with impurities like thiourea, rendering them harmless to the catalyst.[4] The pH of the solution should be maintained between approximately 2.5 and 7 to prevent cyanamide decomposition or polymerization.[4]

• Chelating Agents: Trace metal impurities, which can also act as catalyst poisons, can be removed using chelating agents like ethylenediaminetetraacetic acid (EDTA).[4]

Frequently Asked Questions (FAQs)

Q1: What are the most common purification techniques for solid cyanamide?

A1: The most common technique for purifying solid cyanamide is crystallization.[2] This process typically involves dissolving the crude solid cyanamide in a suitable organic solvent (e.g., methanol, ethanol, ether, acetone) at a slightly elevated temperature (20-40 °C), followed by filtration to remove insoluble impurities. The filtrate is then cooled to a low temperature (-10 to -5 °C) to induce crystallization of pure cyanamide, which is then filtered and dried under vacuum.[2]

Q2: How can I purify an aqueous solution of cyanamide?

A2: An aqueous solution of cyanamide can be purified using several methods:

• Ion Exchange Chromatography: To remove metal impurities, particularly calcium, the aqueous solution can be passed through a cation exchange resin.[8]

• Solvent Extraction: This technique can be used to separate cyanamide from its dimer, dicyandiamide, and other impurities from aqueous solutions.[1]

• Concentration and Crystallization: The purified aqueous solution can be concentrated under reduced pressure. Cooling the concentrated solution then leads to the crystallization of pure cyanamide.[8]

Q3: What analytical methods are suitable for determining the purity of cyanamide products?

A3: High-Performance Liquid Chromatography (HPLC) is a widely used method for determining the concentration of cyanamide and its common impurities like dicyandiamide and urea.[9] Reverse-phase HPLC with a C30 stationary phase and a simple mobile phase of 100% purified water has been shown to be effective.[9] Ultra-High-Pressure Liquid Chromatography (UPLC) is another rapid and sensitive method.[10][11]

Q4: How can I prevent the polymerization of cyanamide during storage?

A4: Cyanamide is unstable and can polymerize, especially when impure or in the presence of moisture.[2] To improve stability, it is crucial to purify it to a high degree (purity >95%).[2] Storing the purified solid cyanamide at low temperatures (e.g., 10 °C) significantly enhances its stability.[2] For aqueous solutions, the addition of a stabilizer like monosodium phosphate can help prevent self-condensation.[12]

Data Presentation

Table 1: Purity of Solid Cyanamide After Crystallization

Initial Purity (%)	Solvent	Final Purity (%)	Reference
93.0	Methanol	>99.0	[2]
Not Specified	Ethanol	High	[2]
Not Specified	Ether	High	[2]
Not Specified	Acetone	High	[2]

Table 2: Yield of Melamine from Cyanamide/Dicyandiamide

Starting Material	Solvent	Catalyst	Yield (%)	Reference
Dicyandiamide	Sulfolan	Potassium Hydroxide	87.7 (crystals)	[5]
Dicyandiamide & Cyanamide	Dimethylsulfoxide	Potassium Hydroxide	93.0 (total)	[6]
80% Aqueous Cyanamide	Dimethylsulfoxide	Sodium Hydroxide	Not specified	[5]

Experimental Protocols

Protocol 1: Purification of Solid Cyanamide by Crystallization [2]

• Dissolution: In a three-necked flask equipped with a stirrer and a thermometer, add 60g of methanol (99.5% purity). While stirring, add 300g of solid cyanamide (93.0% purity).

• Heating: Gently heat the mixture in a water bath to 25 °C until the solid cyanamide is fully dissolved.

• Filtration (Hot): Filter the warm solution to remove any insoluble contaminants.

• Crystallization: Transfer the filtrate to a clean three-necked flask equipped with a stirrer and thermometer and place it in a chilled brine bath. Start the stirrer.

• Cooling & Stirring: Cool the solution to below -5 °C and continue to stir for an additional 20 minutes to allow for complete crystallization.

• Filtration (Cold): Filter the cold suspension to separate the cyanamide crystals from the mother liquor. The mother liquor can be recycled.

• Drying: Dry the collected crystals under vacuum to obtain stable, white solid cyanamide.

Protocol 2: Detoxification of Sulfur Impurities in Aqueous Cyanamide Solution [4]

• Preparation: To 12.6 g of a 50% aqueous cyanamide solution, add 0.025 g of ethylenediaminetetraacetic acid (EDTA).

• Halogen Addition: Add 0.50 g of bromine to the mixture.

• Reaction: Stir the mixture at room temperature for approximately 45 minutes.

• Catalyst Addition (Optional): If further purification is needed, 0.5 g of 10% Pd-on-carbon catalyst and 25 ml of ethanol can be added. Stir for 15 minutes.

• Filtration: Filter the mixture. The resulting filtrate is purified cyanamide solution suitable for catalytic hydrogenation.

Visualizations

Caption: Workflow for the purification of solid cyanamide by crystallization.

Caption: Logical relationships between impurities and purification strategies.

References

• 1. tandfonline.com [tandfonline.com]
• 2. CN101423231A - Purification method of solid cyanamide - Google Patents [patents.google.com]
• 3. US3177215A - Process for the production of melamine from hydrogen cyanide by way of cyanamide - Google Patents [patents.google.com]
• 4. US3370922A - Purification of cyanamide - Google Patents [patents.google.com]
• 5. US4069383A - Method of preparing melamine from cyanamide and/or dicyandiamide - Google Patents [patents.google.com]
• 6. CA1055940A - Method of preparing melamine from cyanamide and/or dicyandiamide - Google Patents [patents.google.com]
• 7. Separation of Cyanamide on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. US2982616A - Method of producing calcium-free crystalline cyanamide - Google Patents [patents.google.com]
• 9. scribd.com [scribd.com]
• 10. researchgate.net [researchgate.net]
• 11. Rapid quantification of cyanamide by ultra-high-pressure liquid chromatography in fertilizer, soil or plant samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cyanamide - Wikipedia [en.wikipedia.org]

Common side reactions of cyanamide and how to avoid them

Technical Support Center: Cyanamide

Welcome to the technical support center for the experimental use of cyanamide. This guide provides troubleshooting information and frequently asked questions (FAQs) to ensure the safe and effective handling of cyanamide in your research.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed when working with cyanamide?

A1: Exposure to cyanamide can lead to a range of adverse effects, primarily through inhalation, skin contact, or ingestion. The most frequently reported side reactions include:

• Dermal and Ocular Effects: Direct contact with skin can cause irritant contact dermatitis, characterized by redness, itching, inflammation, and in severe cases, blistering and chemical burns.[1][2] Eye contact can result in severe irritation, redness, tearing, and potential corneal damage.[1]

• Respiratory Irritation: Inhalation of cyanamide dust or vapors may lead to coughing, shortness of breath, and throat irritation.[1]

• Systemic Toxicity: Ingestion is less common but can cause severe systemic effects, including nausea, vomiting, abdominal pain, and diarrhea.[1] In more serious instances, it can lead to metabolic acidosis.[1]

• Cardiovascular Effects: Cyanamide can induce vasodilation, resulting in flushing, headache, and a drop in blood pressure.[1]

• Disulfiram-Like Reaction: A critical and well-documented reaction occurs when cyanamide exposure is combined with alcohol consumption. This "disulfiram-like" or "acetaldehyde syndrome" reaction is due to the inhibition of the enzyme aldehyde dehydrogenase (ALDH), leading to an accumulation of acetaldehyde.[3][4][5] Symptoms are severe and include intense flushing, headache, nausea, vomiting, palpitations, and hypotension.[1][4]

Q2: What is the underlying mechanism of cyanamide toxicity?

A2: The primary mechanisms of cyanamide toxicity are:

• Enzyme Inhibition: Cyanamide is a potent inhibitor of the enzyme aldehyde dehydrogenase (ALDH).[3][5] This enzyme is crucial for the metabolism of alcohol. Its inhibition leads to the buildup of acetaldehyde, a toxic metabolite of ethanol, causing the severe disulfiram-like reaction if alcohol is consumed.[3][4]

• Cellular Respiration Disruption: A proposed mechanism suggests that cyanamide is activated by catalase, which then inhibits the same enzyme. This process can uncouple oxidation and phosphorylation, blocking the synthesis of adenosine triphosphate (ATP), the cell's primary energy currency.[2][6] Although some animal studies suggested decomposition into cyanide, which inhibits cytochrome c oxidase, further experiments have not demonstrated this conversion in humans.[2][4][6]

Troubleshooting Guide

Problem 1: Researcher experiences skin redness and irritation after handling a cyanamide solution.

• Immediate Action:

  • Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing any contaminated clothing.[7]

  • Seek prompt medical attention.[7]

  • Report the incident to your institution's Environmental Health & Safety (EH&S) department.

• Root Cause Analysis and Prevention:

  • Inadequate Personal Protective Equipment (PPE): The researcher may not have been wearing appropriate gloves (e.g., nitrile or chloroprene) or a lab coat.[7]

  • Improper Glove Use: Gloves may have been compromised or removed incorrectly, leading to skin contact.[7]

  • Experimental Protocol Deficiency: The standard operating procedure (SOP) may not have adequately stressed the corrosive nature of cyanamide.

• Preventative Measures:

  • Always wear appropriate PPE: This includes nitrile or chloroprene gloves, a full-length lab coat, and ANSI-approved safety glasses or goggles.[7] Ensure gloves are inspected before use.[7]

  • Proper Handling Technique: Use proper glove removal techniques to avoid contaminating your skin.[7] Always wash hands thoroughly with soap and water after handling cyanamide.[7][8]

  • Work in a Ventilated Area: All work with cyanamide, especially solids that can form dust, should be conducted in a certified chemical fume hood.[7][9]

Problem 2: A researcher feels dizzy and has a headache after weighing solid cyanamide.

• Immediate Action:

  • Move the individual to fresh air immediately.[7]

  • If breathing is difficult, provide oxygen. If the person is not breathing, administer artificial respiration.[7]

  • Seek immediate medical attention.[7]

  • Evacuate the immediate area and alert others. Prevent re-entry until the area is assessed and cleared.

• Root Cause Analysis and Prevention:

  • Inhalation of Dust/Aerosol: Weighing solid cyanamide outside of a containment system like a fume hood can lead to the inhalation of fine particles.

  • Inadequate Engineering Controls: The chemical fume hood may not have been functioning correctly, or the work was performed on an open bench.

• Preventative Measures:

  • Use of Engineering Controls: Always handle solid cyanamide within a properly functioning chemical fume hood to minimize inhalation risk.[9]

  • Safe Weighing Practices: If a balance cannot be placed inside a fume hood, tare a sealed container, add the cyanamide inside the hood, seal the container, and then weigh it.[9]

  • Respiratory Protection: In situations where engineering controls cannot sufficiently limit exposure, appropriate respiratory protection may be required.

Quantitative Data on Cyanamide Exposure

The following table summarizes the frequency of symptoms reported in human exposure cases from poison control centers, providing insight into the most common adverse reactions.

Symptom/Sign	Frequency (Pavia, Italy Study, n=30)[6]	Frequency (New Zealand Study, n=68)[10]
Flushing / Erythema	41% / 29%	18%
Dyspnoea (Shortness of Breath)	25%	Not specified
Nausea	20%	29% (with vomiting)
Vomiting	12%	29% (with nausea)
Headache	Not specified	22%
Contact Dermatitis / Burns	12% (II-III degree burns)	19%
Oedema (Swelling)	12%	Not specified
Pharyngodynia (Sore Throat)	12%	Not specified

Experimental Protocols

Protocol 1: Safe Handling and Preparation of a Cyanamide Solution

• Preparation and PPE: Before starting, ensure the chemical fume hood is certified and functioning correctly. Don a full-length lab coat, nitrile gloves, and chemical splash goggles.[7][9]

• Weighing Solid Cyanamide:

  • Place a tared, sealable container on the balance.

  • Transfer the container to the chemical fume hood.

  • Carefully weigh the required amount of solid cyanamide into the container, minimizing dust generation.

  • Securely close the container.

• Dissolution:

  • Inside the fume hood, add the solvent to the container with the cyanamide.

  • Stir the solution until the cyanamide is fully dissolved.

• Storage: Store the cyanamide solution in a clearly labeled, tightly sealed container in a cool, dry, and well-ventilated area, away from acids and other incompatible materials.[7][11] The storage location should be secured (e.g., a locked cabinet).[11]

• Cleanup:

  • Wipe down the work area in the fume hood with an appropriate cleaning agent.

  • Dispose of all contaminated materials (e.g., weigh boats, pipette tips, gloves) as hazardous waste according to your institution's guidelines.[12]

  • Wash hands thoroughly with soap and water after removing gloves.[7]

Visualizations

References

• 1. What are the side effects of Cyanamide? [synapse.patsnap.com]
• 2. academic.oup.com [academic.oup.com]
• 3. What is the mechanism of Cyanamide? [synapse.patsnap.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Hydrogen cyanamide exposure: a case series from Pavia Poison Control Centre - PMC [pmc.ncbi.nlm.nih.gov]
• 7. research.uga.edu [research.uga.edu]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 9. - Division of Research Safety | Illinois [drs.illinois.edu]
• 10. tandfonline.com [tandfonline.com]
• 11. safety.pitt.edu [safety.pitt.edu]
• 12. research.columbia.edu [research.columbia.edu]

Technical Support Center: Overcoming Challenges in the Scale-up of Cyanamide Synthesis

Welcome to the technical support center for cyanamide synthesis. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the scale-up of cyanamide production. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to support your process development and optimization efforts.

Troubleshooting Guides

This section provides solutions to common problems encountered during the scale-up of cyanamide synthesis.

Issue: Low Yield of Cyanamide

Q1: My cyanamide yield is significantly lower than expected after scaling up the reaction. What are the potential causes and how can I troubleshoot this?

A1: Low yields upon scale-up are a common challenge and can be attributed to several factors. Here's a step-by-step troubleshooting guide:

• Heat Transfer Limitations: Exothermic reactions can lead to localized overheating in large reactors, promoting side reactions.

  • Solution: Ensure your reactor has adequate cooling capacity. Monitor the internal reaction temperature closely and consider a slower, controlled addition of reagents to manage heat evolution. For highly exothermic steps, pre-cooling reagents can be beneficial.[1]

• Mixing Inefficiency: Poor mixing can result in localized concentration gradients, leading to incomplete reactions or the formation of byproducts.

  • Solution: Verify that the stirrer design and speed are appropriate for the reactor volume and viscosity of the reaction mixture. Baffles can be installed in the reactor to improve mixing.

• Impurity Accumulation: Impurities in starting materials can have a more pronounced effect at a larger scale.

  • Solution: Ensure the purity of your starting materials, such as calcium cyanamide or urea. For the calcium cyanamide route, using a fresh supply of lime-nitrogen is recommended to avoid polymerized impurities.[2]

• Side Reactions: The formation of byproducts like dicyandiamide is a primary cause of low cyanamide yields.

  • Solution: Refer to the troubleshooting guide for "Formation of Dicyandiamide Impurity" below.

A logical workflow for troubleshooting low yield is presented below:

Troubleshooting workflow for low cyanamide yield.

Issue: Formation of Dicyandiamide Impurity

Q2: I am observing a significant amount of dicyandiamide in my product. How can I prevent its formation?

A2: Dicyandiamide is formed by the dimerization of cyanamide, which is promoted by alkaline conditions and higher temperatures.[3][4]

• pH Control: The rate of dimerization is highly pH-dependent.

  • Solution: Maintain the pH of the reaction mixture below the optimal range for dimerization. For the aqueous processing of calcium cyanamide, the use of carbon dioxide for neutralization helps to control the pH. In other syntheses, careful control of basic reagents is crucial.

• Temperature Management: Higher temperatures accelerate the dimerization reaction.

  • Solution: Conduct the synthesis and purification at the lowest practical temperature. For the reaction of calcium cyanamide with sodium hydroxide, keeping the temperature below 25°C is recommended.[2]

• Reaction Time: Prolonged reaction or holding times can increase the formation of dicyandiamide.

  • Solution: Optimize the reaction time to ensure complete conversion of the starting material without allowing excessive time for dimerization. Quench the reaction promptly once complete.

• Moisture Content: The presence of water can facilitate dimerization, especially during storage of the starting materials like lime-nitrogen.

  • Solution: Use anhydrous reagents and solvents where possible and store moisture-sensitive materials in a dry environment.[2]

Frequently Asked Questions (FAQs)

Q3: What are the primary safety concerns when scaling up cyanamide synthesis?

A3: The main safety hazards include:

• Toxicity of Reagents: Many cyanation reagents are highly toxic. For instance, cyanogen bromide is highly toxic and sublimes at room temperature, posing an inhalation hazard.[5] Safer alternatives like trichloroacetonitrile and N-cyano-N-phenyl-p-methylbenzenesulfonamide (NCTS) are available, but still require careful handling.[5][6]

• Hydrogen Cyanide (HCN) Evolution: Acidic conditions can lead to the release of highly toxic hydrogen cyanide gas, particularly when using cyanide salts.[1] Reactions should be conducted in a well-ventilated fume hood.

• Thermal Runaway: As mentioned, exothermic reactions can become uncontrollable at scale if cooling is insufficient.

• Handling of Calcium Cyanamide: Commercial grades of calcium cyanamide can react with water or moisture to release ammonia and flammable acetylene gas.[7]

Q4: What are the most common methods for cyanamide synthesis at an industrial scale?

A4: The two most established industrial methods are:

• The Frank-Caro Process (Calcium Cyanamide Route): This involves the reaction of calcium carbide with nitrogen gas at high temperatures to produce calcium cyanamide, which is then hydrolyzed to cyanamide.[8]

• Synthesis from Urea: This method involves the dehydration of urea, often in the presence of a catalyst, to form cyanamide. This can be a more direct route but requires careful control of conditions to avoid the formation of byproducts like biuret and cyanuric acid.[9]

Q5: How can I accurately determine the purity of my cyanamide product and quantify the dicyandiamide impurity?

A5: High-Performance Liquid Chromatography (HPLC) is a reliable method for the simultaneous quantification of cyanamide and dicyandiamide. A common approach involves:

• Column: A reversed-phase C18 or a dedicated normal-phase column can be used.[10][11]

• Mobile Phase: A simple mobile phase of acetonitrile and water is often sufficient.[10]

• Detection: UV detection at around 200 nm is typically used.[11]

Data Presentation

Table 1: Comparison of Common Cyanamide Synthesis Methods

Synthesis Method	Key Reagents	Typical Yield	Advantages	Disadvantages
Calcium Cyanamide Route	Calcium Carbide, Nitrogen	High (process dependent)	Established, large-scale process.	High energy consumption, multi-step.
From Urea	Urea, Catalyst (e.g., ZSM-5)	Moderate to High	Atom economical, readily available starting material.[9]	Requires high temperatures and specific catalysts.[9]
From Amines & Cyanogen Bromide	Secondary Amine, Cyanogen Bromide	>90% (for specific substrates)[5]	High yielding for a range of amines.	Highly toxic and volatile reagent.[5]
From Amines & Trichloroacetonitrile	Secondary Amine, Trichloroacetonitrile	61-88%[12]	Safer alternative to cyanogen bromide.[5]	Two-step, one-pot procedure.[6]
From Alcohols & NCTS	Alcohol, NCTS	72-89%[13]	One-pot synthesis for tertiary cyanamides.[14]	Reagent can be expensive for large scale.

Experimental Protocols

Protocol 1: Synthesis of Diallylcyanamide from Calcium Cyanamide

This protocol is adapted from a literature procedure and is a general method for the preparation of dialkylcyanamides.[2]

• Preparation of Sodium Cyanamide Solution:

  • In a 5 L two-necked flask equipped with a mechanical stirrer and a reflux condenser, add 660 mL of cold water and 135 g of cracked ice.

  • Slowly add 200 g of fresh lime-nitrogen (crude calcium cyanamide) with stirring.

  • Once the lime-nitrogen is suspended, slowly add a cold solution of 110 g of sodium hydroxide in 200 mL of water.

  • Stir the suspension briskly for 1 hour, maintaining the temperature below 25°C by adding small amounts of ice if necessary.

• Alkylation:

  • To the sodium cyanamide solution, add 380 g of allyl bromide and 660 mL of 95% ethanol.

  • Heat the mixture on a water bath with good stirring until it refluxes gently.

  • Continue heating and stirring for 2.5 hours.

• Work-up and Purification:

  • Replace the reflux condenser with a downward distillation setup and distill off about 500 mL of ethanol.

  • Cool the reaction mixture to room temperature and filter with suction.

  • Wash the residue with ethanol.

  • The filtrate will be in two layers. Extract twice with benzene (270 mL then 130 mL).

  • Combine the benzene extracts, dry with sodium sulfate, and filter.

  • Distill off the benzene on a water bath, and then distill the diallylcyanamide under reduced pressure. The expected yield is 52-56%.

Protocol 2: N-Cyanation of a Secondary Amine using Trichloroacetonitrile

This is a general one-pot, two-step procedure.[12]

• Amidine Formation:

  • To a solution of the secondary amine (1 mmol) in acetonitrile (MeCN, 1 M), add trichloroacetonitrile (1.1 equivalents).

  • Stir the reaction at room temperature for 23 hours.

• Cyanamide Formation:

  • Add 1,2-dimethoxyethane (DME) to the reaction mixture to achieve a 0.2 M concentration.

  • Add sodium tert-amoxide (2 equivalents) and stir at room temperature for 1 hour.

• Work-up and Purification:

  • Quench the reaction with saturated aqueous ammonium chloride.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over magnesium sulfate, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography.

Visualizations

General experimental workflow for cyanamide synthesis.

Logical flow for ensuring safety in cyanamide synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. mdpi.com [mdpi.com]
• 4. Sciencemadness Discussion Board - Dicyandiamide from calcium cyanamide fertilizer - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 6. Recent Advances in Cyanamide Chemistry: Synthesis and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Exploring new synthetic routes towards cyanamides | The Morrill Research Group [blogs.cardiff.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. HPLC Method for Analysis of Cyanamide, Dicyandiamide and Urea on Primesep S Column with Varies Mobile Phases | SIELC Technologies [sielc.com]
• 11. tandfonline.com [tandfonline.com]
• 12. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Deoxycyanamidation of Alcohols with N-Cyano-N-phenyl-p-methylbenzenesulfonamide (NCTS) - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating the Efficacy of Cyanamide-Derived NAAA Inhibitors In Vitro: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective in vitro comparison of cyanamide-derived N-acylethanolamine-hydrolyzing acid amidase (NAAA) inhibitors against other classes of NAAA inhibitors. The information presented herein, supported by experimental data, is intended to assist researchers in evaluating the potential of these compounds as selective therapeutic agents.

Introduction to NAAA Inhibition

N-acylethanolamine acid amidase (NAAA) is a lysosomal cysteine hydrolase that plays a pivotal role in regulating the levels of bioactive N-acylethanolamines (NAEs), such as palmitoylethanolamide (PEA). PEA is an endogenous lipid mediator with well-documented anti-inflammatory, analgesic, and neuroprotective properties. NAAA catalyzes the hydrolysis of PEA into palmitic acid and ethanolamine, thereby terminating its signaling. The inhibition of NAAA elevates endogenous PEA levels, which in turn activates the peroxisome proliferator-activated receptor-alpha (PPAR-α), a nuclear receptor that modulates the transcription of genes involved in inflammation. This mechanism positions NAAA as a promising therapeutic target for a variety of inflammatory conditions and chronic pain.

Comparative In Vitro Efficacy and Selectivity of NAAA Inhibitors

The development of potent and selective NAAA inhibitors is crucial to minimize off-target effects and enhance therapeutic efficacy. This section provides a comparative summary of the in vitro potency (IC50 values) of cyanamide-derived inhibitors and other notable classes of NAAA inhibitors against NAAA and other key hydrolases.

Inhibitor Class	Compound	NAAA IC50 (nM)	FAAH IC50 (nM)	MGL IC50 (nM)	ABHD6 IC50 (nM)	Reference(s)
Cyanamide	Compound 1	5	>10,000	>10,000	>10,000	[1]
Compound 2	8	>10,000	>10,000	>10,000	[1]
AM9053	30-36.4	>10,000	-	-	[2][3][4]
AM11095	18	>100,000	-	-	[5]
β-Lactone	(S)-OOPP	420	>100,000	>10,000	-	[6][7][8]
ARN077	7.3	>30,000	-	-	[9]
Oxazolidinone	F96	270	42,050	>10,000	-	[10][11]
Pyrrolidine Derivative	Compound 16	2,120	>100,000	>100,000	-	[12]

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and processes involved in validating NAAA inhibitors, the following diagrams have been generated using Graphviz (DOT language).

NAAA Signaling Pathway in Inflammation.

In Vitro Validation Workflow for NAAA Inhibitors.

Experimental Protocols

Detailed methodologies for the key in vitro experiments are provided below to ensure reproducibility.

In Vitro NAAA Inhibition Assay (Fluorogenic Method)

This protocol outlines the determination of the half-maximal inhibitory concentration (IC50) of test compounds against recombinant human NAAA.

Materials:

• Human recombinant NAAA enzyme

• NAAA assay buffer: 50 mM sodium acetate, 150 mM NaCl, 0.1% Triton X-100, 3 mM DTT, pH 4.5

• Fluorogenic substrate: N-(4-methylcoumarin-7-yl) palmitamide (PAMCA)

• Test compounds (e.g., cyanamide derivatives) dissolved in DMSO

• 96-well, black, flat-bottom plates

• Fluorescence plate reader (Excitation: 355 nm, Emission: 460 nm)

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in DMSO. A typical starting concentration is 10 mM, serially diluted to cover a range from picomolar to micromolar.

• Assay Plate Preparation: Add 2 µL of the diluted test compound or DMSO (for vehicle control) to the appropriate wells of a 96-well plate.

• Enzyme Addition: Add 88 µL of NAAA assay buffer containing the human recombinant NAAA enzyme to each well. The final enzyme concentration should be optimized to ensure linear reaction kinetics.

• Pre-incubation: Pre-incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding 10 µL of the PAMCA substrate solution (prepared in assay buffer) to each well. The final substrate concentration should be at or near the Km value for NAAA.

• Fluorescence Measurement: Immediately place the plate in a fluorescence plate reader pre-heated to 37°C and measure the increase in fluorescence over time (kinetic read). The fluorescent product, 7-amino-4-methylcoumarin (AMC), is detected.

• Data Analysis:

  • Calculate the rate of reaction (slope of the fluorescence versus time curve) for each well.

  • Determine the percent inhibition for each concentration of the test compound relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data using a four-parameter logistic equation to determine the IC50 value.

In Vitro Anti-inflammatory Assay in Macrophages

This protocol assesses the ability of NAAA inhibitors to suppress the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophage cells.

Materials:

• Macrophage cell line (e.g., RAW 264.7)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• NAAA inhibitor stock solution (in DMSO)

• Lipopolysaccharide (LPS) from E. coli

• Phosphate-Buffered Saline (PBS)

• 96-well cell culture plates

• ELISA kits for target cytokines (e.g., mouse TNF-α, IL-6)

Procedure:

• Cell Seeding: Seed RAW 264.7 macrophages into a 96-well plate at a density of 5 x 10^4 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell adherence.

• Inhibitor Treatment: Prepare serial dilutions of the NAAA inhibitor in culture medium. Remove the existing medium from the cells and add 100 µL of the medium containing the desired concentrations of the inhibitor (e.g., 0.1, 1, 10, 100 µM). Include a vehicle control with the same final concentration of DMSO. Incubate for 1 hour.

• Inflammatory Stimulation: Add 10 µL of LPS solution to each well to a final concentration of 100 ng/mL. Do not add LPS to the negative control wells.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

• Supernatant Collection: Centrifuge the plate at 400 x g for 5 minutes. Carefully collect the supernatant from each well for cytokine analysis.

• Cytokine Measurement: Quantify the concentration of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the collected supernatants using commercially available ELISA kits according to the manufacturer's instructions.

• Data Analysis: Compare the cytokine levels in the inhibitor-treated wells to the LPS-stimulated vehicle control wells to determine the dose-dependent inhibitory effect of the NAAA inhibitor.

Conclusion

The in vitro data presented in this guide demonstrate that cyanamide-derived NAAA inhibitors exhibit high potency and selectivity.[1] Their single-digit nanomolar IC50 values against NAAA and over 100-fold selectivity against other key hydrolases such as FAAH, MGL, and ABHD6 highlight their potential as promising candidates for further drug development.[1] In comparison to other classes of inhibitors, such as the well-characterized β-lactone (S)-OOPP, the cyanamide derivatives show significantly improved potency.[6][8] The provided experimental protocols offer a standardized framework for the in vitro validation of these and other novel NAAA inhibitors. Further investigation into the in vivo efficacy and safety of these compounds is warranted to fully elucidate their therapeutic potential.

References

• 1. Design and synthesis of cyanamides as potent and selective N-acylethanolamine acid amidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. Pharmacological Inhibition of N-Acylethanolamine Acid Amidase (NAAA) Mitigates Intestinal Fibrosis Through Modulation of Macrophage Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N-Acylethanolamine-Hydrolyzing Acid Amidase Inhibition, but Not Fatty Acid Amide Hydrolase Inhibition, Prevents the Development of Experimental Autoimmune Encephalomyelitis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. Advances in the discovery of N-acylethanolamine acid amidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. β-Lactones Inhibit N-acylethanolamine Acid Amidase by S-Acylation of the Catalytic N-Terminal Cysteine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Potential analgesic effects of a novel N-acylethanolamine acid amidase inhibitor F96 through PPAR-α - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Liposomal N-acylethanolamine-hydrolyzing acid amidase (NAAA) inhibitor F96 as a new therapy for colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Design and Synthesis of Potent N-Acylethanolamine-hydrolyzing Acid Amidase (NAAA) Inhibitor as Anti-Inflammatory Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling Tautomeric Stability: An Experimental Comparison of Cyanamide and Carbodiimide

For researchers, scientists, and professionals in drug development, understanding the nuanced stability of tautomeric forms is critical for predicting molecular behavior and designing effective therapeutic agents. This guide provides an objective, data-driven comparison of the experimental stability of two key tautomers: cyanamide (H₂N–C≡N) and its higher-energy isomer, carbodiimide (HN=C=NH).

The interconversion between cyanamide and carbodiimide represents a fundamental tautomeric relationship with implications in prebiotic chemistry and synthetic applications. Experimental evidence unequivocally demonstrates that cyanamide is the thermodynamically more stable tautomer under standard conditions. This stability difference has been quantified through various spectroscopic and pyrolytic methods.

Quantitative Comparison of Physicochemical Properties

The following table summarizes key experimental and computationally-verified data for cyanamide and carbodiimide, highlighting the differences that underpin their relative stabilities.

Property	Cyanamide (H₂N–C≡N)	Carbodiimide (HN=C=NH)	Experimental Method(s)
Relative Stability	More Stable	Less Stable	Pyrolysis-Infrared Spectroscopy, Microwave Spectroscopy
Gibbs Free Energy Difference (ΔG°)	0 kcal/mol (Reference)	~4.0 kcal/mol higher than cyanamide[1]	Microwave Spectroscopy (derived from abundance ratio)
Abundance Ratio at 380 K	~115	1	Microwave Spectroscopy[2]
Enthalpy of Formation (ΔfH°)	14.04 ± 0.10 kcal/mol	Not Experimentally Determined	Active Thermochemical Tables
Dipole Moment (µ)	4.32 D	~2.9 D (Theoretical)	Microwave Spectroscopy

Experimental Determination of Tautomeric Stability

The enhanced stability of cyanamide over carbodiimide is not merely theoretical; it is substantiated by robust experimental observations. Two primary experimental approaches have been pivotal in establishing this stability hierarchy:

• Pyrolysis Followed by Matrix Isolation Infrared Spectroscopy: This method provides qualitative yet compelling evidence for the greater stability of cyanamide.

• Microwave Spectroscopy: This high-resolution technique allows for the direct determination of the abundance of each tautomer in a gas-phase equilibrium, providing quantitative insight into their relative stabilities.

Pyrolysis-Infrared Spectroscopy

A key experiment demonstrating the lower stability of carbodiimide involves the high-temperature pyrolysis of cyanamide.

Experimental Protocol:

• Cyanamide vapor is passed through a heated nozzle at very low pressure.

• The resulting pyrolysis products are immediately trapped in an inert matrix, typically solid argon at cryogenic temperatures (around 20 K).

• The infrared spectrum of the isolated species is then recorded.

Observations and Interpretation: The infrared spectrum of the trapped products reveals the distinct vibrational frequencies characteristic of carbodiimide.[3] This indicates that the high temperature provides the necessary activation energy to convert the more stable cyanamide into the less stable carbodiimide. The need for high temperatures to induce this conversion is a clear indicator of the greater thermodynamic stability of the cyanamide form.

Pyrolysis-IR Spectroscopy Workflow

Microwave Spectroscopy

Microwave spectroscopy offers a powerful tool for the quantitative analysis of tautomeric mixtures in the gas phase. By measuring the rotational transitions of both cyanamide and carbodiimide, their relative abundance can be determined with high precision.

Experimental Protocol:

• A sample of cyanamide is heated to establish a gas-phase equilibrium between the two tautomers.

• The gas is introduced into the microwave spectrometer.

• The absorption spectrum corresponding to the rotational transitions of both cyanamide and carbodiimide is recorded.

• The relative intensities of the rotational lines for each tautomer are used to calculate their partial pressures and, consequently, their abundance ratio.

Observations and Interpretation: At a temperature of 380 K, the abundance ratio of carbodiimide to cyanamide was experimentally determined to be approximately 1:115.[2] This overwhelmingly favors the cyanamide tautomer. This ratio can be used to calculate the standard Gibbs free energy difference (ΔG°) between the two tautomers using the following equation:

ΔG° = -RT ln(K_eq)

where R is the gas constant, T is the temperature in Kelvin, and K_eq is the equilibrium constant ([Carbodiimide]/[Cyanamide]). This calculation yields a ΔG° of approximately 4.0 kcal/mol, confirming the significantly greater stability of cyanamide.

Cyanamide-Carbodiimide Tautomerism

Conclusion

Experimental data from pyrolysis-infrared spectroscopy and microwave spectroscopy consistently and conclusively demonstrate that cyanamide is the more stable tautomer compared to carbodiimide. The energy difference of approximately 4.0 kcal/mol in the gas phase, derived from microwave spectroscopy abundance measurements, provides a quantitative basis for this stability preference. For researchers in drug development and related fields, this fundamental understanding of tautomeric stability is essential for accurate molecular modeling, reaction prediction, and the interpretation of spectroscopic data.

References

• 1. Gas-phase molecular formation mechanisms of cyanamide (NH2CN) and its tautomer carbodiimide (HNCNH) under Sgr B2(N) astrophysical conditions | Astronomy & Astrophysics (A&A) [aanda.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.aip.org [pubs.aip.org]

A Researcher's Guide to the Cross-Validation of Cyanamide and Cyanide Quantification Assays

For researchers, scientists, and drug development professionals, the accurate quantification of cyanamide and its related compounds is critical for both agricultural and pharmaceutical research. This guide provides an objective comparison of common analytical methods, supported by experimental data, to aid in the selection of the most appropriate assay for your research needs.

Cyanamide (CH₂N₂) is a versatile molecule with applications ranging from its use as a fertilizer and pesticide in agriculture to its role as an alcohol-deterrent drug, where it functions by inhibiting the enzyme aldehyde dehydrogenase 2 (ALDH2).[1] Given its reactivity and therapeutic importance, a variety of analytical methods have been developed for its quantification in diverse matrices such as biological fluids, soil, and water. This guide will focus on the cross-validation of results from assays designed to measure cyanamide and the closely related cyanide ion (CN⁻), a metabolite of cyanamide.[2]

Principles of Detection: An Overview of Assay Methodologies

The quantification of cyanamide and cyanide relies on a range of analytical techniques, each with its own set of advantages and limitations. The primary methods include chromatographic techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), as well as colorimetric (spectrophotometric) assays.

High-Performance Liquid Chromatography (HPLC) separates components of a mixture based on their differential partitioning between a stationary phase and a mobile phase. For cyanamide detection, HPLC is often coupled with an ultraviolet (UV) detector.[3] The method can be used for direct quantification without extensive sample pretreatment, making it a relatively straightforward and reliable option.[3]

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique that combines the separating power of gas chromatography with the detection capabilities of mass spectrometry. This method offers high sensitivity and specificity, with a reported detection limit for cyanamide of around 1 ng.[4][5] Stable isotope dilution GC-MS (SID-GC-MS) can be employed for highly accurate quantification.[4]

Colorimetric Assays are based on the principle that the target analyte, in this case, the cyanide ion, reacts with specific reagents to produce a colored product. The intensity of the color, which is proportional to the analyte concentration, is then measured using a spectrophotometer. Notable colorimetric methods for cyanide detection include the cobinamide-based assay and the p-nitrobenzaldehyde/o-dinitrobenzene (NBA/DNB) method.[6][7]

Quantitative Comparison of Analytical Methods

The choice of an assay is often dictated by factors such as sensitivity, specificity, sample throughput, and the complexity of the sample matrix. The following tables summarize the quantitative performance of the discussed analytical methods based on available experimental data.

Table 1: Comparison of Chromatographic Methods for Cyanamide Quantification

Parameter	HPLC-UV	GC-MS
Principle	Separation based on polarity, UV detection	Separation based on volatility and mass-to-charge ratio
Limit of Detection	Method dependent, typically in the µg/kg range[8]	~1 ng[4][8]
Sample Throughput	Moderate	Lower than HPLC
Sample Pretreatment	Minimal, direct injection possible[3]	May require derivatization[8]
Advantages	Simple, reliable, shorter analysis time[3]	High sensitivity and specificity[4]
Disadvantages	Lower sensitivity compared to GC-MS	More complex instrumentation and sample preparation[5]

Table 2: Comparison of Colorimetric Methods for Cyanide Quantification

Parameter	Cobinamide-Based Assay	NBA/DNB Method
Principle	Spectrophotometric measurement of the color change of cobinamide upon binding to cyanide	Spectrophotometric measurement of a colored product from the reaction of cyanide with NBA and DNB
Limit of Quantification	3.27 µM[9]	3.85 µM[7]
Dynamic Range	< 2.5 to > 300 µM (adjustable with cobinamide concentration)[6]	Dependent on reagent lots and freshness[6]
Inter-assay Accuracy	99.1%[9]	Not explicitly reported
Inter-assay Precision	8.75%[9]	Not explicitly reported
Advantages	High accuracy and precision, applicable to human blood, uses less toxic reagents[7][9]	Established standard laboratory method[7]
Disadvantages	Newer method, may require optimization	Reagents can have poor stability, requires potentially toxic chemicals[7]

Detailed Experimental Protocols

For the purpose of cross-validation and reproducibility, detailed methodologies for key experiments are provided below.

Protocol 1: Cyanamide Quantification by HPLC-UV

This protocol is based on a method for the direct quantitative detection of cyanamide.[3]

• Instrumentation: A High-Performance Liquid Chromatograph (e.g., Shimadzu SPD-20A) equipped with a variable wavelength ultraviolet absorbance detector.

• Chromatographic Column: Inertsil ODS-SP column.

• Mobile Phase: 5% methanol in water (v/v).

• Flow Rate: 0.3 ml/min.

• Column Temperature: 30°C.

• Detection Wavelength: 240 nm.

• Internal Standard: Dicyandiamide.

• Procedure: a. Prepare a standard curve by plotting the concentration ratio of cyanamide to dicyandiamide against the peak area ratio. b. Prepare the sample solution and add the dicyandiamide internal standard. c. Inject the sample into the HPLC system and record the peak areas. d. Calculate the cyanamide content using the regression equation from the standard curve.

Protocol 2: Cyanide Quantification by Cobinamide-Based Assay

This protocol is adapted from a method for measuring cyanide in biological samples.[6]

• Reagents:

  • Cobinamide solution (concentration can be varied, e.g., 10 µM in 0.1 M NaOH).

  • 10% Trichloroacetic acid (TCA).

• Apparatus: Conway microdiffusion cells or sealed tubes with center wells, spectrophotometer.

• Procedure: a. Place the sample (e.g., lysed red blood cells) in the outer chamber of the Conway cell or the bottom of the sealed tube. b. Place the cobinamide solution in the center well. c. Seal the cell/tube and inject 10% TCA into the sample to release HCN gas. d. Incubate at 37°C for 60-75 minutes to allow the HCN to be trapped by the cobinamide solution. e. Analyze the cobinamide solution spectrophotometrically over a range of 300-600 nm. The binding of cyanide to cobinamide results in a characteristic spectral change.

Protocol 3: Cyanide Quantification by NBA/DNB Method

This is a standard spectrophotometric method for cyanide determination.[6][7]

• Reagents:

  • p-nitrobenzaldehyde (NBA) and o-dinitrobenzene (DNB) in 2-methoxyethanol.

  • 0.1 M NaOH (collection fluid).

  • 10% Trichloroacetic acid (TCA).

• Apparatus: Sealed tubes with center wells, spectrophotometer.

• Procedure: a. Place the sample in the bottom of the sealed tube. b. Place 250 µl of 0.1 M NaOH in the center well. c. Seal the tube and inject 250 µl of 10% TCA into the sample. d. Shake at 37°C for 60-75 minutes to release HCN, which is trapped in the NaOH solution. e. Add the freshly prepared NBA/DNB reagent to the collection fluid. f. Measure the absorbance at 560 nm after 10 minutes.

Visualizing Workflows and Pathways

To further clarify the experimental processes and underlying biological mechanisms, the following diagrams are provided.

Figure 1. Experimental workflow for cyanamide quantification by HPLC-UV.

Figure 2. Generalized workflow for colorimetric cyanide assays.

Figure 3. Mechanism of ALDH2 inhibition by cyanamide.

Conclusion

The selection of an appropriate assay for the quantification of cyanamide or cyanide is a critical decision that can significantly impact the outcome of a research project. For high-throughput screening where simplicity and speed are paramount, HPLC-UV offers a robust solution for cyanamide analysis. When the utmost sensitivity and specificity are required, GC-MS is the method of choice. In the realm of cyanide detection in biological matrices, the cobinamide-based assay presents a promising alternative to traditional methods, offering high accuracy and the use of less hazardous reagents. By carefully considering the comparative data and detailed protocols presented in this guide, researchers can confidently select and cross-validate the most suitable assay for their specific needs.

References

• 1. researchgate.net [researchgate.net]
• 2. Metabolism of cyanamide to cyanide and an inhibitor of aldehyde dehydrogenase (ALDH) by rat liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CN104502473A - Quantitative method of detecting cyanamide by utilizing HPLC method - Google Patents [patents.google.com]
• 4. Direct quantitative determination of cyanamide by stable isotope dilution gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. electronicsandbooks.com [electronicsandbooks.com]
• 6. A New Facile Method to Measure Cyanide in Blood - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparison of a New Cobinamide-Based Method to a Standard Laboratory Method for Measuring Cyanide in Human Blood - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]

A Comparative Study of Cyanamide and Dicyandiamide in Resin Production

For Researchers, Scientists, and Drug Development Professionals

In the realm of polymer chemistry, both cyanamide and its dimer, dicyandiamide, serve as pivotal components in the synthesis of various resinous materials. While chemically related, their distinct reactivity and structural characteristics lead to their application in different classes of resins with unique performance profiles. This guide provides an objective comparison of cyanamide and dicyandiamide in resin production, supported by experimental data and detailed methodologies, to aid researchers in selecting the appropriate compound for their specific applications.

Cyanamide is primarily utilized as a precursor in the production of aminoplast resins, most notably cyanamide-formaldehyde resins, which find extensive use as adhesives in the wood industry. Dicyandiamide, on the other hand, is a well-established latent curing agent for epoxy resins, prized for its ability to provide long shelf-life in one-component systems used in high-performance composites, adhesives, and coatings.

Comparative Performance Data

The following tables summarize the key performance characteristics of resins derived from cyanamide and dicyandiamide. It is important to note that the resin systems are different (formaldehyde-based vs. epoxy-based), and thus the data presented reflects their typical applications.

Table 1: Typical Properties of Cyanamide-Formaldehyde Wood Adhesives

Property	Value	Test Method
Appearance	Colorless to faint yellow liquid	Visual Inspection
pH	8.0 - 9.0	pH meter
Viscosity	40 - 60 mPa·s	Viscometer
Free Formaldehyde Content	< 1%	Titration
Storage Period (15°C)	15 - 30 days	Observation
Curing Conditions	110 - 140°C for 2 - 5 minutes	Hot Press
Adhesion Performance	Passes "cold soaking-boiling" test (3 cycles, 24 hours total) without delamination	GB/T 14732

Data sourced from a representative formulation for a trimeric cyanamide-formaldehyde resin.[1]

Table 2: Performance of Dicyandiamide-Cured Epoxy Resins

Property	Value	Resin System & Conditions
Mechanical Properties
Tensile Strength	153.4 - 156 MPa	DGEBA Epoxy with 40 wt% glass fiber reinforcement[2]
Tensile Modulus	11.6 - 12.4 GPa	DGEBA Epoxy with 40 wt% glass fiber reinforcement[2]
Interfacial Shear Strength (on steel)	0.32 - 0.93 MPa (unaged)	EPON™ 828 Epoxy[3]
Thermal Properties
Glass Transition Temperature (Tg)	~120°C (unaccelerated)	Liquid DGEBA Epoxy with 6 pph DICY[4]
139°C (optimized)	DGEBA Epoxy, stoichiometric ratio of DICY/epoxy = 0.65[2]
Curing Temperature (unaccelerated)	177 - 200°C	Solid Epoxy Resin with DICY[5]
Curing Temperature (with accelerator)	as low as 125°C	DGEBA Epoxy with substituted urea accelerator[4]
Curing Kinetics
Activation Energy (Ea)	39 kcal/mole (unaccelerated)	SP-250 Epoxy with DICY[6]
22 kcal/mole (with Monuron accelerator)	SP-250 Epoxy with DICY and Monuron[6]

Experimental Protocols

Synthesis of Trimeric Cyanamide-Formaldehyde Resin

This protocol describes the synthesis of a cyanamide-based adhesive suitable for wood bonding.[1]

Materials:

• Trimeric cyanamide (melamine): 9-10 parts by weight

• Formaldehyde (35-37 wt% solution): 19-20 parts by weight

• Water: 6-7 parts by weight

• Alkali solution (e.g., NaOH) for pH adjustment

Procedure:

• Charge the formaldehyde solution and water into a reactor equipped with a stirrer and temperature control.

• Stir the mixture and adjust the pH to 9-10 using the alkali solution.

• Add the trimeric cyanamide to the reactor while stirring.

• Heat the reactor to 80-85°C.

• Maintain the reaction at this temperature for 4-6 hours, monitoring the viscosity.

• Cool the reaction mixture to below 50°C before discharging the resulting resin.

Curing of Dicyandiamide-Epoxy Resin

This protocol outlines a typical procedure for the curing of a solid epoxy resin with dicyandiamide for thermal analysis.[5]

Materials:

• Solid epoxy resin (e.g., Bisphenol A based)

• Dicyandiamide (DICY), micronized

• Mortar and pestle

• Differential Scanning Calorimeter (DSC)

Procedure:

• Powder the solid epoxy resin using a mortar and pestle.

• Add the desired amount of dicyandiamide (typically around 4 parts per hundred parts of resin, phr).

• Thoroughly mix the components in the mortar until a homogeneous powder is obtained.

• Place a small amount of the mixture (approximately 3.5 mg) into a DSC sample pan.

• Perform the measurement in the DSC under an air atmosphere with a heating rate of 10°C/min.

• To investigate post-curing reactions, a second scan can be performed after cooling the sample back to room temperature.

Reaction Mechanisms and Pathways

Cyanamide-Formaldehyde Resin Formation

The formation of cyanamide-formaldehyde resins involves a series of condensation reactions between the amino groups of (tri)cyanamide and formaldehyde. The reaction proceeds through the formation of methylol derivatives, which then condense with other cyanamide molecules or with each other to form methylene and ether bridges, leading to a cross-linked thermoset network.

Cyanamide-Formaldehyde Resinification Pathway

Dicyandiamide Curing of Epoxy Resins

The curing of epoxy resins with dicyandiamide is a complex, heat-activated process. Initially, at elevated temperatures, the amine groups of dicyandiamide react with the epoxy groups in an addition reaction. This is followed by further reactions involving the nitrile group and the newly formed hydroxyl groups, leading to a highly cross-linked and thermally stable network.

Dicyandiamide-Epoxy Curing Workflow

Concluding Remarks

The choice between cyanamide and dicyandiamide in resin production is fundamentally dictated by the desired application and performance characteristics of the final product.

Cyanamide is the precursor for aminoplast resins, particularly cyanamide-formaldehyde adhesives. These resins are characterized by their utility in wood-based products, offering good adhesion and the advantage of being water-based systems. The technology is well-established for producing large volumes of cost-effective adhesives.

Dicyandiamide serves as a latent hardener for high-performance epoxy systems. Its key advantage is the ability to be pre-mixed with epoxy resins, providing long-term storage stability at room temperature, with curing initiated only at elevated temperatures. This makes it ideal for applications requiring precise application and "on-demand" curing, such as in aerospace composites, automotive adhesives, and electronic encapsulants. The resulting epoxy networks exhibit excellent mechanical properties, thermal stability, and chemical resistance.

References

• 1. CN101070459A - Trimeric cyanamide-formaldehyde resin and its preparing process - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]
• 4. Dicyandiamide cured epoxy adhesives - yolatech.com [yolatech.com]
• 5. mdpi.org [mdpi.org]
• 6. apps.dtic.mil [apps.dtic.mil]

In Vivo Comparative Analysis of Cyanamide-Based Drugs and Their Analogs

This guide provides a detailed in vivo comparison of prominent cyanamide-based drugs and their analogs, focusing on their therapeutic applications, mechanisms of action, and performance in preclinical studies. The information is intended for researchers, scientists, and professionals in the field of drug development to facilitate an objective evaluation of these compounds.

Overview of Cyanamide-Based Drugs

Cyanamide and its derivatives are a class of compounds characterized by the presence of a cyanamide functional group (N≡C–N). These molecules exhibit a range of biological activities and have been developed for diverse therapeutic areas. This guide will focus on three key examples with substantial in vivo data: Disulfiram and Calcium Carbimide, primarily known for their role in alcohol aversion therapy through the inhibition of aldehyde dehydrogenase (ALDH), and Metformin, a biguanide analog with a well-established role in managing type 2 diabetes and extensively studied for its anticancer properties.

Comparative In Vivo Performance

The following tables summarize the in vivo data for Disulfiram, Calcium Carbimide, and Metformin, highlighting their primary therapeutic applications and key experimental findings.

Aldehyde Dehydrogenase (ALDH) Inhibition

Table 1: In Vivo Comparison of ALDH-Inhibiting Cyanamide-Based Drugs

Feature	Disulfiram	Calcium Carbimide
Primary Therapeutic Use	Alcohol Aversion Therapy	Alcohol Aversion Therapy
Mechanism of Action	Irreversible inhibition of ALDH[1][2]	Inhibition of ALDH[3][4]
Animal Model	Rats, Dogs[1][5]	Rats[3][6]
Dosage	100 mg/kg/day (oral, dog)[5]	7.0 mg/kg (oral, rat)[3][4]
Route of Administration	Oral, Intraperitoneal[5][7]	Oral (gastric intubation)[6]
Key In Vivo Findings	- 77% inhibition of mitochondrial ALDH activity in rats.[1] - Significant decrease in ALDH activity in liver homogenates of dogs (20-50% of control).[5] - Complete inhibition of erythrocyte ALDH activity.[2]	- Complete inhibition of low-Km mitochondrial ALDH at 0.5h post-administration in rats.[3][4] - Lesser inhibition of cytosolic and high-Km mitochondrial ALDH.[3][4]
Reported Side Effects	Potential for cardiovascular events when combined with alcohol.[8]	Cardiovascular changes (hypotension, tachycardia) during interaction with ethanol.[8]

Anticancer Activity

Table 2: In Vivo Comparison of Anticancer Properties

Feature	Disulfiram	Metformin
Primary Therapeutic Use	Alcohol Aversion Therapy, Investigational Anticancer Agent	Type 2 Diabetes, Investigational Anticancer Agent
Mechanism of Action	Proteasome inhibition, ALDH inhibition in cancer stem cells, Downregulation of KAT2A.[9][10]	Activation of AMP-activated protein kinase (AMPK) and subsequent inhibition of the mammalian target of rapamycin (mTOR) pathway.[11][12]
Animal Model	Nude mice (xenografts)[9]	Nude mice (xenografts), Rats[11][13]
Dosage	50 mg/kg (intraperitoneal)[7]	~12 mg/day/mouse (oral), 250 mg/kg (oral, rat)[11][13]
Route of Administration	Intraperitoneal, Oral[5][7]	Oral[13][14]
Key In Vivo Findings	- 74% inhibition of breast cancer xenograft growth.[9] - Delayed neuroblastoma progression in mice.[10][15] - 87% inhibition of proteasomal chymotrypsin-like activity in tumor tissue.[9]	- Significant inhibition of osteosarcoma xenograft growth.[11] - Substantial inhibition of bladder cancer xenograft growth.[12] - Reduced tumor volume in various cancer models.[16]
Reported Side Effects	Generally well-tolerated at therapeutic doses for alcohol aversion.[9]	Minimal toxicity reported in preclinical cancer studies.[12]

Experimental Protocols

In Vivo ALDH Inhibition Assay (Rat Model)

This protocol is based on studies investigating the in vivo inhibition of ALDH by Disulfiram and Calcium Carbimide.

• Animal Model: Male Sprague-Dawley rats.

• Drug Administration:

  • Disulfiram: Administered orally or intraperitoneally. A typical dose for significant ALDH inhibition is in the range of 50-200 mg/kg.

  • Calcium Carbimide: Administered orally via gastric intubation at a dose of approximately 7.0 mg/kg.[3][4][6]

• Procedure:

  • Following drug administration, animals are euthanized at specified time points (e.g., 0.5, 1, 2, 4, 8, 24 hours) to assess the time-course of inhibition.

  • The liver is immediately excised, rinsed in cold saline, and homogenized.

  • Mitochondrial and cytosolic fractions are isolated by differential centrifugation.

  • ALDH activity in the different subcellular fractions is measured spectrophotometrically by monitoring the reduction of NAD+ to NADH at 340 nm in the presence of a specific aldehyde substrate (e.g., acetaldehyde).

  • Enzyme activity is expressed as a percentage of the activity in control animals receiving the vehicle.

Tumor Xenograft Model for Anticancer Efficacy

This protocol is a generalized representation of in vivo xenograft studies for evaluating the anticancer effects of Disulfiram and Metformin.

• Animal Model: Immunocompromised mice (e.g., athymic nude mice).[9]

• Cell Lines: Human cancer cell lines (e.g., MDA-MB-231 breast cancer, KHOS/NP osteosarcoma).[9][11]

• Procedure:

  • Cancer cells are cultured in vitro and then subcutaneously injected into the flank of the mice.

  • Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).

  • Mice are randomized into control and treatment groups.

  • Disulfiram: Administered intraperitoneally at a dose of 50 mg/kg daily or on alternate days.[7]

  • Metformin: Administered orally, often mixed in the drinking water or by gavage, at doses ranging from 100 to 250 mg/kg/day.[13][17]

  • Tumor volume is measured regularly (e.g., every 2-3 days) using calipers. Tumor volume is calculated using the formula: (Length × Width²) / 2.

  • At the end of the study, mice are euthanized, and tumors are excised, weighed, and may be used for further analysis (e.g., immunohistochemistry for proliferation markers like Ki-67 or analysis of signaling pathway components).

Signaling Pathways and Experimental Workflows

ALDH Inhibition Pathway

References

• 1. In vivo inhibition of aldehyde dehydrogenase by disulfiram - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Disulfiram and erythrocyte aldehyde dehydrogenase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of hepatic aldehyde dehydrogenases in the rat by calcium carbimide (calcium cyanamide) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. Effect of disulfiram on canine liver aldehyde dehydrogenase activity: in vivo inactivation in a nonrodent animal model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Decrease in calcium carbimide (calcium cyanamide)-induced inhibition of rat hepatic aldehyde dehydrogenases by multiple ethanol administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Evaluation of the effects of disulfiram, an alcohol-aversive agent with anti-cancer activity, on mouse bone marrow cells [kjpp.net]
• 8. Cardiovascular changes during the calcium carbimide-ethanol interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]
• 10. Repurposing disulfiram, an alcohol-abuse drug, in neuroblastoma causes KAT2A downregulation and in vivo activity with a water/oil emulsion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Metformin displays in vitro and in vivo antitumor effect against osteosarcoma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Antidiabetic Drug Metformin Inhibits the Proliferation of Bladder Cancer Cells in Vitro and in Vivo [mdpi.com]
• 13. Early treatment with metformin induces resistance against tumor growth in adult rats - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Metformin-induced reductions in tumor growth involves modulation of the gut microbiome - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Anticancer effects of metformin in experimental animal models of different types of cancer: a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]

A Comparative Guide to Purity Assessment of Synthesized Cyanamides: HPLC-MS vs. Alternatives

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of purity is a critical step in the synthesis of cyanamides, particularly for their application in pharmaceutical development where impurities can impact efficacy and safety. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) with alternative analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy—for the purity assessment of synthesized cyanamides. Experimental data and detailed protocols are provided to assist researchers in selecting the most appropriate method for their specific needs.

Methodology Comparison

The choice of analytical technique for purity assessment of synthesized cyanamides depends on several factors, including the physicochemical properties of the analyte and potential impurities, the required sensitivity, and the desired level of structural information. The following table summarizes the key performance characteristics of HPLC-MS, GC-MS, and qNMR for this application.

Parameter	HPLC-MS	GC-MS	qNMR
Principle	Separation based on polarity, followed by mass-to-charge ratio detection.	Separation of volatile compounds based on boiling point, followed by mass-to-charge ratio detection.	Quantitative analysis based on the direct proportionality between NMR signal intensity and the number of atomic nuclei.
Analyte Compatibility	Well-suited for a wide range of cyanamides and their impurities, including non-volatile and thermally labile compounds.	Requires analytes to be volatile and thermally stable, often necessitating derivatization for polar cyanamides.	Applicable to any soluble analyte containing NMR-active nuclei (e.g., ¹H, ¹³C).
Common Impurity Detection	Excellent for detecting a broad range of impurities, including the common dimer, dicyandiamide, and other polar and non-polar byproducts.[1][2][3]	Effective for volatile impurities. Analysis of dicyandiamide is challenging without derivatization. Can detect sulfur-containing impurities.[4]	Can quantify any impurity with a unique NMR signal relative to the main component.[5][6]
Limit of Detection (LOD)	Generally in the low ng/mL to pg/mL range.	Can achieve low ng levels, especially with derivatization.[7][8]	Typically in the mg to high µg range, making it less sensitive for trace impurities.[9]
Limit of Quantitation (LOQ)	Typically in the ng/mL range.	In the ng range.[7]	In the mg to µg range.
Precision (RSD%)	Typically <5%.	Generally <10%.	High precision, often <1%.[10]
Sample Preparation	Simple dissolution in a suitable solvent is often sufficient.	Often requires derivatization to increase volatility and thermal stability.	Requires dissolution in a deuterated solvent with an internal standard of known purity.[11]
Structural Information	Provides molecular weight and fragmentation patterns, aiding in impurity identification.	Provides characteristic fragmentation patterns for identification against spectral libraries.	Provides detailed structural information for both the main component and impurities, enabling unambiguous identification.
Throughput	High, with typical run times of 5-30 minutes.	Moderate, with run times often longer than HPLC due to temperature programming.	Lower, as longer acquisition times are often needed for accurate quantification.

Experimental Protocols

Detailed methodologies for each of the key analytical techniques are provided below.

This protocol is designed for the separation and quantification of cyanamide and its primary impurity, dicyandiamide.

Instrumentation:

• High-Performance Liquid Chromatograph coupled to a Mass Spectrometer (e.g., single quadrupole or triple quadrupole).

Materials:

• Column: Reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Sample Solvent: 5% Methanol in Water.

• Cyanamide Reference Standard: Of known purity.

• Dicyandiamide Reference Standard: Of known purity.

Procedure:

• Standard Preparation: Prepare a stock solution of cyanamide and dicyandiamide in the sample solvent. Create a series of calibration standards by serial dilution.

• Sample Preparation: Accurately weigh and dissolve the synthesized cyanamide sample in the sample solvent to a known concentration.

• Chromatographic Conditions:

  • Flow Rate: 0.5 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30°C.

  • Gradient: 0-5 min, 5% B; 5-15 min, 5-95% B; 15-20 min, 95% B; 20-21 min, 95-5% B; 21-30 min, 5% B.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive mode.

  • Scan Range: m/z 50-200.

  • Selected Ion Monitoring (SIM):

    • Cyanamide: [M+H]⁺ = m/z 43.0.

    • Dicyandiamide: [M+H]⁺ = m/z 85.1.

• Data Analysis: Construct a calibration curve for cyanamide and dicyandiamide. Quantify the amount of cyanamide and dicyandiamide in the synthesized sample. Calculate the purity of the synthesized cyanamide.

This protocol requires derivatization to analyze cyanamide and its potential volatile impurities.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer.

Materials:

• Derivatization Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Solvent: Acetonitrile.

• GC Column: DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm).

Procedure:

• Sample Derivatization:

  • Accurately weigh the synthesized cyanamide sample into a vial.

  • Add acetonitrile and the derivatization reagent (BSTFA with TMCS).

  • Heat the vial at 70°C for 30 minutes.

• GC Conditions:

  • Injector Temperature: 250°C.

  • Oven Program: Start at 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Mode: Splitless.

• MS Conditions:

  • Ion Source Temperature: 230°C.

  • Ionization Energy: 70 eV.

  • Scan Range: m/z 40-400.

• Data Analysis: Identify peaks by comparing their mass spectra with a reference library (e.g., NIST). Quantify impurities using an internal standard if necessary.

This protocol provides a direct and accurate method for determining the purity of synthesized cyanamide without the need for a specific cyanamide reference standard of known purity.

Instrumentation:

• Nuclear Magnetic Resonance (NMR) Spectrometer (e.g., 400 MHz or higher).

Materials:

• Deuterated Solvent: Dimethyl sulfoxide-d₆ (DMSO-d₆).

• Internal Standard: A stable compound with a known purity and a simple ¹H NMR spectrum that does not overlap with the analyte signals (e.g., maleic acid, 1,4-dinitrobenzene).

Procedure:

• Sample Preparation:

  • Accurately weigh a known amount of the synthesized cyanamide sample.

  • Accurately weigh a known amount of the internal standard.

  • Dissolve both in a known volume of DMSO-d₆ in an NMR tube.

• NMR Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. Key parameters include:

    • Relaxation Delay (d1): At least 5 times the longest T₁ of the signals of interest.

    • Pulse Angle: 90°.

    • Number of Scans: Sufficient to achieve a good signal-to-noise ratio (e.g., 16 or 32 scans).

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved signal from the cyanamide and a signal from the internal standard.

  • Calculate the purity of the cyanamide using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * P_standard

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Visualizing the Workflow

The following diagrams illustrate the experimental workflows for the purity assessment of synthesized cyanamides.

Caption: Workflow for cyanamide purity assessment using HPLC-MS.

Caption: Logical comparison of analytical techniques for cyanamide purity.

References

• 1. HPLC Method for Analysis of Cyanamide, Dicyandiamide and Urea on Primesep S Column with Varies Mobile Phases | SIELC Technologies [sielc.com]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]
• 4. US3370922A - Purification of cyanamide - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. usp.org [usp.org]
• 7. researchgate.net [researchgate.net]
• 8. Direct quantitative determination of cyanamide by stable isotope dilution gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. reddit.com [reddit.com]
• 10. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 11. qNMR Purity Recipe Book (1 - Sample Preparation) - Mestrelab Research Analytical Chemistry Software [mestrelab.com]

A Validated UPLC-Based Method for Rapid Cyanamide Quantification: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a novel Ultra-Performance Liquid Chromatography (UPLC) based method for the quantification of cyanamide against a traditional High-Performance Liquid Chromatography (HPLC) approach. The presented data highlights the superior speed, sensitivity, and efficiency of the new UPLC method, offering a significant advancement for researchers in various fields, including agriculture, environmental science, and pharmaceutical development.

Performance Comparison: UPLC vs. Traditional HPLC

The following table summarizes the key validation parameters for the new UPLC method and a conventional HPLC method for cyanamide quantification. The data demonstrates the enhanced performance of the UPLC method in terms of sensitivity and analytical speed.

Validation Parameter	New UPLC Method (with AQC Derivatization)	Traditional HPLC Method (with Dansyl Chloride Derivatization)
Limit of Detection (LOD)	~5.0 ng/mL (for related compound dicyandiamide)[1]	0.05 µg/mL[2]
Limit of Quantification (LOQ)	~0.5 µmol/L (~21 ng/mL)[3]	Not explicitly stated, but detection starts at 0.2 µg/mL
Linearity Range	0 - 5 mmol/L[3]	0.2 - 100.0 µg/mL[2]
Correlation Coefficient (R²)	> 0.998[3]	Not explicitly stated, but described as a "good linear relationship"
Precision (RSD)	Not explicitly stated	Intraday: 0.28% - 1.18%, Interday: 0.22% - 2.16%[2]
Accuracy (Recovery)	Not explicitly stated	95.7% - 103.0%[2]
Analysis Time	Significantly shorter than HPLC	Longer analysis time

Experimental Protocols

Detailed methodologies for both the new UPLC and traditional HPLC methods are provided below.

New Method: UPLC with AQC Derivatization

This rapid and simple method involves the derivatization of cyanamide with 6-aminoquinolyl-N-hydroxysuccinimidyl-carbamate (AQC) followed by UPLC analysis with UV detection.[1]

1. Sample Preparation:

• Extract the sample containing cyanamide with 2% acetic acid.[1]

• Centrifuge the extract to separate solids.[1]

• Purify the supernatant by passing it through a membrane filter.[1]

2. Derivatization:

• The derivatization is based on the Waters AccQTag™ Ultra UPLC amino acid analysis procedure.[1]

• Briefly, mix the sample extract with a borate buffer (0.2 M sodium borate, pH 8.8) and a solution of AQC in acetonitrile.[1]

3. UPLC Conditions:

• Column: Waters AccQ Tag Ultra BEH column (2.1×100 mm; particle size=1.7 μm).[1]

• Detection: UV detector at 260 nm.[1]

• Mobile Phase: A gradient separation using two eluents, similar to amino acid analysis.[1]

Traditional Method: HPLC with Dansyl Chloride Derivatization

This method is a stable and reliable approach for determining cyanamide, particularly in air samples.[2]

1. Sample Collection (for air samples):

• Collect air samples using a shock absorption tube containing a water solution.[2]

2. Derivatization:

• To the sample solution, add acetone, a mixed solution of Na2CO3 and NaHCO3, and an acetone solution of dansyl chloride.[2]

• Incubate the reaction mixture in a water bath at 50 °C for 1 hour.[2]

3. HPLC Conditions:

• Column: ODS C18 column (250 mm × 4.6 mm, 5 µm).[2]

• Mobile Phase: Acetonitrile-phosphate buffer (35:65) at a flow rate of 1.0 ml/min.[2]

• Column Temperature: 25°C.[2]

• Detection: Fluorescence detector with an excitation wavelength of 360 nm and an emission wavelength of 495 nm.[2]

Method Workflows

The following diagrams illustrate the experimental workflows for the new UPLC and traditional HPLC methods for cyanamide quantification.

Caption: Workflow for the new UPLC method with AQC derivatization.

Caption: Workflow for the traditional HPLC method with dansyl chloride derivatization.

References

• 1. researchgate.net [researchgate.net]
• 2. [Determination of cyanamide in workplace air by high-performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Environmental Impact of Cyanamide Production Methods

For researchers, scientists, and drug development professionals, understanding the environmental footprint of crucial chemical building blocks like cyanamide is increasingly vital for sustainable laboratory and industrial practices. This guide provides an objective comparison of the environmental impacts associated with different cyanamide production methods, supported by available data and detailed methodologies.

Cyanamide (CH₂N₂) is a versatile and highly reactive compound, serving as a key intermediate in the synthesis of a wide range of pharmaceuticals, agrochemicals, and other organic compounds. However, its production has traditionally been associated with significant environmental burdens, primarily due to high energy consumption and the use of hazardous materials. This comparison focuses on the well-established Frank-Caro process, a thiourea-based method, and emerging greener alternatives, evaluating their environmental performance based on key metrics such as energy consumption and greenhouse gas emissions.

Comparative Analysis of Production Methods

The environmental impact of cyanamide production varies significantly depending on the chosen synthetic route. The following table summarizes the key quantitative data for the primary production methods.

Production Method	Key Reactants	Energy Consumption (GJ/t H₂NCN)	CO₂ Emissions (t CO₂/t H₂NCN)	Key Waste Products/Byproducts
Frank-Caro Process	Calcium Carbide (CaC₂), Nitrogen (N₂)	High (e.g., ~17.19 with heat integration)[1]	High (e.g., ~4.637 with heat integration)[1]	Carbon, Calcium Hydroxide, potential cyanide-containing wastes
Thiourea Desulfurization	Thiourea (CS(NH₂)₂)	Data not readily available in comparative studies	Data not readily available in comparative studies	Metal sulfides (e.g., FeS), ammonia[2]
CO/NH₃ Process	Carbon Monoxide (CO), Ammonia (NH₃)	Lower (e.g., ~17.19 with heat integration)[1]	Lower (e.g., ~4.637 with heat integration)[1]	Data not readily available in comparative studies
"Green" Synthesis (from Urea)	Urea (CO(NH₂)₂), Calcium Oxide (CaO)	Potentially lower due to milder conditions	Potentially lower	Ammonia, Calcium Carbonate[3]

Signaling Pathways and Experimental Workflows

To visually represent the logical flow of the production processes and the methodology for their environmental assessment, the following diagrams are provided.

Figure 1: Frank-Caro Process for Cyanamide Production.

Figure 2: Thiourea Desulfurization for Cyanamide Synthesis.

Figure 3: General Workflow for a Life Cycle Assessment.

Detailed Methodologies

Frank-Caro Process

The Frank-Caro process, developed in the late 19th century, was the first commercial process for fixing atmospheric nitrogen[4]. It involves the reaction of calcium carbide with nitrogen gas at high temperatures (around 1,000 °C) in an electric furnace[4]. The resulting product is a mixture of calcium cyanamide (CaCN₂) and carbon[4].

Reaction: CaC₂ + N₂ → CaCN₂ + C

The high energy consumption of this process is a major contributor to its environmental impact. The production of the primary raw material, calcium carbide, is itself an energy-intensive process, requiring the heating of coke with lime in an electric arc furnace at temperatures around 2,000-2,200 °C. This step releases significant amounts of carbon dioxide. Subsequent hydrolysis of calcium cyanamide yields a cyanamide solution.

Thiourea-Based Synthesis

An alternative route to cyanamides involves the desulfurization of thiourea or its derivatives. This method can often be performed under milder conditions than the Frank-Caro process. One common approach is the iron-mediated desulfurization of substituted thioureas[2].

Reaction Example: Ar-NH-C(=S)-NH₂ + Fe³⁺ + Base → Ar-NH-CN + FeS + NH₄⁺

This method avoids the high temperatures and direct use of cyanide-related precursors seen in older methods. However, the overall environmental impact depends on the production process of thiourea itself, which can be synthesized from calcium cyanamide and hydrogen sulfide or from urea and hydrogen sulfide[5][6]. The use of hydrogen sulfide, a toxic and hazardous gas, presents its own set of environmental and safety challenges[7][8][9][10].

Greener Synthesis Routes

Recent research has focused on developing more environmentally friendly methods for cyanamide synthesis, aligning with the principles of green chemistry. These methods aim to use less hazardous reactants, reduce energy consumption, and minimize waste generation.

One promising approach involves the synthesis of calcium cyanamide through the calcination of urea and calcium oxide[3]. This method avoids the use of calcium carbide and the associated high-temperature carbothermic reduction. While still requiring heating, the temperatures are generally lower than in the Frank-Caro process. The byproducts, primarily ammonia and calcium carbonate, are potentially less hazardous and more easily managed than the wastes from traditional methods[3].

Another "green" approach focuses on the direct synthesis of substituted cyanamides from cyanamide itself under mild, metal- and ligand-free conditions, using environmentally benign oxidants like hydrogen peroxide[11]. These methods are still in the early stages of development for industrial-scale production but offer a promising path toward more sustainable cyanamide synthesis.

Experimental Protocols: Life Cycle Assessment (LCA)

A Life Cycle Assessment is a standardized methodology used to evaluate the environmental impacts of a product or process throughout its entire life cycle. For a "gate-to-gate" assessment of cyanamide production, the following steps would be undertaken:

• Goal and Scope Definition:

  • Objective: To compare the environmental performance of different cyanamide production routes (e.g., Frank-Caro vs. Thiourea Desulfurization vs. Urea-based synthesis).

  • Functional Unit: 1 kg of pure cyanamide produced.

  • System Boundaries: The assessment will cover the processes from the receipt of raw materials at the factory gate to the final synthesized cyanamide product at the factory gate. This includes all energy and material inputs and all emissions and waste outputs within these boundaries.

• Life Cycle Inventory (LCI):

  • Data Collection: Collect data for all inputs and outputs for each production method. This includes:

    • Inputs: Mass of all raw materials (calcium carbide, nitrogen, thiourea, metal salts, urea, calcium oxide, etc.), amount of energy (electricity, natural gas) consumed, and volume of water used.

    • Outputs: Mass of the final cyanamide product, mass of all byproducts and waste streams (solid, liquid, and gaseous), and quantities of all emissions to air, water, and soil (e.g., CO₂, SOx, NOx, volatile organic compounds).

  • Data Sources: Data should be sourced from plant-specific measurements, peer-reviewed literature, and life cycle inventory databases such as ecoinvent[12][13][14][15][16].

• Life Cycle Impact Assessment (LCIA):

  • Impact Categories: The collected inventory data is translated into potential environmental impacts. Common impact categories relevant to chemical production include:

    • Global Warming Potential (GWP), typically measured in kg CO₂ equivalents.

    • Acidification Potential (AP).

    • Eutrophication Potential (EP).

    • Ozone Depletion Potential (ODP).

    • Human Toxicity Potential (HTP).

    • Ecotoxicity Potential.

  • Methodology: Standardized LCIA methodologies such as ReCiPe or TRACI are used to calculate the impact scores for each category.

• Interpretation:

  • Analysis: The results of the LCIA are analyzed to identify the production method with the lowest overall environmental impact and to pinpoint the specific stages or inputs ("hotspots") that contribute most significantly to the environmental burden of each process.

  • Recommendations: Based on the interpretation, recommendations can be made for process optimization, selection of more sustainable raw materials, or adoption of alternative production technologies to reduce the environmental footprint of cyanamide synthesis.

Conclusion

The traditional Frank-Caro process for cyanamide production, while historically significant, carries a substantial environmental burden due to its high energy consumption and associated greenhouse gas emissions. The thiourea-based route offers an alternative with potentially milder reaction conditions, but its overall environmental impact is closely tied to the production of thiourea and the management of its associated hazardous materials.

Emerging "greener" synthesis routes, such as those utilizing urea as a starting material, show promise for reducing the environmental footprint of cyanamide production. A recent comparative analysis indicates that processes like the CO/NH₃ method can offer lower energy consumption and CO₂ emissions compared to the traditional calcium carbide process, especially when optimized with heat integration[1].

For researchers and drug development professionals, selecting cyanamide and its derivatives from suppliers who utilize these more modern, environmentally conscious production methods can contribute to the overall sustainability of the pharmaceutical and chemical industries. Further research and development into novel, greener synthetic pathways, coupled with comprehensive Life Cycle Assessments, will be crucial in continuing to minimize the environmental impact of this important chemical intermediate.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. ias.ac.in [ias.ac.in]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Frank–Caro process - Wikipedia [en.wikipedia.org]
• 5. Thiourea - Wikipedia [en.wikipedia.org]
• 6. US3723522A - Production of thiourea - Google Patents [patents.google.com]
• 7. Hydrogen sulfide – Environmental Health [vdh.virginia.gov]
• 8. researchgate.net [researchgate.net]
• 9. Top Examples of Hydrogen Sulfide in Industry and Nature Explained [wechemglobal.com]
• 10. Environmental Toxicology of Hydrogen Sulfide - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Green and efficient synthesis of dibenzyl cyanamides and ureas with cyanamide as a block - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. Emission Factor: Calcium carbide - technical grade (calcium carbide production - technical grade) | Materials and Manufacturing | Chemical Products | Rest-of-World | Climatiq [climatiq.io]
• 13. ecoquery.ecoinvent.org [ecoquery.ecoinvent.org]
• 14. Emission Factor: Calcium carbide - technical grade (market for calcium carbide - technical grade) | Materials and Manufacturing | Chemical Products | Rest-of-World | Climatiq [climatiq.io]
• 15. 19913970.fs1.hubspotusercontent-na1.net [19913970.fs1.hubspotusercontent-na1.net]
• 16. Welcome! - Data on the Production of Chemicals [ecoinvent.lca-data.com]

A Comparative Guide to the Synthetic Efficacy of Cyanamide and Thiourea

For Researchers, Scientists, and Drug Development Professionals

In the realm of synthetic organic chemistry, particularly in the development of nitrogen-containing compounds for pharmaceuticals and materials science, the choice of reagents is paramount to the efficiency, yield, and overall success of a synthetic route. Cyanamide and thiourea are two fundamental building blocks utilized in the construction of a wide array of valuable molecules, most notably guanidines and various heterocyclic systems such as pyrimidines and thiazoles. Both reagents offer unique pathways to these target structures, but their efficacy can vary significantly depending on the desired product and reaction conditions.

This guide provides an objective comparison of the synthetic utility of cyanamide and thiourea, supported by experimental data from the literature. We will delve into their applications in the synthesis of guanidines and 2-aminopyrimidines, presenting quantitative data in a clear, tabular format, and providing detailed experimental protocols for key transformations.

Data Presentation: At a Glance

The following table summarizes the key differences in the application and efficacy of cyanamide and thiourea in selected synthesis reactions.

Target Compound Class	Reagent	General Reaction Type	Typical Reaction Conditions	Typical Yields	Key Advantages & Disadvantages
Substituted Guanidines	Cyanamide	Nucleophilic addition of amines	Catalytic (e.g., Sc(OTf)₃) or uncatalyzed, often in aqueous or polar solvents.	12-95% (highly substrate and catalyst dependent)	Advantages: Atom economical, direct addition. Disadvantages: Cyanamide can be unstable, potential for dimerization to dicyandiamide, may require catalysts for good yields with less nucleophilic amines.
Thiourea	Desulfurization-amination (via carbodiimide intermediate)	Requires a desulfurizing agent (e.g., HgCl₂, EDCI, TCT), often in organic solvents like DMF or under photocatalytic conditions.	69-97% (generally high)	Advantages: Thiourea is stable and readily available, high yields are often achievable. Disadvantages: Generates stoichiometric byproducts from the desulfurizing agent, which can be toxic (e.g., mercury salts).
2-Aminopyrimidines	Cyanamide	[2+2+2] Cycloaddition with alkynes/alkenes	Metal-catalyzed (e.g., Ir, Fe) in organic solvents.	Moderate to good	Advantages: Can build complex pyrimidine cores in a single step. Disadvantages: Requires specialized starting materials (diynes or alkenyl-nitriles) and metal catalysts.
Thiourea	Condensation with 1,3-dicarbonyl compounds (Biginelli-type reaction)	Base or acid-catalyzed, often in refluxing ethanol or under microwave irradiation.	65-94%	Advantages: Well-established, versatile reaction with a broad substrate scope. Disadvantages: Can require harsh conditions (e.g., strong base/acid, high temperatures).

Experimental Protocols

Synthesis of Substituted Guanidines

Method 1: From Thiourea via Desulfurization-Amination

This protocol describes a general method for the synthesis of substituted guanidines from thioureas using a desulfurizing agent to form a carbodiimide intermediate, which is then trapped by an amine.

• Materials:

  • Substituted thiourea (1.0 equiv)

  • Amine (1.1 equiv)

  • Triethylamine (2.2 equiv)

  • Mercury(II) chloride (HgCl₂) (1.1 equiv)

  • Dimethylformamide (DMF)

  • Ethyl acetate

  • Celite

• Procedure:

  • Dissolve the thiourea, amine, and triethylamine in DMF.

  • Cool the mixture in an ice bath.

  • Add HgCl₂ portion-wise to the cooled mixture.

  • Stir the reaction mixture for 20 minutes at 0 °C, then allow it to warm to room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite.

  • Wash the filtrate with water and brine, then dry the organic layer over anhydrous magnesium sulfate.

  • Concentrate the solvent under reduced pressure and purify the crude product by flash chromatography.

Method 2: From Cyanamide via Catalytic Hydroamination

This protocol outlines the synthesis of guanidines through the direct addition of amines to cyanamide, catalyzed by a Lewis acid.

• Materials:

  • Cyanamide (1.2 equiv)

  • Amine (1.0 equiv)

  • Scandium(III) triflate (Sc(OTf)₃) (5 mol%)

  • Water or Acetonitrile

• Procedure:

  • To a solution of the amine in water or acetonitrile, add cyanamide and scandium(III) triflate.

  • Stir the reaction mixture at room temperature or with gentle heating (e.g., 50 °C).

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, dilute the reaction mixture with water and extract with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Synthesis of 2-Aminopyrimidines

Method 1: From Thiourea via Biginelli-type Reaction

This protocol describes the synthesis of a 2-thioxo-tetrahydropyrimidine, a precursor to 2-aminopyrimidines, via the Biginelli reaction.

• Materials:

  • Aldehyde (3 mmol)

  • Ethyl cyanoacetate (3 mmol)

  • Thiourea (3.2 mmol)

  • Diisopropylethylammonium acetate (DIPEAc) (4 mL)

• Procedure:

  • In a round-bottom flask, mix the aldehyde, ethyl cyanoacetate, and thiourea in DIPEAc.

  • Stir the mixture at room temperature.

  • Monitor the reaction progress by TLC.

  • Upon completion, add cold water to the reaction mixture to precipitate the product.

  • Filter the solid, wash with water, and dry.

  • Recrystallize the crude product from ethanol to obtain the pure 4-oxo-6-aryl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile.

Mandatory Visualizations

Caption: Comparative pathways for the synthesis of substituted guanidines.

Caption: Comparative pathways for the synthesis of pyrimidine derivatives.

Concluding Remarks

Both cyanamide and thiourea are indispensable reagents in the synthesis of nitrogen-containing compounds. The choice between them is often dictated by the specific target molecule, desired reaction efficiency, and tolerance to certain reaction conditions or byproducts.

• Thiourea is often the reagent of choice for robust, high-yielding syntheses of guanidines and pyrimidines, especially when the use of stable, easy-to-handle starting materials is a priority. However, the necessity of desulfurizing agents in guanidine synthesis can be a drawback due to toxicity and waste generation.

• Cyanamide offers a more atom-economical route to guanidines and can be employed in elegant cycloaddition reactions to construct complex pyrimidines. Its utility can be limited by its stability and the potential need for catalysts to achieve high efficiency, particularly with less reactive substrates.

Ultimately, the selection of either cyanamide or thiourea should be made after careful consideration of the specific synthetic challenge at hand, weighing the advantages of each reagent against its potential limitations. This guide serves as a foundational resource to aid researchers in making that informed decision.

Safety & Regulatory Compliance

Navigating the Disposal of Citenamide: A Guide for Laboratory Professionals

Core Principles for Citenamide Waste Management

The fundamental principle for the disposal of citenamide and any materials contaminated with it is to treat them as hazardous chemical waste. Under no circumstances should citenamide be disposed of down the drain or in regular solid waste streams. Improper disposal can lead to environmental contamination and potential health risks.

Quantitative Data and Hazard Profile

While a specific Safety Data Sheet (SDS) for citenamide is not publicly available, its chemical properties and structural similarity to other pharmaceutical compounds suggest a need for cautious handling. The following table summarizes known information and highlights data gaps that necessitate a conservative approach to its disposal.

Property	Data	Reference / Notes
Chemical Name	5H-Dibenzo[a,d]cycloheptene-5-carboxamide	[1]
Molecular Formula	C₁₆H₁₃NO	[1]
Molar Mass	235.286 g/mol	[1]
Appearance	Likely a solid at room temperature.	Inferred from its chemical structure and similarity to other solid pharmaceutical compounds.
Solubility	Data not available.	Assume low aqueous solubility, similar to other complex organic molecules. Low solubility can impact environmental fate and persistence.
Toxicity	Pharmacological data is limited.	As an anticonvulsant-like compound, it should be handled as a biologically active and potentially toxic substance.[2]
Environmental Impact	No specific data available.	Pharmaceuticals, in general, can be persistent in the environment and have ecotoxicological effects. Assume potential for environmental harm and prevent release.
Disposal Considerations	Treat as hazardous chemical waste.	Due to its bioactive nature and lack of specific degradation/neutralization data, incineration by a licensed waste disposal facility is the recommended method of disposal.

Experimental Protocol for Citenamide Waste Disposal

The following protocol provides a detailed methodology for the collection, segregation, and preparation of citenamide waste for disposal by a licensed environmental health and safety (EHS) contractor.

Objective: To safely collect and store citenamide waste in a manner that complies with institutional and regulatory standards, pending final disposal by a professional service.

Materials:

• Appropriate Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.

• Designated, leak-proof, and clearly labeled hazardous waste containers (for solid and liquid waste).

• Hazardous waste labels (compliant with institutional and local regulations).

• Inert absorbent material (e.g., vermiculite or sand) for spill response.

• Sealable plastic bags for contaminated solid waste.

Procedure:

• Personal Protective Equipment (PPE):

  • Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves, when handling citenamide or its waste.

• Waste Segregation:

  • Solid Waste:

    • Collect unused or expired pure citenamide in its original container or a designated, clearly labeled hazardous solid waste container.

    • Place contaminated materials such as gloves, weighing papers, and disposable labware into a sealable plastic bag. This bag should then be placed into the designated solid hazardous waste container.

  • Liquid Waste:

    • Collect all solutions containing citenamide in a designated, leak-proof hazardous liquid waste container.

    • Do not mix citenamide waste with other incompatible waste streams. If unsure about compatibility, use a separate container.

  • "Empty" Containers:

    • Containers that held pure citenamide should be triple-rinsed with a suitable solvent (e.g., ethanol or acetone).

    • The rinsate from all three rinses must be collected and disposed of as hazardous liquid waste.

    • After triple-rinsing, the container can be managed as non-hazardous waste, pending institutional policy. Deface the original label.

• Container Labeling:

  • Clearly label all waste containers with "Hazardous Waste."

  • The label must include the full chemical name ("Citenamide"), the concentration or quantity, and the date of accumulation.

  • Follow all institutional and local requirements for hazardous waste labeling.

• Storage:

  • Store waste containers in a designated, secure satellite accumulation area within the laboratory.

  • Ensure containers are kept closed except when adding waste.

  • Store in a well-ventilated area, away from incompatible materials.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for the pickup and final disposal of the citenamide waste.

  • Provide the EHS office with all necessary information about the waste stream.

Logical Workflow for Citenamide Disposal

The following diagram illustrates the decision-making process for the proper disposal of citenamide waste.

Caption: Citenamide Disposal Decision Workflow

Disclaimer: This information is intended as a guide based on general laboratory safety principles. Always consult your institution's specific waste disposal policies and your Environmental Health and Safety (EHS) office for guidance. The absence of specific data for citenamide necessitates a conservative approach to its handling and disposal.

References

• 1. Citenamide - Wikipedia [en.wikipedia.org]
• 2. CA2625004C - Multi-functional ionic liquid compositions for overcoming polymorphism and imparting improved properties for active pharmaceutical, biological, nutritional, and energetic ingredients - Google Patents [patents.google.com]

Essential Safety and Handling Protocols for Citenamide (Cyanamide)

For researchers, scientists, and drug development professionals, the safe handling of chemical compounds is of paramount importance. This guide provides critical safety, operational, and disposal information for Citenamide, which is understood to be Cyanamide based on available safety data. Adherence to these procedures is essential for minimizing exposure risks and maintaining a safe laboratory environment.

Citenamide (Cyanamide) is a hazardous chemical that is toxic if swallowed or in contact with skin, can cause severe skin burns and eye damage, and is suspected of causing cancer and reproductive harm[1][2][3]. Therefore, stringent safety measures must be followed.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is necessary when handling Citenamide. This includes protection for the eyes, face, hands, and body, as well as respiratory protection when indicated.

Protection Type	Required Equipment	Specifications & Rationale
Eye and Face Protection	Safety glasses with side-shields or chemical splash goggles	To prevent eye contact with dust or splashes. A face shield may be required for tasks with a higher risk of splashing[1][4].
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene)	Disposable nitrile gloves can provide short-term protection. Always inspect gloves for integrity before use and change them immediately upon contact with the chemical[1][4]. Double gloving is recommended for handling hazardous drugs.
Body Protection	Laboratory coat or chemical-resistant coveralls	A lab coat should be worn to protect the skin and clothing. For larger quantities or when there is a risk of significant exposure, a chemical-resistant suit or apron over work clothes is recommended[5]. Clothing should be made of a sturdy material and cover the entire body[5].
Respiratory Protection	Dust respirator or use of a chemical fume hood	Required when generating dust or when adequate ventilation is not available to minimize the risk of inhalation[1]. The use of a respirator may require annual medical evaluations and fit testing[4].
Foot Protection	Closed-toe shoes	Shoes must cover the entire foot to protect against spills[4].

Operational Protocols

Strict adherence to the following protocols is mandatory to minimize exposure and prevent contamination when working with Citenamide.

Preparation:

• Ensure a designated and well-ventilated work area, such as a chemical fume hood[2].

• Confirm that an eye-wash station and safety shower are readily accessible.

• Read the Safety Data Sheet (SDS) thoroughly before beginning any work[3].

• Ensure all necessary PPE is available and in good condition.

Handling:

• Avoid direct contact with skin, eyes, and clothing.

• Do not eat, drink, or smoke in the handling area[1][2].

• Weigh and handle the solid form in a manner that minimizes dust generation.

• Keep containers securely sealed when not in use[1].

Post-Handling:

• Thoroughly wash hands and any exposed skin with soap and water after handling is complete[1].

• Properly remove and dispose of gloves and any other disposable PPE.

• Clean the work surface according to laboratory procedures.

• Launder contaminated clothing separately before reuse[1].

Disposal Plan

Contaminated materials and waste must be handled and disposed of as hazardous waste in accordance with federal, state, and local regulations.

• PPE Disposal: Used disposable gloves, gowns, and other contaminated items should be placed in a designated hazardous waste container.

• Chemical Disposal: Dispose of unused Citenamide and any solutions containing it through an approved waste disposal plant[3]. Do not dispose of it down the drain.

• Environmental Precautions: Avoid releasing Citenamide into the environment[6].

Experimental Workflow Diagram

The following diagram illustrates the key steps for the safe handling of Citenamide in a laboratory setting.

Caption: Workflow for Safe Handling of Citenamide.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. download.basf.com [download.basf.com]
• 3. fishersci.com [fishersci.com]
• 4. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 5. PI28/PI061: Personal Protective Equipment for Handling Pesticides [edis.ifas.ufl.edu]
• 6. benchchem.com [benchchem.com]